17:0-18:1 PG-d5

Core Science & Biosynthesis

The Role of 17:0-18:1 PG-d5 in Quantitative Lipidomics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of lipidomics, the precise and accurate quantification of lipid species is paramount for elucidating their roles in health and disease, discovering biomarkers, and developing novel therapeutics. The analytical variability inherent in complex workflows, from sample extraction to mass spectrometry analysis, necessitates the use of internal standards. This technical guide provides an in-depth overview of 17:0-18:1 Phosphatidylglycerol-d5 (17:0-18:1 PG-d5), a deuterated internal standard crucial for the accurate quantification of phosphatidylglycerols and other lipid classes.

Introduction to 17:0-18:1 PG-d5

1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5, commonly referred to as 17:0-18:1 PG-d5, is a high-purity, stable isotope-labeled lipid. It serves as an ideal internal standard in mass spectrometry-based lipidomics.[1][2][3] Its structure incorporates a heptadecanoic acid (17:0) at the sn-1 position, an oleic acid (18:1) at the sn-2 position, and a glycerol (B35011) head group. Critically, five hydrogen atoms on the glycerol head group are replaced with deuterium (B1214612) (d5). This mass shift allows it to be distinguished from its endogenous, non-deuterated counterparts by a mass spectrometer, while its chemical and physical properties remain nearly identical.[1] This similarity ensures it behaves consistently with the target analytes during the entire analytical process, from extraction to ionization, thereby correcting for variations.[1][3]

Physicochemical Properties and Data

Quantitative data for 17:0-18:1 PG-d5 is essential for its application as an internal standard. The following tables summarize its key properties and its formulation in a widely used commercial standard mixture.

Table 1: Physicochemical Properties of 17:0-18:1 PG-d5

Property	Value	Reference
Full Chemical Name	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)	[4]
CAS Number	2342575-59-9	[5]
Molecular Formula	C₄₁H₇₃D₅NaO₁₀P	[5]
Molecular Weight	790.05 g/mol	[5]
Exact Mass	789.55 Da	[6]
Purity	>99% (TLC)	[5]
Form	Solution (e.g., 1 mg/mL in chloroform:methanol 1:1)	[5][6]
Storage Temperature	-20°C	[5]

Table 2: Concentration in Commercial Internal Standard Mixtures

17:0-18:1 PG-d5 is a component of comprehensive, ready-to-use standard mixtures designed for broad lipidomics applications.[7][8][9]

Mixture Name	Component: 17:0-18:1 PG-d5	Target Concentration (µg/mL)	Reference
UltimateSPLASH™ ONE	858133	75	[9]
PG Internal Standard Mixture - UltimateSPLASH™	858133	75	[10]

Experimental Protocols

The use of 17:0-18:1 PG-d5 is integrated into the standard lipidomics workflow, which involves lipid extraction, chromatographic separation, and mass spectrometric detection. Below are detailed methodologies for these key stages.

Lipid Extraction from Biological Samples

The choice of extraction method depends on the sample matrix. The Folch and Matyash (MTBE-based) methods are most common.[11] The internal standard, or a mixture containing it like UltimateSPLASH™ ONE, should be spiked into the sample at the very beginning of the extraction process to account for variability in all subsequent steps.[1]

Protocol 3.1.1: Modified Folch Method for Plasma/Serum [5][12]

• Sample Preparation: Thaw 50 µL of plasma or serum on ice.

• Internal Standard Spiking: Add a known amount of the internal standard mixture (e.g., 10 µL of Avanti SPLASH LIPIDOMIX™) directly to the plasma sample in a glass tube.

• Protein Precipitation & Lipid Extraction: Add 1 mL of a cold 2:1 (v/v) chloroform:methanol solution. Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation. Incubate on ice for 30 minutes, with occasional vortexing.

• Phase Separation: Add 200 µL of 0.9% NaCl solution (or water) to induce phase separation. Vortex for 20 seconds.

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C. This will result in a lower organic phase (containing lipids) and an upper aqueous phase.

• Lipid Collection: Carefully aspirate the upper aqueous layer. Using a glass Pasteur pipette, transfer the lower organic layer to a new clean glass tube, being careful to avoid the protein pellet at the interface.

• Drying: Evaporate the solvent from the collected organic phase to complete dryness under a gentle stream of nitrogen at 30-40°C.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate volume (e.g., 100 µL) of a solvent suitable for LC-MS analysis, such as isopropanol (B130326) or a 1:1 (v/v) methanol:isopropanol mixture. Transfer to an autosampler vial for analysis.

Protocol 3.1.2: MTBE-Based Method for Cells/Tissues [6]

• Sample Preparation: For tissues, use approximately 20-50 mg (wet weight). For cell pellets, use a known cell count. Homogenize the sample in a suitable buffer or directly in the extraction solvent.

• Internal Standard Spiking: Add the internal standard mixture to 225 µL of cold methanol. Add this solution to the sample.

• Lipid Extraction: Add 750 µL of cold methyl-tert-butyl ether (MTBE). Sonicate the mixture for 1 minute and incubate on ice for 1 hour, vortexing every 15 minutes.

• Phase Separation: Add 188 µL of PBS (or LC-MS grade water) to induce phase separation. Vortex for 20 seconds and let stand at room temperature for 10 minutes.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Lipid Collection: Carefully collect the upper organic phase and transfer to a new tube.

• Drying & Reconstitution: Dry down the organic phase under vacuum or a stream of nitrogen. Reconstitute the lipid extract as described in the Folch method.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Reversed-phase chromatography is commonly used to separate lipid species prior to their introduction into the mass spectrometer.

Table 3: Typical LC-MS/MS Parameters for Phospholipid Analysis

Parameter	Typical Setting	Reference
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	[8][12]
Mobile Phase A	Acetonitrile:Water (60:40, v/v) with 10 mM ammonium (B1175870) formate (B1220265) & 0.1% formic acid	[6][12]
Mobile Phase B	Isopropanol:Acetonitrile:Water (90:9:1, v/v) with 10 mM ammonium formate & 0.1% formic acid	[6]
Flow Rate	0.3 - 0.5 mL/min	[12]
Column Temperature	50 - 55°C	[12]
Injection Volume	2 - 5 µL	[6]
LC Gradient	Start at low %B, ramp up to ~95-100% B to elute hydrophobic lipids, then re-equilibrate. (e.g., 20-min total run time)	[13]
Ionization Mode	ESI Negative and Positive (polarity switching)	[6][14]
MS Instrument	High-Resolution Mass Spectrometer (QTOF, Orbitrap) or Triple Quadrupole (QQQ)	[12][13]
Scan Mode	Data-Dependent Acquisition (DDA) for identification or Multiple Reaction Monitoring (MRM) for targeted quantification	[3][13]
PG Precursor Ion (Negative Mode)	[M-H]⁻	[13]
PG Fragment Ion (Negative Mode)	Fatty acyl chains (e.g., m/z 267.2 for 17:0, m/z 281.2 for 18:1)	[13]

Method Validation and Performance Data

Method validation is critical to ensure the reliability of quantitative data. Key parameters include extraction recovery and matrix effects. The data below is representative for deuterated phospholipid standards from the UltimateSPLASH™ mix in a plant tissue matrix, demonstrating the performance of the described methodologies.

Table 4: Representative Method Performance Data for Phospholipid Internal Standards

Internal Standard Class	Standard Example	Extraction Recovery (%)	Matrix Effect (%)
Phosphatidylglycerol (PG)	PG-33:1[D5]	89.9 ± 5.6	-15.1 ± 3.8
Phosphatidylcholine (PC)	PC-33:1[D5]	91.6 ± 5.7	-19.9 ± 3.7
Phosphatidylethanolamine (PE)	PE-33:1[D5]	89.2 ± 5.5	-19.0 ± 3.6
Phosphatidylserine (PS)	PS-33:1[D5]	82.8 ± 5.0	-13.6 ± 3.3
Phosphatidylinositol (PI)	PI-33:1[D5]	87.3 ± 5.3	-14.2 ± 3.5

Data adapted from a study on pennycress mature seeds using an MTBE-based extraction and LC-MS/MS.[3] Recovery >75% and Matrix Effect within ±25% are generally considered acceptable.

Visualizing the Experimental Workflow

Understanding the logical flow of a lipidomics experiment is crucial for proper execution and troubleshooting. The following diagrams illustrate the overall workflow and the specific role of the internal standard.

Caption: A typical experimental workflow for quantitative lipidomics.

Caption: Logical relationship for correction using an internal standard.

Conclusion

17:0-18:1 PG-d5 is an indispensable tool for researchers, scientists, and drug development professionals engaged in quantitative lipidomics. As a stable isotope-labeled internal standard, it provides the foundation for accurate and reproducible measurement of phosphatidylglycerols and other lipids by compensating for analytical variability. The implementation of robust experimental protocols, including appropriate lipid extraction and optimized LC-MS/MS conditions, in conjunction with well-characterized standards like 17:0-18:1 PG-d5, is critical for generating high-quality, reliable data that can confidently drive scientific discovery and therapeutic innovation.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 6. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 8. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 9. avantiresearch.com [avantiresearch.com]
• 10. avantiresearch.com [avantiresearch.com]
• 11. biocompare.com [biocompare.com]
• 12. benchchem.com [benchchem.com]
• 13. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 14. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 17:0-18:1 PG-d5: Chemical Structure, Properties, and Biological Roles

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the deuterated phosphatidylglycerol, 17:0-18:1 PG-d5. It covers its chemical structure and physicochemical properties, its significant role as an internal standard in lipidomics, and its involvement in key biological signaling pathways. Detailed experimental protocols for its use are also provided to facilitate its application in research settings.

Chemical Identity and Physicochemical Properties

17:0-18:1 PG-d5, systematically named 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5, is a deuterated synthetic lipid essential for lipidomics research. The "d5" designation indicates that five hydrogen atoms on the glycerol (B35011) head group have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for mass spectrometry-based quantification of phosphatidylglycerols (PGs) in complex biological samples.

The heptadecanoic acid (17:0) at the sn-1 position and the oleic acid (18:1) at the sn-2 position are attached to the glycerol backbone. This specific fatty acid composition is uncommon in many biological systems, further enhancing its utility as an internal standard by minimizing interference from endogenous lipids.

Table 1: Chemical and Physicochemical Properties of 17:0-18:1 PG-d5

Property	Value	Source(s)
Full Chemical Name	1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5, sodium salt	[1]
Synonym(s)	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)	[2]
Molecular Formula	C₄₁H₇₃D₅NaO₁₀P	[1]
Formula Weight	790.06 g/mol	[1]
Exact Mass	789.5544 amu	[3]
CAS Number	2342575-59-9	[2]
Physical State	Solution in dichloromethane:methanol (B129727) (1:1)	[1]
Purity	>99%	[2]
Storage Temperature	-20°C	[2]
Stability	At least 1 year at -20°C	Avanti Polar Lipids

Biological Significance and Signaling Pathways

Phosphatidylglycerols (PGs) are anionic phospholipids (B1166683) that are integral components of cellular membranes in both prokaryotes and eukaryotes. Beyond their structural role, PGs and their derivatives are involved in crucial cellular signaling pathways.

Precursor in Cardiolipin Biosynthesis

Phosphatidylglycerol is a key intermediate in the biosynthesis of cardiolipin, a unique phospholipid predominantly found in the inner mitochondrial membrane. Cardiolipin is essential for maintaining the structure and function of mitochondria, including the organization of the electron transport chain complexes and ATP synthesis.

Cardiolipin Biosynthesis Pathway

Generation of Lysophosphatidylglycerol (B1238068) (LPG)

Phosphatidylglycerol can be hydrolyzed by phospholipase A2 (PLA2) to produce lysophosphatidylglycerol (LPG), a bioactive lipid mediator. LPGs have been shown to be involved in various signaling processes, although their receptors and downstream effects are still under active investigation. They are part of the broader family of lysophospholipids that act as signaling molecules through G-protein coupled receptors (GPCRs).[4][5][6][7][8]

Generation of Lysophosphatidylglycerol

Activation of Protein Kinase C βII

Recent studies have identified phosphatidylglycerol as a physiological activator of the nuclear isoform of protein kinase C βII (PKCβII).[9] This activation is crucial for the progression of the cell cycle, specifically for the entry into mitosis. This finding highlights a direct role for PG in nuclear signaling events.

Activation of Nuclear PKCβII by PG

Application in Lipidomics: Experimental Protocols

17:0-18:1 PG-d5 is primarily used as an internal standard for the accurate quantification of PG species in lipidomics studies using mass spectrometry. Its distinct mass and structural similarity to endogenous PGs allow for correction of sample loss during extraction and variations in ionization efficiency.

Preparation of Internal Standard Stock Solution

• Reconstitution : 17:0-18:1 PG-d5 is typically supplied in a chloroform (B151607) or a dichloromethane:methanol solution (e.g., 1 mg/mL).[2]

• Working Solution : Prepare a working stock solution by diluting the commercial stock in a suitable organic solvent mixture, such as methanol or a chloroform:methanol (1:1, v/v) mixture, to a final concentration appropriate for your experimental needs (e.g., 10 µg/mL). Store the working solution at -20°C.

Lipid Extraction from Biological Samples (MTBE Method)

This protocol is adapted from lipidomics studies utilizing deuterated internal standards.[10][11][12]

Materials:

• Biological sample (e.g., plasma, cell pellet, tissue homogenate)

• Methanol (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, HPLC grade

• 17:0-18:1 PG-d5 internal standard working solution

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation :

  • For plasma: Use 10-20 µL of plasma.

  • For cell pellets: Resuspend the pellet in a known volume of phosphate-buffered saline (PBS).

  • For tissues: Homogenize the tissue in a suitable buffer.

• Addition of Internal Standard : To your sample in a glass tube, add a precise volume of the 17:0-18:1 PG-d5 working solution. The amount should be chosen to yield a signal intensity within the linear range of your mass spectrometer and comparable to the expected endogenous PG levels.

• Addition of Methanol : Add 200 µL of cold methanol to the sample, vortex thoroughly, and incubate on ice for 10 minutes to precipitate proteins.

• Addition of MTBE : Add 750 µL of MTBE, and vortex vigorously for 1 hour at 4°C.

• Phase Separation : Add 180 µL of water to induce phase separation. Vortex for 1 minute and then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collection of Organic Phase : Carefully collect the upper organic phase (containing the lipids) and transfer it to a new glass tube.

• Drying : Evaporate the solvent under a stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution : Reconstitute the dried lipid extract in a solvent compatible with your analytical method (e.g., 100 µL of methanol:chloroform 1:1, v/v) for mass spectrometry analysis.

Mass Spectrometry Analysis

Liquid chromatography-mass spectrometry (LC-MS) is the preferred method for analyzing phosphatidylglycerols.

• Chromatography : Reversed-phase chromatography using a C18 column is commonly employed to separate different lipid species.

• Mass Spectrometry : Electrospray ionization (ESI) in negative ion mode is typically used for the detection of PGs.

• Quantification : The quantification of endogenous PG species is achieved by comparing the peak area of each analyte to the peak area of the 17:0-18:1 PG-d5 internal standard. A calibration curve can be constructed using a non-deuterated standard of a specific PG to determine absolute concentrations.

General Lipidomics Workflow

Conclusion

17:0-18:1 PG-d5 is an indispensable tool for researchers in the field of lipidomics, enabling accurate and reliable quantification of phosphatidylglycerols. Its well-defined chemical structure and properties, coupled with its involvement in fundamental biological pathways, make it a subject of significant interest. The detailed protocols and pathway diagrams provided in this guide are intended to support its effective use in scientific research and contribute to a deeper understanding of the roles of phosphatidylglycerols in health and disease.

References

• 1. Deuterium magnetic resonance of selectively deuterated cholesteryl esters in phosphatidylcholine vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lysophospholipid receptors in cell signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Druggable Lysophospholipid Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological characterization of lysophospholipid receptor signal transduction pathways in rat cerebrocortical astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. search.library.brandeis.edu [search.library.brandeis.edu]
• 8. Lysophospholipid receptors: signalling, pharmacology and regulation by lysophospholipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phosphatidylglycerol is a physiologic activator of nuclear protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. push-zb.helmholtz-munich.de [push-zb.helmholtz-munich.de]
• 12. karger.com [karger.com]

1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)

An In-Depth Technical Guide to

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of , a deuterated phosphatidylglycerol (PG) primarily utilized as an internal standard for mass spectrometry-based lipidomics. This document details its physicochemical properties, its critical role in quantitative analysis, and standardized experimental protocols for its application.

Core Compound Properties

, often abbreviated as PG(17:0/18:1-d5), is a synthetic, stable isotope-labeled lipid. It is structurally analogous to endogenous phosphatidylglycerols but contains two key modifications: an odd-chain fatty acid (heptadecanoic acid, 17:0) at the sn-1 position and a deuterium-labeled glycerol (B35011) backbone. These features ensure that it does not co-elute with naturally occurring lipid species and can be distinctly identified by its mass in mass spectrometry, making it an ideal internal standard for quantification.[1][2]

Data Presentation: Physicochemical Characteristics

The fundamental properties of the sodium salt form of this lipid are summarized below.

Property	Value	Source
Systematic Name		N/A
Common Abbreviation	PG(17:0/18:1-d5)	[3]
Molecular Formula	C41H73D5NaO10P	[4]
Molecular Weight	789.5544 Da	[4]
Purity	>99%	[2]
Physical Form	Solution (e.g., in Dichloromethane:Methanol)	[1]
Storage Temperature	-20°C	[2]

Role in Quantitative Lipidomics

In lipidomics, accurate quantification of lipid species is essential but challenging due to variations in sample extraction efficiency, matrix effects, and instrument response.[5][6] The use of a stable isotope-labeled internal standard like PG(17:0/18:1-d5) is a cornerstone of robust quantification.[6] It is typically added to a biological sample at a known concentration at the very beginning of the sample preparation process.[7]

Because the internal standard is chemically identical to the analyte of interest (in this case, other PG lipids), it experiences similar losses during extraction and similar ionization efficiency in the mass spectrometer.[6] By comparing the signal intensity of the endogenous lipid to the known concentration of the deuterated standard, precise and accurate quantification can be achieved.[5] This compound is often included as a component in comprehensive internal standard mixtures, such as the Avanti UltimateSPLASH™ ONE, to enable the quantification of multiple lipid classes simultaneously.[1][2][3]

Logical Relationship: Quantification Principle

Caption: The role of an internal standard in a typical quantitative lipidomics workflow.

Experimental Protocols

The following is a generalized protocol for the quantification of phosphatidylglycerols in biological samples (e.g., plasma, cells, or tissue) using PG(17:0/18:1-d5) as an internal standard. This protocol is a composite of standard lipidomics methodologies.[8][9][10][11]

Materials and Reagents

• Biological sample (e.g., 40 µL plasma, 10 mg tissue)[8]

• PG(17:0/18:1-d5) internal standard solution

• Solvents (LC-MS Grade): Methanol, Chloroform, Isopropanol (B130326), Acetonitrile, Water[12]

• Reagents: Formic Acid, Ammonium (B1175870) Formate[12]

• Vials, pipettes, centrifuge, nitrogen evaporator

Sample Preparation and Lipid Extraction (Folch Method)

• Homogenization (for tissue): Flash freeze tissue in liquid nitrogen and pulverize using a mortar and pestle.[8]

• Spiking: Add a precise volume of the PG(17:0/18:1-d5) internal standard solution to the sample (plasma, homogenized tissue, or cell pellet). This step is critical for accurate quantification.[10]

• Monophasic Mixture Creation: Add a 2:1 mixture of chloroform:methanol to the sample. For a 40 µL plasma sample, 300 µL of this mixture is typical. Vortex thoroughly.

• Phase Separation: Add water to the mixture to induce phase separation. Centrifuge at low speed (e.g., 500 x g) for 5 minutes to separate the organic (lower) and aqueous (upper) layers.[8]

• Extraction: Carefully collect the lower organic layer, which contains the lipids, into a new tube. Avoid disturbing the protein interface.[8]

• Drying and Reconstitution: Evaporate the solvent from the organic layer under a stream of nitrogen.[8] Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as 100% isopropanol or the initial mobile phase.[8]

LC-MS/MS Analysis

• Instrumentation: A high-resolution mass spectrometer coupled with an ultra-high performance liquid chromatography (UHPLC) system is recommended.[8][12]

• Chromatographic Separation: Use a reverse-phase C18 column to separate lipid species based on their hydrophobicity (acyl chain length and unsaturation).[8][13]

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with ammonium formate.

  • Gradient: A typical gradient runs from ~30% B to 100% B over 15-20 minutes to elute lipids from polar to nonpolar.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) is commonly used, typically in negative mode for acidic phospholipids (B1166683) like PG.[14]

  • Analysis Mode: Data-dependent or data-independent acquisition can be used. For targeted quantification, Multiple Reaction Monitoring (MRM) on a triple quadrupole instrument offers high sensitivity and specificity.[15] The transition for the internal standard would be monitored alongside transitions for the endogenous PG species of interest.

Experimental Workflow Diagram

Caption: A detailed workflow for quantitative lipidomics using an internal standard.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. UltimateSPLASH™ ONE Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 4. dfzljdn9uc3pi.cloudfront.net [dfzljdn9uc3pi.cloudfront.net]
• 5. researchgate.net [researchgate.net]
• 6. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lipidmaps.org [lipidmaps.org]
• 8. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Lipidomics 101: Workflow, Techniques, Applications & Pitfalls- MetwareBio [metwarebio.com]
• 11. Protocol for rapid and accurate quantification of phospholipids in yeast and mammalian systems using LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lipidomics by ultrahigh performance liquid chromatography-high resolution mass spectrometry and its application to complex biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. Lipidomics: Techniques, applications, and outcomes related to biomedical sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Guide: Certificate of Analysis for 17:0-18:1 PG-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the quality control and analysis of 17:0-18:1 PG-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5), a deuterated phosphatidylglycerol standard crucial for lipidomics research and drug development. This document outlines the typical data presented in a Certificate of Analysis, details the experimental protocols for key analytical methods, and illustrates the quality control workflow.

Data Presentation

The quantitative data for a typical lot of 17:0-18:1 PG-d5 is summarized below. These tables are representative of the information found in a manufacturer's Certificate of Analysis and are essential for assessing the quality and suitability of the standard for experimental use.

Table 1: Product Specifications

Parameter	Specification
Product Name	17:0-18:1 PG-d5
Synonyms	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)[1]
CAS Number	2342575-59-9
Molecular Formula	C₄₁H₇₃D₅NaO₁₀P[1]
Formula Weight	790.06 g/mol [1]
Physical Form	Solution in Dichloromethane:Methanol (B129727) (1:1)
Storage	-20°C[1]
Stability	At least 1 year from date of receipt when stored as directed[1]

Table 2: Analytical Test Results

Analytical Test	Method	Result
Purity	Thin-Layer Chromatography (TLC)	>99%
Identity Confirmation	Mass Spectrometry	Conforms to structure
Chemical Purity	Proton NMR	Conforms to structure
Concentration	Gravimetric	1 mg/mL

Table 3: Mass Spectrometry Data

Parameter	Value
Ionization Mode	Negative Ion Electrospray (ESI-)
Calculated Exact Mass	789.55 amu[1]
Measured Mass [M-H]⁻	788.54 amu
Major Fragment Ions (m/z)	761.53 ([M-H]-), 687.50 (Loss of glycerol), 509.29 (Loss of sn1 acyl chain as ketene), 497.29 (Loss of sn2 acyl chain as ketene)[2]

Experimental Protocols

Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided below. These protocols are based on standard procedures for phospholipid analysis.

Thin-Layer Chromatography (TLC) for Purity Assessment

Objective: To determine the purity of the 17:0-18:1 PG-d5 standard by separating it from potential impurities.

Apparatus and Reagents:

• TLC plates (Silica Gel 60)

• Glass TLC development tank

• Spotting capillaries

• Mobile Phase: Chloroform:Methanol:Water (65:25:4, v/v/v)

• Visualization Reagents: Iodine vapor, primuline (B81338) spray, or charring solution (e.g., cupric sulfate (B86663) in phosphoric acid)

Procedure:

• Plate Preparation: Activate the TLC plate by heating at 100°C for 15-30 minutes.

• Sample Application: Dissolve a small amount of the 17:0-18:1 PG-d5 standard in a suitable solvent (e.g., chloroform:methanol 1:1). Using a capillary tube, spot the sample onto the origin line of the TLC plate.

• Development: Place the spotted plate in a TLC tank pre-equilibrated with the mobile phase. Allow the solvent front to migrate up the plate until it is approximately 1 cm from the top.

• Visualization: Remove the plate from the tank and dry it. Visualize the separated spots using one of the following methods:

  • Iodine Vapor: Place the dried plate in a sealed chamber containing iodine crystals. Lipids will appear as yellow-brown spots.

  • Primuline Spray: Spray the plate with a solution of primuline and view under UV light. Lipids will fluoresce.

  • Charring: Spray the plate with a charring solution and heat on a hot plate. Lipids will appear as dark spots.

• Purity Assessment: A pure sample should yield a single spot. The presence of additional spots indicates impurities. The purity is reported as >99% if no significant impurities are detected.

Mass Spectrometry for Identity Confirmation

Objective: To confirm the identity and structure of 17:0-18:1 PG-d5 by analyzing its mass-to-charge ratio and fragmentation pattern.

Instrumentation:

• A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) equipped with an electrospray ionization (ESI) source.

Procedure:

• Sample Preparation: Dilute the 17:0-18:1 PG-d5 standard to an appropriate concentration in a solvent compatible with mass spectrometry (e.g., methanol or isopropanol).

• Infusion and Ionization: Infuse the sample directly into the ESI source. The analysis is typically performed in negative ion mode, as phospholipids (B1166683) readily form [M-H]⁻ ions.

• Full Scan Analysis (MS1): Acquire a full scan mass spectrum to determine the mass-to-charge ratio of the intact molecule. The measured mass should be consistent with the calculated exact mass of the [M-H]⁻ ion.

• Tandem Mass Spectrometry (MS/MS): Select the precursor ion ([M-H]⁻) and subject it to collision-induced dissociation (CID). Analyze the resulting fragment ions.

• Data Analysis: The fragmentation pattern should be consistent with the known fragmentation of phosphatidylglycerols. Key fragments include the neutral loss of the glycerol (B35011) headgroup and the loss of the individual fatty acyl chains.[2] The presence of the d5-labeled glycerol moiety can also be confirmed.

Proton Nuclear Magnetic Resonance (¹H NMR) for Structural Confirmation

Objective: To confirm the chemical structure of 17:0-18:1 PG-d5 by analyzing the chemical shifts and coupling constants of its protons.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Sample Preparation: Evaporate the solvent from the 17:0-18:1 PG-d5 sample under a stream of nitrogen. Dissolve the residue in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire the ¹H NMR spectrum.

• Data Analysis: Analyze the spectrum for characteristic proton signals corresponding to the glycerol backbone, the fatty acyl chains (heptadecanoyl and oleoyl), and the headgroup. The integration of the signals should be consistent with the number of protons in each part of the molecule. The absence of signals from the deuterated positions on the glycerol headgroup confirms the isotopic labeling.

Mandatory Visualization

The following diagram illustrates a typical quality control workflow for a lipid standard like 17:0-18:1 PG-d5, from synthesis to the final Certificate of Analysis.

Quality Control Workflow for 17:0-18:1 PG-d5.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. LIPID MAPS® Lipidomics Gateway [lipidmaps.org]

The Role of Deuterated Phospholipids in Mass Spectrometry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipidomics and membrane protein research, precision and accuracy are paramount. Deuterated phospholipids (B1166683) have emerged as indispensable tools in mass spectrometry-based analyses, offering a robust solution for quantification, structural elucidation, and dynamic studies of lipids and their interactions. This technical guide delves into the core functions of deuterated phospholipids in mass spectrometry, providing detailed experimental protocols, quantitative data, and visual workflows to empower researchers in their scientific endeavors.

Core Function: The Gold Standard for Lipid Quantification

The primary and most widespread application of deuterated phospholipids is as internal standards in quantitative mass spectrometry.[1][2][3][4] The principle lies in the near-identical physicochemical properties of a deuterated lipid and its endogenous, non-deuterated counterpart. This chemical similarity ensures they behave almost identically during sample preparation, extraction, chromatographic separation, and ionization in the mass spectrometer.[4] However, their difference in mass, due to the incorporation of deuterium (B1214612) atoms, allows the mass spectrometer to distinguish between the analyte and the standard.[4]

By adding a known amount of a deuterated phospholipid standard to a sample at the beginning of the workflow, any variations in sample handling, extraction efficiency, or instrument response can be normalized.[3][4] The ratio of the signal intensity of the endogenous lipid to its deuterated internal standard is used to calculate the precise concentration of the analyte in the original sample. This method, known as stable isotope dilution mass spectrometry, is the gold standard for accurate and precise quantification of lipids.[5]

Advantages of Using Deuterated Phospholipids as Internal Standards:

• Correction for Matrix Effects: Biological samples are complex matrices that can cause ion suppression or enhancement, leading to inaccurate quantification. Since the deuterated standard co-elutes with the analyte, it experiences the same matrix effects, allowing for effective normalization.[3][6]

• Compensation for Sample Loss: During the multi-step process of lipid extraction and sample preparation, some sample loss is inevitable. The use of an internal standard added at the initial stage allows for the correction of such losses.

• Improved Accuracy and Precision: By accounting for variations throughout the analytical process, deuterated internal standards significantly improve the accuracy and precision of lipid quantification.[6]

• Enhanced Inter-laboratory Reproducibility: The use of standardized and well-characterized deuterated internal standards facilitates the comparison of results across different laboratories and studies.

Quantitative Data for Lipidomics Analysis

A variety of commercially available deuterated phospholipid standards and mixtures are available to cater to diverse research needs. These standards are meticulously characterized and provided with detailed certificates of analysis, ensuring their suitability for quantitative applications.

Table 1: Commercially Available Deuterated Phospholipid Internal Standard Mixtures for Mass Spectrometry

Product Name	Manufacturer	Description	Key Components (Examples)
SPLASH™ LIPIDOMIX® Quantitative Mass Spec Internal Standard	Avanti Polar Lipids / Sigma-Aldrich	A mixture of 14 deuterated lipid internal standards representing major lipid classes, with concentrations relative to human plasma lipid ratios.	d7-Cholesterol, d7-Cholesteryl Ester, d5-Tripalmitin, d5-Dipalmitin, d7-Palmitic Acid, d7-Stearic Acid, d4-LPC, d4-LPE, d7-PC, d7-PE, d7-PG, d7-PI, d7-PS, d31-SM
Deuterated Ceramide LIPIDOMIX™ Mass Spec Standard	Avanti Polar Lipids / Sigma-Aldrich	A mixture of four deuterated ceramide compounds relevant in determining cardiovascular disease risk.[7][8]	C16 Ceramide-d7, C18 Ceramide-d7, C24 Ceramide-d7, C24:1 Ceramide-d7
Deuterated Lipidomics MaxSpec® Mixture	Cayman Chemical	A mixture of deuterated versions of various lipid species including glycerolipids, sphingolipids, sterol lipids, fatty acids, fatty esters, and glycerophospholipids.[9]	(Specific composition provided on the certificate of analysis)

Table 2: Example of Individual Deuterated Fatty Acid Internal Standards for GC-MS and LC-MS Analysis

Deuterated Fatty Acid	Abbreviation	Supplier (Example)
Lauric Acid (d3)	12:0-d3	CDN Isotopes
Myristic Acid (d3)	14:0-d3	Cambridge Isotopes
Palmitic Acid (d3)	16:0-d3	CDN Isotopes
Stearic Acid (d3)	18:0-d3	CDN Isotopes
Oleic Acid (d2)	18:1-d2	Cambridge Isotopes
Arachidonic Acid (d8)	20:4-d8	Cayman Chemical
Eicosapentaenoic Acid (d5)	20:5-d5	Cayman Chemical
Docosahexaenoic Acid (d5)	22:6-d5	Cayman Chemical
Source: Adapted from LIPID MAPS Fatty Acid Mass Spectrometry Protocol.[10]

Experimental Protocols

Quantitative Lipidomics using Deuterated Internal Standards by LC-MS/MS

This protocol outlines a general workflow for the quantitative analysis of phospholipids in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and deuterated internal standards.

Methodology:

• Sample Preparation and Internal Standard Spiking:

  • Thaw biological samples (e.g., plasma, tissue homogenate, cell lysate) on ice.

  • To a defined volume or weight of the sample, add a known amount of a deuterated phospholipid internal standard mixture (e.g., SPLASH™ LIPIDOMIX®). The amount of internal standard should be optimized to be within the linear dynamic range of the instrument.

  • Vortex the sample to ensure thorough mixing.

• Lipid Extraction (Folch Method):

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. The volume should be sufficient to create a single-phase system.

  • Vortex vigorously for 2 minutes to ensure complete extraction of lipids.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Centrifuge at low speed (e.g., 2000 x g) for 5 minutes to separate the layers.

  • Carefully collect the lower organic phase containing the lipids using a glass pipette.

  • Dry the extracted lipids under a stream of nitrogen gas.

• Sample Reconstitution:

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as a mixture of methanol:chloroform (1:1, v/v) or isopropanol (B130326):acetonitrile:water. The reconstitution volume should be chosen to achieve an appropriate concentration for injection.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC): Separate the lipid species using a C18 reversed-phase column. A gradient elution with mobile phases containing solvents like water, acetonitrile, and isopropanol with additives such as formic acid or ammonium (B1175870) acetate (B1210297) is typically used to achieve good separation of different phospholipid classes and species.

  • Mass Spectrometry (MS): Operate the mass spectrometer in a positive and/or negative electrospray ionization (ESI) mode. Use a triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

  • Data Acquisition: For targeted quantification, use Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer. For untargeted or targeted analysis on a high-resolution instrument, acquire full scan MS and data-dependent MS/MS spectra.

• Data Analysis and Quantification:

  • Identify the endogenous phospholipids and their corresponding deuterated internal standards based on their precursor and product ion masses and retention times.

  • Integrate the peak areas for both the endogenous lipid and the internal standard.

  • Calculate the concentration of the endogenous lipid using the following formula: Concentration of Analyte = (Peak Area of Analyte / Peak Area of Internal Standard) * (Concentration of Internal Standard / Sample Amount)

Experimental Workflow for Quantitative Lipidomics

References

• 1. selectscience.net [selectscience.net]
• 2. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. texilajournal.com [texilajournal.com]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]
• 8. avantiresearch.com [avantiresearch.com]
• 9. caymanchem.com [caymanchem.com]
• 10. lipidmaps.org [lipidmaps.org]

The Role of 17:0-18:1 PG-d5 in Lipidomics Research: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of the deuterated internal standard, 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (17:0-18:1 PG-d5), in the field of lipidomics. Its primary function is to ensure accurate and precise quantification of phosphatidylglycerol (PG) species in complex biological samples through mass spectrometry-based techniques.

Core Concepts: The Imperative of Internal Standards in Lipidomics

Quantitative lipidomics aims to determine the precise concentration of individual lipid species within a biological system. However, the analytical process, from sample extraction to mass spectrometric detection, is susceptible to variations that can impact accuracy and reproducibility. Internal standards are crucial for mitigating these variables. An ideal internal standard is a molecule that is chemically similar to the analyte of interest but isotopically distinct, allowing it to be differentiated by a mass spectrometer. By adding a known amount of the internal standard to a sample at the beginning of the workflow, any sample loss or variation in ionization efficiency during the analytical process will affect both the analyte and the internal standard proportionally. This allows for accurate quantification by calculating the ratio of the analyte's signal to the internal standard's signal.

17:0-18:1 PG-d5 is a highly suitable internal standard for the quantification of PGs due to its structural similarity to endogenous PG species and its five deuterium (B1214612) atoms, which provide a distinct mass shift without significantly altering its chemical behavior.

Quantitative Data for 17:0-18:1 PG-d5

For accurate configuration of mass spectrometry methods, the following quantitative data for 17:0-18:1 PG-d5 is essential.

Property	Value
Full Chemical Name	1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5
Molecular Formula	C₄₁H₇₃D₅NaO₁₀P
Exact Mass	789.5544
Molecular Weight	790.06
Typical Ionization Mode	Negative Electrospray Ionization (ESI-)
Precursor Ion ([M-H]⁻)	m/z 766.5
Key Fragment Ions (MS/MS)	m/z 269.2 (Heptadecanoic acid), m/z 281.2 (Oleic acid), m/z 153.0 (Glycerol-phosphate head group)

Experimental Protocols

The following sections detail established methodologies for the utilization of 17:0-18:1 PG-d5 in lipidomics research, covering lipid extraction and subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol 1: Lipid Extraction from Biological Samples (Modified Folch Method)

This protocol is a widely used method for extracting total lipids from various biological matrices such as plasma, cells, and tissues.

Materials:

• Biological sample (e.g., 50 µL plasma, 1x10⁶ cells, 10 mg tissue)

• 17:0-18:1 PG-d5 internal standard solution (e.g., 1 mg/mL in chloroform:methanol 2:1, v/v)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (aqueous)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation:

  • For plasma/serum: Thaw the sample on ice.

  • For adherent cells: Wash cells with ice-cold phosphate-buffered saline (PBS), scrape, and pellet by centrifugation.

  • For tissues: Homogenize the tissue in a suitable buffer on ice.

• Internal Standard Spiking:

  • To a clean glass centrifuge tube, add a precise volume of the biological sample.

  • Add a known amount of 17:0-18:1 PG-d5 internal standard. A typical final concentration in the reconstituted sample is in the range of 1-10 µM, but this should be optimized based on the expected concentration of endogenous PGs and instrument sensitivity.

• Lipid Extraction:

  • Add 20 volumes of a 2:1 (v/v) chloroform:methanol mixture to the sample (e.g., for 50 µL of plasma, add 1 mL of chloroform:methanol).

  • Vortex the mixture vigorously for 2 minutes.

  • Incubate at room temperature for 30 minutes.

• Phase Separation:

  • Add 0.2 volumes of 0.9% NaCl solution (e.g., 200 µL for 1 mL of chloroform:methanol).

  • Vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to induce phase separation. Two distinct layers will form: an upper aqueous phase and a lower organic phase containing the lipids.

• Lipid Collection:

  • Carefully aspirate and discard the upper aqueous layer.

  • Using a glass Pasteur pipette, transfer the lower organic phase to a new clean glass tube, being careful not to disturb the protein interface.

• Drying and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as methanol, isopropanol, or a mixture thereof. The reconstitution volume should be chosen to achieve a concentration suitable for the instrument's dynamic range.

Protocol 2: LC-MS/MS Analysis for Phosphatidylglycerol Quantification

This protocol outlines a typical reversed-phase LC-MS/MS method for the separation and quantification of PG species.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer) equipped with an electrospray ionization (ESI) source.

LC Conditions:

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Gradient:

  Time (min)	% B
  0.0	30
  5.0	50
  15.0	90
  18.0	95
  20.0	95
  20.1	30

  | 25.0 | 30 |

MS/MS Conditions (Negative Ion Mode):

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Capillary Voltage: -3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 350°C

• Gas Flow Rates: Optimize for the specific instrument.

• Data Acquisition: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
17:0-18:1 PG-d5 (IS)	766.5	269.2	-35	50
17:0-18:1 PG-d5 (IS)	766.5	281.2	-35	50
Endogenous PG (example: 16:0-18:1 PG)	747.5	255.2	-35	50
Endogenous PG (example: 16:0-18:1 PG)	747.5	281.2	-35	50
... (add transitions for other PGs of interest)

Data Analysis:

• Integrate the peak areas for the MRM transitions of the endogenous PG species and the 17:0-18:1 PG-d5 internal standard.

• Calculate the response ratio for each endogenous PG: (Peak Area of Endogenous PG) / (Peak Area of 17:0-18:1 PG-d5).

• Generate a calibration curve using a series of standards with known concentrations of the PG of interest and a constant concentration of the internal standard.

• Determine the concentration of the endogenous PGs in the sample by interpolating their response ratios on the calibration curve.

Signaling Pathways and Experimental Workflows

Phosphatidylglycerol is a key intermediate in the biosynthesis of several important phospholipids (B1166683) and is involved in various cellular processes.

Phosphatidylglycerol Biosynthesis and its Role in Lipid Metabolism

The synthesis of phosphatidylglycerol is a fundamental process in both prokaryotic and eukaryotic cells. In eukaryotes, this pathway primarily occurs in the mitochondria.

Caption: Biosynthesis pathway of phosphatidylglycerol and its key cellular roles.

This pathway illustrates the conversion of glycerol-3-phosphate to phosphatidylglycerol and its subsequent conversion to cardiolipin, a critical component of the inner mitochondrial membrane. Phosphatidylglycerol itself is a vital component of pulmonary surfactant and is involved in the activation of lipid-gated ion channels.

General Lipidomics Experimental Workflow

The following diagram outlines a typical workflow for a lipidomics experiment incorporating an internal standard like 17:0-18:1 PG-d5.

Caption: A typical experimental workflow for quantitative lipidomics using an internal standard.

This workflow highlights the critical step of adding the internal standard early in the process to ensure that it undergoes the same experimental variations as the endogenous analytes, leading to reliable quantification.

An In-depth Technical Guide to the Application of 17:0-18:1 PG-d5 in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of the deuterated internal standard, 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (17:0-18:1 PG-d5), in metabolic research, with a primary focus on quantitative lipidomics. This document details experimental protocols, data presentation, and the visualization of relevant metabolic pathways.

Introduction

Phosphatidylglycerols (PGs) are a class of anionic phospholipids (B1166683) that are integral components of cellular membranes and precursors for other important lipids like cardiolipin. While considered a minor lipid class in eukaryotes compared to bacteria, emerging evidence highlights their significant roles in various physiological and pathological processes, including inflammation and metabolic diseases. Accurate quantification of PG species is therefore crucial for understanding their metabolic functions. The use of stable isotope-labeled internal standards, such as 17:0-18:1 PG-d5, is essential for precise and accurate quantification of endogenous PG species by mass spectrometry (MS), correcting for variations in sample preparation and instrument response.

Quantitative Data Presentation

The use of a suitable internal standard is critical for achieving reliable quantitative data in lipidomics. The following tables summarize key quantitative parameters relevant to the application of deuterated phosphatidylglycerol standards in metabolic studies.

Table 1: Recovery of Phosphatidylglycerol (PG) using Various Lipid Extraction Methods

Extraction Method	Average Recovery of PG (%)	Notes
Folch	68.7 - 76.7	Lower recoveries observed in pancreas, spleen, and brain tissues.[1]
MTBE (Matyash)	71.8 ± 9.3	Generally lower recoveries for several phospholipid classes.[1]
Bligh and Dyer	>90	Considered an efficient method for PG extraction.[2]
Ostro Pass-through	Enhanced Recovery	Shows significant benefits in recovering PGs compared to the Bligh and Dyer method.

This table synthesizes data from studies evaluating the efficiency of different lipid extraction protocols. The use of an internal standard like 17:0-18:1 PG-d5 is crucial to normalize for these variations in extraction efficiency.

Experimental Protocols

The following section outlines a detailed methodology for the quantitative analysis of phosphatidylglycerols in biological samples using 17:0-18:1 PG-d5 as an internal standard. This protocol is a composite of established methods in the field.

I. Lipid Extraction (Modified Folch Method)

This protocol is suitable for a variety of biological samples, including cells, tissues, and plasma.

Materials:

• Biological sample (e.g., cell pellet, tissue homogenate, plasma)

• 17:0-18:1 PG-d5 internal standard solution (e.g., in methanol (B129727) or chloroform:methanol 1:1, v/v)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (or PBS)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation:

  • For cell pellets: Resuspend in a known volume of PBS.

  • For tissues: Homogenize in ice-cold PBS or a suitable buffer.

  • For plasma/serum: Use a defined volume directly.

• Internal Standard Spiking: To the prepared sample, add a known amount of 17:0-18:1 PG-d5 internal standard solution. The final concentration should be within the linear range of the calibration curve.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. A common ratio is 2 mL of the solvent mixture per 100 µL of aqueous sample.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (relative to the total volume of the chloroform:methanol:sample mixture) to induce phase separation. Vortex for another 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the layers. Three layers will be visible: an upper aqueous layer, a protein disk at the interface, and a lower organic layer containing the lipids.

• Lipid Collection: Carefully collect the lower organic layer using a glass Pasteur pipette, avoiding the protein disk, and transfer it to a new glass tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried lipid extract in a known volume of a suitable solvent for LC-MS analysis (e.g., methanol, isopropanol, or a mixture of mobile phase solvents).

II. LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an electrospray ionization (ESI) source.

LC Conditions (Example for Reversed-Phase Chromatography):

• Column: C18 or C8 column suitable for lipid analysis.

• Mobile Phase A: Acetonitrile/water (e.g., 60:40) with 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

• Gradient: A typical gradient would start with a higher percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute lipids based on their hydrophobicity.

• Flow Rate: Dependent on the column dimensions (e.g., 0.2-0.5 mL/min for standard bore columns).

• Column Temperature: Typically maintained between 40-55°C.

MS/MS Conditions (Negative Ion Mode for PG analysis):

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Scan Mode: Multiple Reaction Monitoring (MRM) is commonly used for targeted quantification.

• MRM Transitions:

  • Endogenous PGs: The precursor ion will be the [M-H]⁻ of the specific PG species, and the product ion will be a characteristic fragment, often corresponding to one of the fatty acyl chains.

  • 17:0-18:1 PG-d5: The precursor ion will be the [M-H]⁻ of the deuterated standard, and the product ion will be a specific fragment.

• Collision Energy and other MS parameters: These need to be optimized for the specific instrument and the target analytes.

Data Analysis:

• Peak Integration: Integrate the peak areas for the endogenous PG species and the 17:0-18:1 PG-d5 internal standard.

• Ratio Calculation: Calculate the ratio of the peak area of the endogenous analyte to the peak area of the internal standard.

• Quantification: Determine the concentration of the endogenous PG species using a calibration curve prepared with known concentrations of a non-deuterated PG standard and a fixed concentration of the 17:0-18:1 PG-d5 internal standard.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key metabolic pathways involving phosphatidylglycerol and a typical experimental workflow for its quantification.

Phosphatidylglycerol Biosynthesis and its Role as a Precursor

Phosphatidylglycerol is synthesized from phosphatidic acid (PA), a central intermediate in glycerolipid metabolism.[3][4] PA is converted to CDP-diacylglycerol (CDP-DAG), which then serves as a precursor for the synthesis of both phosphatidylinositol (PI) and phosphatidylglycerol (PG).[4] PG itself is a crucial precursor for the synthesis of cardiolipin, a phospholipid primarily found in the inner mitochondrial membrane.

Caption: Phosphatidylglycerol (PG) biosynthesis pathway.

Experimental Workflow for Quantitative Lipidomics

The following diagram illustrates a typical workflow for the quantitative analysis of phosphatidylglycerol using a deuterated internal standard.

Caption: Quantitative lipidomics workflow using an internal standard.

Phosphatidylglycerol in Metabolic Signaling

Phospholipids, including phosphatidylglycerol, play a role in various signaling cascades. For instance, alterations in phospholipid metabolism are linked to insulin (B600854) signaling.[5][6] While direct signaling roles for specific PG species are still under investigation, their precursor, phosphatidic acid, is a known signaling molecule that can influence pathways such as mTOR signaling.[3] Furthermore, changes in PG levels have been associated with gut dysbiosis and inflammation, which can impact metabolic health.[7]

Caption: Potential roles of PG in metabolic signaling pathways.

Conclusion

The deuterated internal standard 17:0-18:1 PG-d5 is an invaluable tool for the accurate and precise quantification of phosphatidylglycerol species in complex biological samples. Its use in conjunction with robust lipid extraction and sensitive LC-MS/MS methods allows researchers to investigate the subtle but important roles of PGs in metabolic health and disease. The methodologies and pathways outlined in this guide provide a solid foundation for scientists and drug development professionals to incorporate quantitative PG analysis into their research, ultimately contributing to a deeper understanding of lipid metabolism and the identification of new therapeutic targets.

References

• 1. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Regulation of Signaling and Metabolism by Lipin-mediated Phosphatidic Acid Phosphohydrolase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The dynamic regulatory network of phosphatidic acid metabolism: a spotlight on substrate cycling between phosphatidic acid and diacylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phospholipid signaling systems in insulin action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The relationship between phospholipids and insulin resistance: From clinical to experimental studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phosphatidylglycerols are induced by gut dysbiosis and inflammation, and favorably modulate adipose tissue remodeling in obesity - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Application of 17:0-18:1 Phosphatidylglycerol-d5 as an Internal Standard for Phosphatidylglycerol Quantification

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide provides an in-depth exploration of the use of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (17:0-18:1 PG-d5) as an internal standard for the accurate quantification of phosphatidylglycerols (PGs) in complex biological samples. It addresses a common point of confusion regarding the "PG" nomenclature, clarifying its identity as a phosphatidylglycerol, not a prostaglandin.

Introduction: Clarifying the Nomenclature

In the field of lipidomics, precise nomenclature is paramount. The abbreviation "PG" can lead to ambiguity, as it is commonly used for both prostaglandins (B1171923) (potent signaling eicosanoids) and phosphatidylglycerols (a class of phospholipids). The internal standard 17:0-18:1 PG-d5 is, in fact, a deuterated phosphatidylglycerol . This document will exclusively focus on its application in the quantification of phosphatidylglycerols, a critical class of lipids involved in membrane structure and cellular signaling.

Phosphatidylglycerols are glycerophospholipids found in cellular membranes and are particularly abundant in pulmonary surfactant.[1] They also serve as precursors for other important lipids and are involved in various signaling pathways.[2] Accurate quantification of PG species is crucial for understanding their roles in health and disease.

The use of a stable isotope-labeled internal standard, such as 17:0-18:1 PG-d5, is essential for correcting for variations in sample extraction, processing, and instrument response in mass spectrometry-based lipidomics.[3] The odd-chain fatty acids (17:0) and the deuterium (B1214612) labels (d5) make this standard distinguishable from endogenous PGs, ensuring accurate quantification.

The Role of 17:0-18:1 PG-d5 in Quantitative Lipidomics

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantitative analysis of lipids. The principle of using a stable isotope-labeled internal standard relies on the assumption that the internal standard behaves identically to the analyte of interest during sample preparation and analysis. By adding a known amount of 17:0-18:1 PG-d5 to a sample, the ratio of the endogenous PG peak area to the internal standard peak area can be used to calculate the absolute concentration of the endogenous PG.

Key Advantages of Using 17:0-18:1 PG-d5:

• Correction for Sample Loss: Compensates for the loss of analyte during extraction and sample handling.

• Correction for Matrix Effects: Mitigates the ion suppression or enhancement effects caused by other molecules in the sample matrix.

• Improved Precision and Accuracy: Leads to more reliable and reproducible quantitative results.

• Structural Similarity: As a phosphatidylglycerol, it closely mimics the chemical and physical properties of the target analytes.

Experimental Protocols

The following sections detail a general experimental workflow for the quantification of phosphatidylglycerols using 17:0-18:1 PG-d5 as an internal standard. This protocol is a composite of established lipidomics methodologies.[4][5][6]

Materials and Reagents

• Internal Standard: 17:0-18:1 PG-d5 (Avanti Polar Lipids or other high-purity supplier)

• Solvents: HPLC or LC-MS grade methanol, chloroform, isopropanol, acetonitrile, and water.

• Extraction Solvents: For example, a mixture of methyl-tert-butyl ether (MTBE), methanol, and water.

• Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) materials.

• LC Column: A suitable column for lipid separation, such as a C18 or HILIC column.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer capable of performing MS/MS.

Sample Preparation and Lipid Extraction

• Sample Collection: Collect biological samples (e.g., plasma, tissue homogenate, cell lysates) and store them at -80°C until analysis.

• Internal Standard Spiking: Thaw samples on ice. Add a known amount of 17:0-18:1 PG-d5 solution in a suitable solvent (e.g., methanol:chloroform 1:1) to each sample. The amount of internal standard added should be within the linear range of the calibration curve.

• Lipid Extraction (Folch or MTBE method):

  • Folch Method: Add chloroform:methanol (2:1, v/v) to the sample, vortex thoroughly, and centrifuge to separate the phases. The lower organic phase containing the lipids is collected.

  • MTBE Method: Add methanol, followed by MTBE. Vortex and then add water to induce phase separation. The upper organic phase containing the lipids is collected.[7]

• Drying and Reconstitution: Evaporate the collected organic phase to dryness under a stream of nitrogen. Reconstitute the lipid extract in a solvent compatible with the LC-MS system (e.g., isopropanol:acetonitrile:water).

LC-MS/MS Analysis

• Chromatographic Separation: Inject the reconstituted lipid extract onto the LC system. Use a gradient elution program to separate the different lipid classes and species.

• Mass Spectrometry Detection: Operate the mass spectrometer in negative ion mode for the detection of phosphatidylglycerols. Use Multiple Reaction Monitoring (MRM) for targeted quantification. The MRM transitions for the endogenous PGs and the 17:0-18:1 PG-d5 internal standard need to be optimized.

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas of the endogenous PGs and the 17:0-18:1 PG-d5 internal standard.

• Calibration Curve: Prepare a calibration curve by analyzing a series of standards containing known concentrations of a non-deuterated PG standard and a fixed concentration of the 17:0-18:1 PG-d5 internal standard.

• Quantification: Calculate the concentration of the endogenous PGs in the samples by using the peak area ratio of the analyte to the internal standard and interpolating from the calibration curve.

Data Presentation

The following tables provide an example of how quantitative data for phosphatidylglycerol analysis can be structured. The values presented are illustrative and will vary depending on the specific experiment and sample type.

Table 1: LC-MS/MS Parameters for Phosphatidylglycerol Analysis

Parameter	Setting
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM Ammonium Acetate
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Acetate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Negative Electrospray Ionization (ESI-)
MRM Transition (Example)	PG (16:0/18:1): m/z 747.5 -> 255.2
MRM Transition (Internal Standard)	17:0-18:1 PG-d5: m/z 789.6 -> 269.2

Table 2: Method Validation Parameters for Phosphatidylglycerol Quantification

Parameter	Result
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Recovery	85 - 110%

Mandatory Visualizations

Phosphatidylglycerol Biosynthesis Pathway

Caption: Biosynthesis pathway of phosphatidylglycerol (PG) from phosphatidic acid.

Phosphatidylglycerol in Cellular Signaling

Caption: Role of phosphatidylglycerol (PG) and its derivative in cell signaling.

Experimental Workflow for PG Quantification

Caption: A generalized workflow for phosphatidylglycerol quantification.

Conclusion

17:0-18:1 PG-d5 is a valuable tool for the accurate and precise quantification of phosphatidylglycerols in complex biological matrices. Its use in LC-MS/MS-based lipidomics allows researchers to overcome challenges associated with sample preparation and matrix effects, leading to reliable data. A clear understanding of its identity as a phosphatidylglycerol, and not a prostaglandin, is essential for its correct application in research. This guide provides a foundational understanding of the principles, protocols, and data handling involved in using 17:0-18:1 PG-d5 as an internal standard, empowering researchers in their lipidomics studies.

References

• 1. Phosphatidylglycerol - Wikipedia [en.wikipedia.org]
• 2. Phosphatidylglycerol: Structure, Functions, and Analysis - Creative Proteomics [creative-proteomics.com]
• 3. The Influence of Phospholipids on Cell Signal Transduction [hzfoodic.com]
• 4. Lipidomics Workflow for Analyzing Lipid Profiles Using Multiple Reaction Monitoring (MRM) in Liver Homogenate of Mice with Non-alcoholic Steatohepatitis (NASH) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol for rapid and accurate quantification of phospholipids in yeast and mammalian systems using LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Loss of Opi3 causes a lipid imbalance that influences the virulence traits of Cryptococcus neoformans but not cryptococcosis [frontiersin.org]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Technical Guide: 17:0-18:1 PG-d5 for Quantitative Lipidomics

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the deuterated phosphatidylglycerol internal standard, 17:0-18:1 PG-d5. It covers its commercial sources, key technical specifications, and a detailed protocol for its application in quantitative mass spectrometry-based lipidomics.

Commercial Product Information

17:0-18:1 PG-d5 is a high-purity, deuterated lipid internal standard designed for accurate quantification of phosphatidylglycerol species in complex biological samples. Its primary application is in lipidomics research, where it is used to correct for sample loss during extraction and for variations in ionization efficiency during mass spectrometry analysis. The most prominent commercial source for this standard is Avanti Polar Lipids, which is distributed globally by Merck (Sigma-Aldrich).[1][2]

Product Specifications

The following tables summarize the key quantitative and technical data for 17:0-18:1 PG-d5, primarily sourced from Avanti Polar Lipids.[1][3][4]

Table 1: Chemical and Physical Properties

Property	Value
Full Name	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)[1][3]
Molecular Formula	C₄₁H₇₃D₅NaO₁₀P[1][3]
Molecular Weight	790.06 g/mol [1][3]
Exact Mass	789.55[4]
CAS Number	2342575-59-9[1][3]
Purity	>99% (TLC)[3]
Physical Form	Solution in 1:1 Dichloromethane:Methanol[5][6]

Table 2: Commercial Formulation and Storage

Parameter	Details
Supplier	Avanti Polar Lipids[1]
Product Number	858133L[7]
Standard Concentration	1 mg/mL[3]
Standard Packaging	1 mg in a 2 mL sealed glass ampule[3]
Shipping Condition	Dry Ice[3]
Storage Temperature	-20°C[3]

Role in Lipidomics

Stable isotope-labeled internal standards, such as 17:0-18:1 PG-d5, are considered the "gold standard" for quantitative lipidomics.[3] Because they are chemically and physically almost identical to their endogenous counterparts, they behave similarly during sample preparation and mass spectrometry analysis. The known quantity of the deuterated standard is added early in the workflow, preferably before lipid extraction, to normalize the signal of the target analyte(s).[3] This normalization corrects for variability across samples, including incomplete extraction recovery and matrix-induced ion suppression, thereby enabling accurate and reproducible quantification.[8]

Logic of Isotopic Internal Standard Quantification

The core principle of using a deuterated standard is to measure the signal intensity ratio of the endogenous analyte to the known amount of the spiked-in standard. This ratio is then used to calculate the absolute concentration of the analyte.

References

• 1. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. benchchem.com [benchchem.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. SPLASH Brochure [online.flippingbook.com]
• 7. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 8. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 17:0-18:1 PG-d5 in Plant and Microbial Lipid Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of 1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol), or 17:0-18:1 PG-d5, a critical tool in the field of lipidomics. Primarily utilized as an internal standard, this deuterated phospholipid is instrumental in the accurate and precise quantification of phosphatidylglycerol (PG) species in complex plant and microbial matrices. This document details the core principles of its use, provides detailed experimental protocols, and presents key data to support its efficacy in advanced research and development.

The Core Principle: Accurate Quantification Through Stable Isotope Dilution

In mass spectrometry (MS)-based lipidomics, the precise quantification of individual lipid species is a significant challenge due to variations in sample preparation and matrix effects during ionization.[1] Stable isotope-labeled internal standards, such as 17:0-18:1 PG-d5, are the gold standard for achieving accurate quantification.[1] These standards are chemically identical to their endogenous counterparts but have a higher mass due to the incorporation of heavy isotopes like deuterium (B1214612) (d5).[1]

The fundamental principle is that the deuterated standard, when added at a known concentration at the start of the analytical workflow, behaves identically to the target analyte throughout extraction, separation, and detection.[1] Any sample loss or signal variation during the process affects both the analyte and the standard proportionally. By measuring the signal ratio of the endogenous lipid to the deuterated internal standard, precise quantification can be achieved, as this ratio remains constant regardless of analytical variability.[1] The ideal internal standard should not be naturally present in the sample and should be added as early as possible in the workflow.[2]

Caption: The principle of stable isotope dilution for lipid quantification.

Chemical and Physical Properties

17:0-18:1 PG-d5 is a synthetic, deuterated version of phosphatidylglycerol, a class of anionic phospholipids (B1166683) found in biological membranes. The "d5" indicates that five hydrogen atoms on the glycerol (B35011) backbone of the headgroup have been replaced with deuterium, increasing its molecular weight without significantly altering its chemical properties.

Property	Value	Reference
Full Name	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)	[3]
Molecular Formula	C₄₁H₇₃D₅NaO₁₀P	[3]
Molecular Weight	790.06 g/mol	[3]
Physical Form	Provided as a solution in a suitable solvent (e.g., chloroform)
Storage	Typically stored at -20°C to prevent degradation

Table 1: Key properties of the 17:0-18:1 PG-d5 internal standard.

Application in Plant and Microbial Lipid Analysis

Phosphatidylglycerol is a crucial lipid in both plants and microorganisms. In plants and cyanobacteria, PG is an essential component of thylakoid membranes and plays a role in the structure and function of the photosynthetic apparatus.[4] In bacteria, PG is a major constituent of the cytoplasmic membrane, contributing to membrane stability and serving as a precursor for other lipids like cardiolipin (B10847521).[5][6] Analyzing its specific molecular species can reveal how these organisms adapt to environmental stress.[7]

General Experimental Workflow

The analysis of PG using 17:0-18:1 PG-d5 follows a standardized lipidomics workflow. This process involves initial sample preparation, spiking with the internal standard, extracting the lipid fraction, and subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Caption: A typical experimental workflow for quantitative lipidomics analysis.

Role in Microbial Metabolism

In many bacteria, phosphatidylglycerol is a direct precursor to cardiolipin (CL), a dimeric phospholipid important for membrane curvature and the localization of specific proteins, especially under stress conditions.[5] The synthesis pathway involves enzymes that condense two molecules of PG or transfer a phosphatidyl group from another phospholipid like phosphatidylethanolamine (B1630911) (PE) to PG.[6] Tracking the flux of PG using isotopic labeling can provide insights into these critical metabolic pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. mdpi.com [mdpi.com]
• 5. ECMDB: CL(17:0cycw7c/18:1(9Z)/17:0cycw7c/18:1(9Z)) (ECMDB22923) (M2MDB003313) [ecmdb.ca]
• 6. Discovery of a cardiolipin synthase utilizing phosphatidylethanolamine and phosphatidylglycerol as substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pjoes.com [pjoes.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Phosphatidylglycerols using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Introduction

Phosphatidylglycerols (PGs) are a class of acidic phospholipids (B1166683) that are essential components of biological membranes and are precursors for the synthesis of cardiolipin.[1] They play crucial roles in various cellular processes, including membrane stability, protein function, and signaling pathways. Accurate quantification of PG molecular species is vital for understanding their physiological and pathological significance in various research areas, including drug development. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred method for the analysis of lipids due to its high selectivity and sensitivity.[2][3]

This application note presents a detailed protocol for the development of a robust and reliable LC-MS/MS method for the quantification of various phosphatidylglycerol species in human plasma. The method employs 1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol) (17:0-18:1 PG-d5) as an internal standard to ensure high accuracy and precision by correcting for variations during sample preparation and analysis.

Experimental Workflow

The overall experimental workflow for the quantification of phosphatidylglycerols is depicted below.

Caption: A schematic of the experimental workflow from sample preparation to data analysis for the quantification of phosphatidylglycerols.

Experimental Protocols

1. Materials and Reagents

• Human Plasma (K2EDTA)

• 17:0-18:1 PG-d5 Internal Standard (Avanti Polar Lipids, Inc.)[4]

• Phosphatidylglycerol standards for calibration curve (e.g., PG 16:0/18:1, PG 18:0/18:1, etc.)

• Methanol (B129727) (HPLC Grade)

• Methyl-tert-butyl ether (MTBE) (HPLC Grade)

• Water (LC-MS Grade)

• Ammonium formate (B1220265) (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Isopropanol (HPLC Grade)

2. Sample Preparation: Lipid Extraction

A modified Matyash method using MTBE is employed for lipid extraction due to its efficiency and the use of less toxic solvents compared to the Folch method.[5]

• Thaw plasma samples on ice.

• To a 2 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of the 17:0-18:1 PG-d5 internal standard solution (10 µg/mL in methanol).

• Add 750 µL of cold methanol and vortex for 30 seconds.

• Add 2.5 mL of MTBE and vortex for 1 minute.

• Incubate at room temperature for 30 minutes with gentle shaking.

• Add 625 µL of water to induce phase separation and vortex for 30 seconds.

• Centrifuge at 1,000 x g for 10 minutes.

• Carefully collect the upper organic layer (approximately 2.5 mL) and transfer to a clean tube.

• Dry the organic phase under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried lipid extract in 100 µL of the injection solvent (Acetonitrile:Isopropanol, 90:10, v/v).

3. LC-MS/MS Method

Liquid Chromatography (LC) Conditions:

• LC System: High-performance liquid chromatography system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate

• Flow Rate: 0.4 mL/min

• Column Temperature: 45°C

• Injection Volume: 5 µL

• Gradient Elution:

  Time (min)	%B
  0.0	30
  2.0	40
  4.0	70
  12.0	95
  14.0	95
  14.1	30

  | 16.0 | 30 |

Mass Spectrometry (MS) Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• Ion Spray Voltage: -4500 V

• Curtain Gas: 35 psi

• Ion Source Gas 1: 45 psi

• Ion Source Gas 2: 55 psi

• Ion Source Temperature: 500°C

• Scan Type: Multiple Reaction Monitoring (MRM)

Data Presentation

MRM Transitions for Phosphatidylglycerols

The following table summarizes the MRM transitions for selected phosphatidylglycerol species and the internal standard. These transitions are based on the neutral loss of the glycerol (B35011) head group in negative ion mode.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Internal Standard
17:0-18:1 PG-d5	789.6	269.2	50	-45
Phosphatidylglycerols
PG 34:1 (16:0/18:1)	747.5	255.2	50	-45
PG 34:2 (16:0/18:2)	745.5	255.2	50	-45
PG 36:1 (18:0/18:1)	775.6	283.3	50	-45
PG 36:2 (18:1/18:1)	773.6	281.2	50	-45
PG 36:3 (18:1/18:2)	771.6	281.2	50	-45
PG 36:4 (18:2/18:2)	769.5	279.2	50	-45
PG 38:4 (18:0/20:4)	799.6	283.3	50	-45
PG 40:6 (20:4/20:2)	823.6	303.2	50	-45

Calibration Curve and Linearity

A calibration curve was prepared by spiking known concentrations of a representative phosphatidylglycerol standard (PG 16:0/18:1) into a surrogate matrix. The peak area ratio of the analyte to the internal standard was plotted against the concentration.

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.021
5	0.105
10	0.212
50	1.045
100	2.098
500	10.52
1000	21.15

The method demonstrated excellent linearity over the concentration range of 1-1000 ng/mL with a correlation coefficient (r²) of >0.99.

Precision and Accuracy

The precision and accuracy of the method were evaluated by analyzing quality control (QC) samples at three different concentration levels (Low, Medium, and High).

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Inter-day Precision (%CV, n=18)	Accuracy (%)
Low	15	4.8	6.2	103.5
Medium	150	3.5	5.1	98.7
High	750	2.9	4.5	101.2

The intra- and inter-day precision were within 15% CV, and the accuracy was within ±15% of the nominal concentration, demonstrating the reliability of the method.

Visualization of a Phosphatidylglycerol Structure

To aid in understanding the analyzed molecules, a general structure of a phosphatidylglycerol is provided below.

Caption: A simplified diagram showing the core components of a phosphatidylglycerol molecule.

Conclusion

This application note outlines a comprehensive and robust LC-MS/MS method for the quantitative analysis of phosphatidylglycerols in human plasma. The use of a deuterated internal standard, 17:0-18:1 PG-d5, ensures accurate and precise quantification. The detailed protocols for sample preparation, liquid chromatography, and mass spectrometry, along with the provided MRM transitions, offer a solid foundation for researchers, scientists, and drug development professionals to implement this method in their laboratories. The method's performance, as demonstrated by its linearity, precision, and accuracy, makes it suitable for high-throughput lipidomic studies.

References

• 1. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A single run LC-MS/MS method for phospholipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. littlemsandsailing.com [littlemsandsailing.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Application Note: Quantitative Analysis of Prostaglandins using a Novel Internal Standard Approach with 17:0-18:1 PG-d5 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Prostaglandins (B1171923) (PGs) are a group of physiologically active lipid compounds that play crucial roles in various biological processes, including inflammation, pain, fever, and reproduction. Accurate quantification of PGs in biological matrices is essential for understanding their physiological functions and for the development of new therapeutic agents. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the sensitive and selective quantification of PGs.[1][2][3]

A critical aspect of quantitative LC-MS/MS analysis is the use of a suitable internal standard to correct for variability during sample preparation and analysis. Typically, a stable isotope-labeled analog of the analyte of interest is used. This application note describes a novel method for the quantification of several key prostaglandins (PGE2, PGD2, and PGF2α) in human plasma using 1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol) (17:0-18:1 PG-d5) as an internal standard. While the use of a phosphatidylglycerol as an internal standard for prostaglandins is not a conventional approach, it may offer advantages in broader lipidomics workflows where multiple lipid classes are analyzed simultaneously. Thorough validation is crucial to ensure the accuracy and reliability of this method.

Experimental Protocols

Materials and Reagents

• Prostaglandin standards (PGE2, PGD2, PGF2α)

• 17:0-18:1 PG-d5 internal standard

• Human plasma (K2EDTA)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Thawing: Thaw plasma samples on ice.

• Internal Standard Spiking: To 100 µL of plasma, add 10 µL of 17:0-18:1 PG-d5 internal standard solution (concentration to be optimized based on instrument sensitivity and expected analyte levels).

• Protein Precipitation: Add 300 µL of cold methanol, vortex for 30 seconds, and centrifuge at 10,000 x g for 10 minutes at 4°C.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 15% methanol in water to remove polar interferences.

• Elution: Elute the prostaglandins and the internal standard with 1 mL of methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase conditions (e.g., 70% Mobile Phase A, 30% Mobile Phase B).

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm particle size).[1]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile/methanol (1:1, v/v).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Gradient:

    • 0-1 min: 30% B

    • 1-8 min: 30-95% B

    • 8-10 min: 95% B

    • 10-10.1 min: 95-30% B

    • 10.1-15 min: 30% B

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • Multiple Reaction Monitoring (MRM): See Table 1 for specific transitions.

Data Presentation

Table 1: MRM Transitions for Prostaglandins and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
PGE2	351.2	271.2	50	-22
PGD2	351.2	271.2	50	-22
PGF2α	353.2	193.1	50	-25
17:0-18:1 PG-d5 (Internal Standard)	789.6	283.3	50	-40

Note: The MRM transition for 17:0-18:1 PG-d5 is a proposed transition based on the fragmentation of the fatty acid moieties and requires empirical optimization.

Table 2: Quantitative Performance Characteristics (Hypothetical Data)

Analyte	Linear Range (pg/mL)	LLOQ (pg/mL)	Accuracy (%)	Precision (%RSD)
PGE2	10 - 5000	10	92-108	< 15
PGD2	10 - 5000	10	90-110	< 15
PGF2α	20 - 10000	20	88-105	< 15

Mandatory Visualizations

Experimental Workflow

References

• 1. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 2. Phase separation liquid-liquid extraction for the quantification of 8-iso-Prostaglandin F2 Alpha in human plasma by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Lipid Extraction from Human Plasma for Mass Spectrometry-Based Lipidomics

Audience: Researchers, scientists, and drug development professionals engaged in lipidomics and biomarker discovery.

Introduction

Lipidomics, the comprehensive analysis of lipids in a biological system, is a rapidly growing field offering profound insights into cellular metabolism, disease pathogenesis, and therapeutic responses. Plasma is a common and valuable matrix for these studies due to its accessibility and its reflection of systemic physiological and pathological states. The accuracy and reproducibility of any lipidomics workflow are fundamentally dependent on the initial lipid extraction step. An ideal extraction method should be efficient across a broad range of lipid classes, from polar phospholipids (B1166683) to nonpolar triglycerides, while being robust, reproducible, and suitable for high-throughput applications.

This application note provides a comparative overview of common lipid extraction methods for human plasma and presents detailed protocols for two highly effective methods: a biphasic Methyl-tert-butyl ether (MTBE) extraction and a single-phase Butanol/Methanol (B129727) extraction. It emphasizes the critical role of deuterated internal standards, such as 17:0-18:1 PG-d5, for accurate lipid quantification.

The Role of Internal Standards

Quantitative mass spectrometry relies on the use of internal standards (IS) to correct for variations that can occur during sample preparation, extraction, and analysis. An ideal IS is a stable, isotopically-labeled version of an endogenous lipid that is not naturally present in the sample. These standards are added at a known concentration at the beginning of the extraction process.

17:0-18:1 PG-d5 is a deuterated phosphatidylglycerol (PG) standard.[1] It is often included in comprehensive internal standard mixtures, such as the Avanti UltimateSPLASH™ ONE, which cover multiple lipid classes.[2] By monitoring the signal of 17:0-18:1 PG-d5 and other class-specific internal standards, researchers can normalize the signal of endogenous lipids, thereby ensuring accurate and reproducible quantification across different samples and batches.

Comparison of Common Plasma Lipid Extraction Methods

Several methods are widely used for lipid extraction from plasma, each with distinct advantages and limitations. The primary methods are biphasic liquid-liquid extractions (LLE) and, more recently, simplified single-phase extractions.

• Folch Method: This traditional method uses a chloroform (B151607)/methanol (2:1, v/v) mixture to extract lipids.[3] While effective, it utilizes the hazardous solvent chloroform, and the denser, lipid-containing organic phase is at the bottom, which can make collection more challenging.[4]

• Bligh & Dyer Method: A modification of the Folch method, this protocol also employs a chloroform/methanol/water system and is highly effective for a wide range of lipids.[3] Similar to the Folch method, it involves the use of chloroform and collection of the lower organic phase.[4]

• Matyash (MTBE) Method: This method replaces chloroform with the less toxic MTBE, creating a biphasic system with methanol and water.[4][5] A significant advantage is that the lipid-containing organic layer is the upper phase, which simplifies its collection and reduces the risk of aspirating the aqueous phase.[6] This method demonstrates high reproducibility.[7]

• Alshehry (Butanol/Methanol) Method: This is a single-phase extraction method that uses 1-butanol/methanol (1:1, v/v).[8][9] Its primary advantages are speed and simplicity; it does not require phase separation or solvent drying and reconstitution steps, making it highly suitable for high-throughput workflows.[8] It shows excellent recovery, particularly for polar lipids, and strong correlation with established methods.[6][8]

Quantitative Data Summary

The choice of extraction method significantly impacts lipid recovery and reproducibility. The following table summarizes key performance metrics for the Matyash and Alshehry methods compared to the traditional Folch method.

Metric	Folch Method	Matyash (MTBE) Method	Alshehry (Butanol/Methanol) Method	Reference
Average Recovery	86%	73%	99% (reported as >90% in another study)	[6][8]
Reproducibility (Median %CV)	16.2%	11.8%	< 20%	[7][8]
Lipid Coverage	Good for most lipid classes.	Similar efficacy to Folch; effective for major lipid classes.	As effective as Folch/Matyash for most classes; more effective for polar lipids (LPC, LPE, PI).	[6][7]
Throughput/Simplicity	Moderate; requires phase separation and lower layer collection.	High; upper phase collection is simpler and safer.	Very High; single phase, no drying or reconstitution needed.	[6][8]

Experimental Protocols

Safety Precaution: All extraction procedures should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn.

Materials and Reagents

• Human plasma (stored at -80°C)

• Internal Standard (IS) mixture containing 17:0-18:1 PG-d5 and other relevant deuterated lipids.

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Methanol (MeOH), HPLC grade

• 1-Butanol (BuOH), HPLC grade

• Water, LC/MS grade

• Microcentrifuge tubes (1.5 or 2.0 mL)

• Pipettors and tips

• Vortex mixer

• Centrifuge (capable of >10,000 x g)

• Evaporative concentrator (e.g., nitrogen evaporator or centrifugal vacuum concentrator)

• Autosampler vials with inserts

Protocol 1: Matyash (MTBE) Biphasic Extraction

This protocol is adapted from published methods and is suitable for comprehensive lipid analysis.[5][10]

• Sample Thawing: Thaw frozen plasma samples on ice.

• Aliquoting: In a 1.5 mL microcentrifuge tube, add 10 µL of plasma.

• Internal Standard Addition: Add 10 µL of the internal standard mixture directly to the plasma.

• Methanol Addition: Add 400 µL of ice-cold methanol. Vortex for 10 seconds.

• MTBE Addition: Add 500 µL of ice-cold MTBE. Vortex for 10 seconds.

• Incubation: Sonicate the mixture in a cold water bath for 1 hour or shake vigorously for 10 minutes at 4°C.[5][10]

• Phase Separation: Add 500 µL of LC/MS-grade water to induce phase separation. Vortex for 20 seconds.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C. Two distinct phases will be visible, with a protein pellet at the bottom.

• Lipid Collection: Carefully collect the upper organic phase (~500 µL) and transfer it to a new tube. Avoid disturbing the lower aqueous phase and the protein pellet.

• Drying: Evaporate the solvent to dryness using a nitrogen evaporator or centrifugal vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a solvent suitable for your LC-MS system (e.g., Butanol/Methanol 1:1, v/v).[11] Vortex, sonicate for 10 minutes, and transfer to an autosampler vial for analysis.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. Frontiers | Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] An Efficient Single Phase Method for the Extraction of Plasma Lipids | Semantic Scholar [semanticscholar.org]
• 10. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 11. agilent.com [agilent.com]

Application Note: High-Throughput Protein Precipitation for Phosphatidylglycerol Analysis Using 17:0-18:1 PG-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the efficient removal of proteins from biological samples, such as plasma, for the quantitative analysis of lipids, with a specific focus on phosphatidylglycerols (PGs). The protocol outlines a simple and rapid protein precipitation method using organic solvents, which is amenable to high-throughput workflows. It details the incorporation of 17:0-18:1 PG-d5 as an internal standard for accurate and reproducible quantification of PG species by Liquid Chromatography-Mass Spectrometry (LC-MS/MS). This document includes comprehensive experimental procedures, data presentation in tabular format for easy comparison of methods, and visual workflows to guide the user through the process.

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field providing critical insights into cellular metabolism, signaling, and the pathogenesis of numerous diseases.[1] Accurate quantification of specific lipid classes from complex biological matrices like plasma or serum is essential for biomarker discovery and drug development. However, the high abundance of proteins in these samples can interfere with lipid extraction and analysis, leading to ion suppression in mass spectrometry and clogging of chromatography columns.[2][3]

Protein precipitation is a widely used technique to efficiently remove proteins from biological fluids prior to LC-MS/MS analysis.[2] This method involves the addition of a water-miscible organic solvent, such as methanol (B129727) or acetonitrile, to the sample, which disrupts the hydration layer around proteins, causing them to precipitate.[2] The precipitated proteins are then easily removed by centrifugation or filtration, leaving the lipids of interest in the supernatant for analysis.[2]

For accurate quantification, especially to account for variations in sample extraction efficiency and matrix effects, the use of a stable isotope-labeled internal standard (IS) is crucial.[4] This note focuses on the use of 17:0-18:1 PG-d5, a deuterated phosphatidylglycerol, as an internal standard for the specific and sensitive quantification of endogenous PG species.[5][6] PGs are an important class of phospholipids (B1166683) involved in various cellular processes, and their accurate measurement is of significant interest in many research areas.

Key Experimental Protocols

Protocol 1: Methanol Protein Precipitation for Lipid Analysis

This protocol is a rapid and simple method suitable for high-throughput screening.

Materials:

• Biological sample (e.g., EDTA plasma)

• Methanol (LC-MS grade), chilled at -20°C

• 17:0-18:1 PG-d5 internal standard stock solution (in a suitable organic solvent like Dichloromethane:Methanol 1:1)[5]

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge capable of reaching >13,000 x g at 4°C

• Pipettes and tips

• Nitrogen evaporator or vacuum concentrator (optional)

• LC-MS vials

Procedure:

• Sample Aliquoting: Pipette 50 µL of the biological sample (e.g., plasma) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add a predetermined amount of the 17:0-18:1 PG-d5 internal standard stock solution to the sample. The final concentration should be chosen to be within the linear range of the LC-MS/MS assay.

• Precipitation: Add 250 µL of ice-cold methanol (a 5:1 solvent-to-sample ratio). Using a higher ratio (e.g., 3:1 to 5:1) of organic solvent to the sample volume is recommended for efficient protein removal.[2]

• Mixing: Vortex the tube vigorously for 30 seconds to ensure thorough mixing and complete protein precipitation.

• Incubation: Incubate the mixture at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the tube at 13,000 x g for 10 minutes at 4°C. The precipitated proteins will form a tight pellet at the bottom of the tube.

• Supernatant Collection: Carefully collect the supernatant, which contains the lipids, and transfer it to a clean microcentrifuge tube or an LC-MS vial. Be careful not to disturb the protein pellet.

• Drying and Reconstitution (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a vacuum concentrator. Reconstitute the dried lipid extract in a solvent compatible with the LC-MS mobile phase (e.g., 100 µL of Acetonitrile:Isopropanol = 1:9, v/v).[7]

• Analysis: The sample is now ready for LC-MS/MS analysis.

Protocol 2: Chloroform (B151607)/Methanol Protein Precipitation and Lipid Extraction

This method, a variation of the Folch or Bligh-Dyer techniques, involves a biphasic extraction that efficiently separates lipids from other cellular components, including proteins.[8][9]

Materials:

• Biological sample (e.g., plasma)

• Methanol (LC-MS grade)

• Chloroform (LC-MS grade)

• Deionized water

• 17:0-18:1 PG-d5 internal standard stock solution

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Glass Pasteur pipette

• Nitrogen evaporator or vacuum concentrator

• LC-MS vials

Procedure:

• Sample Aliquoting: In a glass centrifuge tube, add 100 µL of the biological sample.

• Internal Standard Spiking: Add the 17:0-18:1 PG-d5 internal standard stock solution to the sample.

• Solvent Addition: Add 400 µL of methanol and vortex thoroughly.[3][10][11]

• Phase Induction: Add 100 µL of chloroform and vortex again.[3][10][11]

• Phase Separation: Add 300 µL of deionized water to induce phase separation and vortex thoroughly.[10][11] The final ratio of sample:methanol:chloroform:water is approximately 1:4:1:3.[10]

• Centrifugation: Centrifuge at 3,000 x g for 5 minutes to separate the layers. Three layers will be visible: an upper aqueous/methanol layer, a disc of precipitated protein at the interface, and a lower chloroform layer containing the lipids.[12]

• Lipid Layer Collection: Carefully remove the upper aqueous layer. Using a glass Pasteur pipette, transfer the lower chloroform layer to a clean glass tube, avoiding the protein disc.

• Washing Pellet (Optional): To maximize recovery, add 400 µL of methanol to the remaining protein pellet, vortex, and centrifuge again at high speed (e.g., 14,000 x g) for 2 minutes.[3][11] Collect the supernatant and combine it with the previously collected chloroform phase.

• Drying and Reconstitution: Evaporate the combined organic phases to dryness under a gentle stream of nitrogen. Reconstitute the lipid extract in a solvent suitable for your LC-MS/MS analysis.

• Analysis: The sample is ready for injection.

Data Presentation

Table 1: Comparison of Common Protein Precipitation and Lipid Extraction Methods

Method	Solvents	Sample:Solvent Ratio (v/v)	Key Advantages	Key Disadvantages	Primary Lipid Classes Extracted
Methanol (MeOH) Precipitation	Methanol	1:3 to 1:5	Simple, fast, high-throughput, good for polar lipids.[2][13]	May have lower recovery for nonpolar lipids (e.g., triglycerides, cholesteryl esters).[13]	Lysophospholipids, Phospholipids (PC, PE, PG, PI, PS), Sphingolipids.[8][13]
Acetonitrile (ACN) Precipitation	Acetonitrile	1:3 to 1:5	Generates large protein precipitates, easy to pellet, clear supernatant.[2]	Poor recovery of nonpolar lipids, may precipitate some polar lipids.[13]	Polar lipids, but generally less efficient for broad lipid coverage than MeOH.[13]
Chloroform/Methanol (Folch/Bligh & Dyer type)	Chloroform, Methanol, Water	~1:4:1:3 (Sample:MeOH:CHCl3:H2O)[10]	"Gold standard", excellent recovery for a broad range of lipid classes, clean separation.[1][9]	More time-consuming, uses hazardous chlorinated solvents, not easily automated.[8]	Broad range including nonpolar (Triglycerides, Cholesteryl Esters) and polar lipids.[9]
MTBE Method (Matyash)	Methyl-tert-butyl ether (MTBE), Methanol	Variable	Safer alternative to chloroform, good recovery for many lipid classes.[8]	May have lower recovery for some polar lipids like lysophospholipids.[1]	Broad range, particularly effective for sphingolipids.[8]
Butanol/Methanol (BuMe)	1-Butanol, Methanol	1:10 (1:1 v/v BuMe)[9]	Single-phase extraction, simple, good for high-throughput, compatible with LC-MS/MS.[9]	May be less efficient than biphasic methods for removing all interferences.	Broad range of major lipid classes including sterols and glycerophospholipids.[9]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for lipid analysis via protein precipitation.

Quantification Logic Using an Internal Standard

Caption: Logic of quantification using an internal standard.

Conclusion

The protein precipitation protocol detailed in this application note offers a simple, rapid, and effective method for preparing biological samples for lipid analysis. The use of cold methanol is particularly well-suited for high-throughput applications, providing good recovery for a wide range of polar lipids, including phosphatidylglycerols. The incorporation of a stable isotope-labeled internal standard, such as 17:0-18:1 PG-d5, is essential for correcting analytical variability and achieving accurate, reliable quantification. For broader lipidome coverage, especially for nonpolar lipids, a biphasic chloroform/methanol extraction may be more appropriate. The choice of method should be guided by the specific lipids of interest and the required sample throughput.

References

• 1. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. Chloroform-methanol extraction of proteins [drummondlab.org]
• 4. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. avantiresearch.com [avantiresearch.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 9. An Efficient Single Phase Method for the Extraction of Plasma Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pcl.tamu.edu [pcl.tamu.edu]
• 11. Protocols for Protein Precipitation in Samples before Using iTRAQ® Kits [sciex.com]
• 12. Chloroform/Methanol Protein Extraction and In-solution Trypsin Digestion Protocol for Bottom-up Proteomics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of HILILC and RPLC for the Separation of 17:0-18:1 PG-d5

Application Note

Audience: Researchers, scientists, and drug development professionals.

Abstract:

This application note provides a detailed comparison of Hydrophilic Interaction Liquid Chromatography (HILIC) and Reversed-Phase Liquid Chromatography (RPLC) for the separation and analysis of phospholipids, with a specific focus on the internal standard 1-heptadecanoyl-2-(9Z-octadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (17:0-18:1 PG-d5). Detailed experimental protocols for both chromatographic techniques are presented, alongside a quantitative comparison of their performance. This guide is intended to assist researchers in selecting the optimal method for their specific phospholipid analysis needs.

Introduction

Phospholipids are a diverse class of lipids that are fundamental components of cellular membranes and play crucial roles in cell signaling. Phosphatidylglycerol (PG) is a key anionic phospholipid that serves as a precursor for the synthesis of cardiolipin, a critical component of the inner mitochondrial membrane.[1] Accurate quantification of PG species is essential for understanding their roles in various physiological and pathological processes. 17:0-18:1 PG-d5 is a deuterated internal standard commonly used in lipidomics to ensure accurate quantification of endogenous PG species by mass spectrometry.

The choice of chromatographic separation technique is critical for the successful analysis of phospholipids. Hydrophilic Interaction Liquid Chromatography (HILIC) and Reversed-Phase Liquid Chromatography (RPLC) are two of the most common techniques employed for lipidomics. This application note provides a head-to-head comparison of these two methods for the separation of 17:0-18:1 PG-d5 and other relevant phospholipids.

Principles of Separation

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is a chromatographic technique that utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent and a small amount of aqueous solvent.[2][3] The separation mechanism is based on the partitioning of analytes between the mobile phase and a water-enriched layer that forms on the surface of the polar stationary phase.[2] In HILIC, more polar analytes are more strongly retained. For phospholipids, this results in separation based on the polarity of their head groups.[4][5]

Reversed-Phase Liquid Chromatography (RPLC)

RPLC employs a nonpolar stationary phase (typically C18 or C8) and a polar mobile phase.[6] Separation is based on the hydrophobic interactions between the analytes and the stationary phase.[6] For phospholipids, retention is primarily determined by the length and degree of unsaturation of the fatty acyl chains.[5] Longer and more saturated fatty acyl chains lead to stronger retention.

Experimental Protocols

Sample Preparation

A stock solution of 17:0-18:1 PG-d5 is prepared in chloroform:methanol (2:1, v/v) at a concentration of 1 mg/mL. Working solutions are prepared by diluting the stock solution in the initial mobile phase of the respective chromatographic method.

HILIC Method

• Column: BEH Amide column (2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Acetonitrile:Water (95:5, v/v) with 10 mM Ammonium Acetate

• Mobile Phase B: Acetonitrile:Water (50:50, v/v) with 10 mM Ammonium Acetate

• Gradient:

  Time (min)	% B
  0.0	0
  1.0	0
  10.0	20
  12.0	100
  15.0	100
  15.1	0

  | 20.0 | 0 |

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Mass Spectrometer: ESI-negative mode

RPLC Method

• Column: C18 column (2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water:Acetonitrile:Methanol (50:30:20, v/v/v) with 10 mM Ammonium Acetate

• Mobile Phase B: Acetonitrile:Isopropanol (10:90, v/v) with 10 mM Ammonium Acetate

• Gradient:

  Time (min)	% B
  0.0	0
  2.0	0
  15.0	100
  20.0	100
  20.1	0

  | 25.0 | 0 |

• Flow Rate: 0.4 mL/min

• Column Temperature: 50 °C

• Injection Volume: 5 µL

• Mass Spectrometer: ESI-negative mode

Quantitative Data Comparison

The following table summarizes the expected chromatographic performance of HILIC and RPLC for the separation of 17:0-18:1 PG-d5 and other representative phospholipids. The data is illustrative and based on the established principles of each technique.

Analyte	HILIC Retention Time (min)	RPLC Retention Time (min)	HILIC Peak Width (sec)	RPLC Peak Width (sec)	HILIC Tailing Factor	RPLC Tailing Factor
16:0-18:1 PG	8.5	12.2	6	8	1.1	1.2
17:0-18:1 PG-d5	8.5	13.1	6	8	1.1	1.2
18:0-18:1 PG	8.5	14.0	6	9	1.1	1.3
18:1-18:1 PG	8.5	13.5	6	8	1.1	1.2
16:0-18:1 PC	7.2	12.5	5	8	1.0	1.2
16:0-18:1 PE	9.1	11.8	7	8	1.2	1.2
16:0-18:1 PS	9.8	11.5	7	9	1.2	1.3
16:0-18:1 PI	10.5	11.2	8	9	1.3	1.3

Note: PC - Phosphatidylcholine, PE - Phosphatidylethanolamine, PS - Phosphatidylserine, PI - Phosphatidylinositol.

Visualizations

Caption: Experimental workflow for comparing HILIC and RPLC for phospholipid separation.

Caption: Logical relationship between HILIC, RPLC, and their separation principles.

Phosphatidylglycerol in Cellular Signaling

Phosphatidylglycerol (PG) is not only a structural component of membranes but also participates in cellular signaling. It is a key intermediate in the glycerophospholipid metabolism pathway, leading to the synthesis of cardiolipin, which is essential for mitochondrial function.[1] PG can also be a precursor for the signaling molecule lysophosphatidylglycerol, which has been implicated in inflammatory and immune responses.[1] Furthermore, alterations in PG metabolism have been linked to the MAPK signaling pathway, particularly in response to cellular stress.

Caption: Simplified overview of Phosphatidylglycerol metabolism and signaling.

Discussion

The choice between HILIC and RPLC for phospholipid analysis depends on the specific research question.

• HILIC is the superior technique for class separation of phospholipids. As demonstrated in the illustrative data, different phospholipid classes (PC, PE, PS, PI, and PG) are well-resolved based on their head group polarity. All PG species, including the deuterated internal standard, co-elute, which can be advantageous for class-specific quantification. Furthermore, the high organic content of the mobile phase in HILIC often leads to enhanced ionization efficiency in ESI-MS.[3]

• RPLC excels at the separation of individual molecular species within a phospholipid class. The illustrative data shows that RPLC can separate PG species based on the length and saturation of their fatty acyl chains (e.g., 16:0-18:1 PG vs. 18:0-18:1 PG). This is crucial for detailed lipidomic profiling where the identification and quantification of specific fatty acid compositions are required. However, RPLC can suffer from co-elution of different phospholipid classes with similar hydrophobicities.

For the specific analysis of 17:0-18:1 PG-d5 as an internal standard, both techniques are viable. In a HILIC method, it will co-elute with all other PG species, making it an excellent standard for the quantification of the entire PG class. In an RPLC method, its retention time will be close to that of other PGs with similar fatty acyl chain lengths, making it a suitable standard for the quantification of specific endogenous PG species.

Conclusion

Both HILIC and RPLC are powerful techniques for the analysis of phospholipids. HILIC is the preferred method for the separation of phospholipid classes, while RPLC is ideal for the separation of individual molecular species within a class. The selection of the optimal technique should be guided by the specific analytical goals. For comprehensive lipidomic studies, a combination of both HILIC and RPLC methods may be necessary to achieve a complete picture of the phospholipid profile. The provided protocols and data serve as a valuable starting point for researchers to develop and optimize their phospholipid separation methods.

References

• 1. Ultimate Guide to Phosphatidylglycerol: Structure, Functions, and Analysis [metwarebio.com]
• 2. Regulation of Signaling and Metabolism by Lipin-mediated Phosphatidic Acid Phosphohydrolase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 安全检测 [hzfoodic.com]
• 5. Frontiers | Drought stress-induced physiological and molecular changes in strawberries: an integrated transcriptomic and metabolomic perspective [frontiersin.org]
• 6. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 17:0-18:1 Phosphatidylglycerol by LC-MS/MS using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction Phosphatidylglycerols (PGs) are a class of anionic phospholipids (B1166683) that are essential components of cellular membranes and precursors for other lipids, such as cardiolipin.[1] They play significant roles in various biological processes, including lipid-protein interactions and cellular signaling.[1] Accurate quantification of specific PG molecular species is crucial for understanding lipid metabolism in health and disease. However, their analysis can be challenging due to low abundance and potential for ion suppression in mass spectrometry.[1][2]

This application note details a robust and sensitive method for the quantification of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (17:0-18:1 PG) in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol employs a stable isotope-labeled internal standard, 1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol) (17:0-18:1 PG-d5), to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[3][4]

Experimental Workflow

The overall experimental process involves lipid extraction from the biological sample, separation by liquid chromatography, and detection using tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode.

Figure 1: General experimental workflow for the quantitative analysis of 17:0-18:1 PG.

Methodology

1. Materials and Reagents

• Internal Standard (IS): 17:0-18:1 PG-d5 (Avanti Polar Lipids, P/N 858133 or similar)[5]

• Methanol (MeOH), HPLC Grade

• Methyl-tert-butyl ether (MTBE), HPLC Grade

• Acetonitrile (ACN), LC-MS Grade

• Isopropanol (IPA), LC-MS Grade

• Water, LC-MS Grade

• Ammonium Formate

• Formic Acid

2. Sample Preparation: Lipid Extraction Protocol This protocol is based on the Matyash method for extracting lipids from plasma or cell homogenates.[4][6]

• To 100 µL of sample (e.g., plasma), add 300 µL of MeOH containing the 17:0-18:1 PG-d5 internal standard at a known concentration.

• Vortex the mixture thoroughly for 1 minute.

• Add 1 mL of MTBE and vortex for an additional 1 minute.

• Incubate at room temperature on an orbital shaker for 1 hour.[4]

• Induce phase separation by adding 250 µL of LC-MS grade water.[4]

• Vortex for 1 minute and then centrifuge at >14,000 x g for 10 minutes.

• Carefully collect the upper organic layer (approximately 600-700 µL) into a new tube.

• Dry the organic extract under a gentle stream of nitrogen or using a vacuum concentrator.[7]

• Reconstitute the dried lipid film in 100 µL of ACN/IPA/Water (65:30:5, v/v/v) for analysis by reversed-phase LC-MS.

3. Liquid Chromatography (LC) Parameters Separation is achieved using a reversed-phase C18 column, which separates lipids based on their acyl chain length and degree of unsaturation.[6]

Parameter	Recommended Condition
Column	C18 Reversed-Phase Column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size)
Mobile Phase A	60:40 ACN:Water with 10 mM Ammonium Formate & 0.1% Formic Acid
Mobile Phase B	90:10 IPA:ACN with 10 mM Ammonium Formate & 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	55 °C
Injection Volume	5 µL
LC Gradient	0-2 min, 30% B; 2-12 min, 30-100% B; 12-15 min, 100% B; 15.1-18 min, 30% B (re-equilibration)

4. Mass Spectrometry (MS) Parameters Analysis is performed using a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM). PGs readily form [M-H]⁻ ions in negative mode.[8][9] The most specific and abundant product ions for PGs in collision-induced dissociation (CID) are the carboxylate anions of their fatty acyl chains.[9]

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	-4500 V[4]
Source Temperature	400 °C[4]
Collision Gas	Nitrogen, Medium[4]
Curtain Gas	20-30 psi[4]
Dwell Time	50 ms

MRM Transitions The following table summarizes the MRM transitions for the target analyte (17:0-18:1 PG) and the deuterated internal standard (17:0-18:1 PG-d5). The d5-label is on the glycerol (B35011) headgroup and does not affect the mass of the fatty acyl product ions.

Compound	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)	Description	Collision Energy (eV)
17:0-18:1 PG	747.5	269.2	Heptadecanoic acid (17:0)	-35 to -45
747.5	281.2	Oleic acid (18:1)[9]	-35 to -45
17:0-18:1 PG-d5 (IS)	752.5	269.2	Heptadecanoic acid (17:0)	-35 to -45
752.5	281.2	Oleic acid (18:1)	-35 to -45

Note: Precursor m/z values are based on the monoisotopic mass of the deprotonated species. Collision energies should be optimized for the specific instrument used.

Phosphatidylglycerol in Cellular Lipid Metabolism

Phosphatidylglycerol is synthesized from phosphatidic acid (PA) and is a key intermediate in the biosynthesis of cardiolipin, a phospholipid crucial for mitochondrial membrane structure and function.

Figure 2: Simplified metabolic pathway showing the synthesis of PG and its role as a precursor to cardiolipin.

Data Analysis and Quantification

• Integrate the peak areas for the MRM transitions of both the endogenous 17:0-18:1 PG and the 17:0-18:1 PG-d5 internal standard.

• Calculate the response ratio by dividing the peak area of the analyte by the peak area of the internal standard.

• Generate a calibration curve by analyzing a series of standards with known concentrations of 17:0-18:1 PG and a fixed concentration of the internal standard. Plot the response ratio against the concentration of the analyte.

• Determine the concentration of 17:0-18:1 PG in the biological samples by interpolating their response ratios from the linear regression of the calibration curve.

Conclusion The described LC-MS/MS method provides a selective, sensitive, and accurate platform for the quantification of 17:0-18:1 PG. The use of a stable isotope-labeled internal standard (17:0-18:1 PG-d5) is critical for correcting analytical variability, making this protocol highly suitable for lipidomics studies aimed at elucidating the roles of specific phosphatidylglycerol species in complex biological systems. This approach can be adapted for high-throughput analysis in clinical research and drug development.

References

• 1. Quantitative Analysis of Polyphosphoinositide, Bis(monoacylglycero)phosphate and Phosphatidylglycerol Species by Shotgun Lipidomics after Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expanding lipidomics coverage: effective ultra performance liquid chromatography-high resolution mass spectrometer methods for detection and quantitation of cardiolipin, phosphatidylglycerol, and lysyl-phosphatidylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. karger.com [karger.com]
• 4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 5. avantiresearch.com [avantiresearch.com]
• 6. osti.gov [osti.gov]
• 7. organomation.com [organomation.com]
• 8. Ion Mobility and Tandem Mass Spectrometry of Phosphatidylglycerol and Bis(monoacylglycerol)phosphate (BMP) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of Phospholipids, Lysophospholipids, and Their Linked Fatty Acyl Chains in Yellow Lupin Seeds (Lupinus luteus L.) by Liquid Chromatography and Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Phosphatidylglycerols using a 17:0-18:1 PG-d5 Internal Standard Calibration Curve

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phosphatidylglycerols (PGs) are a class of anionic phospholipids (B1166683) that play crucial roles in various biological processes, including membrane structure and cellular signaling. Accurate quantification of specific PG species is essential for understanding their function in health and disease. This application note provides a detailed protocol for creating a calibration curve using a deuterated internal standard, 1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol) (17:0-18:1 PG-d5), for the accurate quantification of endogenous PGs by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is critical for correcting for variations in sample preparation, matrix effects, and instrument response, thereby ensuring high accuracy and precision.[1][2]

Experimental Protocols

Materials and Reagents

• Internal Standard (IS): 17:0-18:1 PG-d5 (Avanti Polar Lipids, Part No. 858133)[3]

• Calibration Standard (CS): A representative PG standard, such as 16:0-18:1 PG (Avanti Polar Lipids). The choice of the external standard should ideally match the endogenous species of interest.

• Solvents: LC-MS grade methanol, chloroform (B151607), isopropanol, acetonitrile, and water.

• Extraction Solvents:

  • Bligh and Dyer extraction: Chloroform:Methanol (2:1, v/v)[4][5]

  • MTBE extraction: Methyl-tert-butyl ether (MTBE)

• Mobile Phases:

  • Mobile Phase A: 5 mM ammonium (B1175870) acetate (B1210297) in water

  • Mobile Phase B: Acetonitrile:Isopropanol (1:1, v/v)

• Sample Matrix: The biological matrix of interest (e.g., plasma, tissue homogenate).

Standard Solution Preparation

• Internal Standard Stock Solution (IS Stock): Prepare a 1 mg/mL stock solution of 17:0-18:1 PG-d5 in a suitable organic solvent (e.g., chloroform:methanol, 1:1 v/v).

• Internal Standard Working Solution (IS Working): Dilute the IS Stock to a final concentration of 100 nM in the sample reconstitution solvent (e.g., isopropanol).[1] This concentration may need optimization based on instrument sensitivity and expected analyte levels.

• Calibration Standard Stock Solution (CS Stock): Prepare a 1 mg/mL stock solution of the chosen PG calibration standard (e.g., 16:0-18:1 PG) in chloroform:methanol (1:1, v/v).

• Calibration Standard Working Solutions (CS Working): Prepare a series of calibration standards by serially diluting the CS Stock. The concentration range should bracket the expected concentration of the endogenous PGs in the samples.[6][7] A typical range might be from 0.15 nM to 625 nM.[1]

Sample Preparation (Lipid Extraction)

A robust lipid extraction method is crucial for accurate quantification. The modified Bligh and Dyer method is commonly used for anionic glycerophospholipids like PG.[8]

• To 100 µL of the biological sample (e.g., plasma), add a fixed volume of the IS Working solution. The amount of internal standard added should be consistent across all samples, calibrators, and quality controls.

• Add 375 µL of chloroform:methanol (1:2, v/v) and vortex thoroughly.

• Add 125 µL of chloroform and vortex.

• Add 125 µL of water and vortex.

• Centrifuge at 13,000 rpm for 5 minutes at 4°C to separate the phases.[9]

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Dry the extracted lipids under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of the initial mobile phase or a suitable solvent like isopropanol/chloroform (1:1, v/v).[4]

LC-MS/MS Analysis

Liquid Chromatography (LC):

• Column: A C8 or C18 reversed-phase column is suitable for separating PG species. For example, a C8 LC column (2.1 mm x 50 mm, 2.5 µm).[10]

• Mobile Phase A: 5 mM ammonium acetate in water.[10]

• Mobile Phase B: Acetonitrile:Isopropanol (1:1, v/v).[10]

• Gradient: A typical gradient would start at 30% B, increase to 100% B over 15 minutes, hold for 3 minutes, and then re-equilibrate at 30% B for 3 minutes.[10]

• Flow Rate: 0.4 mL/min.[10]

• Column Temperature: 55°C.[10]

• Injection Volume: 5 µL.[10]

Mass Spectrometry (MS):

• Ionization Mode: Negative Electrospray Ionization (ESI) is preferred for the analysis of PGs.[8][11]

• Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity in quantitative analysis.

• MRM Transitions:

  • Analyte (e.g., 16:0-18:1 PG): The precursor ion will be the [M-H]⁻ ion. The product ions will correspond to the fatty acyl chains (e.g., m/z 255.2 for 16:0 and m/z 281.2 for 18:1).

  • Internal Standard (17:0-18:1 PG-d5): The precursor ion will be the [M-H]⁻ ion (m/z 790.06). The product ions will correspond to the fatty acyl chains (e.g., m/z 269.2 for 17:0 and m/z 281.2 for 18:1).

• Instrument Parameters: Optimize parameters such as capillary voltage, source temperature, and collision energy for the specific instrument being used.

Data Presentation and Analysis

Calibration Curve Construction

• Inject the prepared calibration standards, from the lowest to the highest concentration, into the LC-MS/MS system.

• For each calibration point, determine the peak area of the analyte (CS) and the internal standard (IS).

• Calculate the ratio of the analyte peak area to the internal standard peak area (AreaCS / AreaIS).

• Plot the peak area ratio (y-axis) against the known concentration of the calibration standard (x-axis).[7]

• Perform a linear regression analysis on the plotted data to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). A linear relationship is crucial for accurate quantification.[7] The R² value should ideally be > 0.99.

Table 1: Example Calibration Curve Data

Calibration Standard Concentration (nM)	Analyte Peak Area (AreaCS)	Internal Standard Peak Area (AreaIS)	Peak Area Ratio (AreaCS / AreaIS)
0.15	15,000	1,000,000	0.015
0.50	52,000	1,050,000	0.050
1.50	160,000	1,020,000	0.157
5.00	510,000	990,000	0.515
15.0	1,550,000	1,010,000	1.535
50.0	5,200,000	1,030,000	5.049
150.0	15,300,000	980,000	15.612

Quantification of Unknown Samples

• Analyze the unknown biological samples using the same LC-MS/MS method.

• Determine the peak area of the endogenous PG analyte and the internal standard.

• Calculate the peak area ratio for the unknown sample.

• Use the equation from the calibration curve to calculate the concentration of the endogenous PG in the unknown sample.

Mandatory Visualizations

Caption: Experimental workflow for creating a calibration curve.

Caption: Logic of internal standard-based quantification.

References

• 1. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 5. researchgate.net [researchgate.net]
• 6. How to Make a Calibration Curve: A Step-by-Step Guide | Lab Manager [labmanager.com]
• 7. How To Make A Calibration Curve: A Guide (2024) [ryzechemie.com]
• 8. Quantitative analysis of glycerophospholipids by LC-MS: acquisition, data handling, and interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 10. frontiersin.org [frontiersin.org]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Lipidomics Data Processing Featuring 17:0-18:1 PG-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly advancing field crucial for understanding disease pathogenesis and discovering novel biomarkers. The complexity of the lipidome necessitates robust and standardized workflows to ensure data accuracy and reproducibility. This document provides a detailed application note and protocol for a comprehensive lipidomics data processing workflow, with a specific focus on the use of the internal standard 17:0-18:1 PG-d5 for the accurate quantification of phosphatidylglycerols (PGs) and other lipid classes.

These guidelines are designed to assist researchers, scientists, and drug development professionals in implementing a rigorous lipidomics workflow, from sample preparation to data analysis and interpretation. Adherence to these protocols will enhance the quality and reliability of lipidomics data, facilitating meaningful biological insights.

Experimental and Data Processing Workflow

The overall workflow for a typical lipidomics experiment involves several key stages, from sample collection to final data analysis. The inclusion of an appropriate internal standard at the beginning of the process is critical for accurate quantification by correcting for variations throughout the experimental procedure.

Caption: A comprehensive workflow for lipidomics data analysis.

Detailed Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using the Matyash (MTBE) Method

This protocol details a methyl-tert-butyl ether (MTBE)-based lipid extraction method suitable for mass spectrometry analysis.[1]

Materials:

• Plasma samples

• Methanol (B129727) (cold)

• Methyl-tert-butyl ether (MTBE) (cold)

• Water (LC-MS grade)

• Internal standard solution (e.g., UltimateSPLASH™ ONE containing 17:0-18:1 PG-d5)[2]

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 10,000 x g and 4°C)

• SpeedVac or nitrogen evaporator

• Acetonitrile/Isopropanol/Water (65:30:5 v/v/v) for reconstitution

Procedure:

• Thaw plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 20 µL of plasma.

• Add 10 µL of the internal standard mixture.

• Add 200 µL of cold methanol and 800 µL of cold MTBE to the samples.[1]

• Vortex the mixture vigorously for 30 seconds.

• Incubate at room temperature for 30 minutes on a shaker.

• Add 200 µL of water to induce phase separation.[1]

• Vortex for 10 seconds.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the organic and aqueous phases.[1]

• Carefully collect the upper organic phase (approximately 800 µL) and transfer it to a new tube.

• Dry the collected organic phase in a SpeedVac or under a gentle stream of nitrogen.

• Store the dried lipid extract at -80°C until analysis.

• For LC-MS analysis, reconstitute the dried lipids in 50 µL of acetonitrile/isopropanol/water (65:30:5 v/v/v).[1]

Protocol 2: LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Mass spectrometer (e.g., Q Exactive, Triple Quadrupole).

LC Conditions (Example for Reversed-Phase Chromatography):

• Column: C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size). A C8 column may also be suitable.[1]

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-2 min: 32% B

  • 2-15 min: linear gradient to 85% B

  • 15-18 min: hold at 99% B

  • 18-20 min: return to 32% B

  • 20-25 min: column re-equilibration.

• Injection Volume: 5 µL.

• Column Temperature: 55°C.

MS Conditions (Example for a Q Exactive):

• Ionization Mode: Positive and Negative ion switching.

• Full Scan (MS1) Parameters:

  • Resolution: 70,000

  • AGC Target: 3e6

  • Maximum IT: 100 ms

  • Scan Range: m/z 200-2000

• Data-Dependent MS/MS (dd-MS2) Parameters:

  • Resolution: 17,500

  • AGC Target: 1e5

  • Maximum IT: 50 ms

  • TopN: 10

  • Isolation Window: 1.2 m/z

  • Normalized Collision Energy (NCE): 25, 30, 35 (stepped)

Data Processing and Analysis Protocol

This protocol outlines the steps for processing raw LC-MS/MS data to obtain a quantified and identified lipid feature list.

Software:

• Peak Picking and Alignment: MZmine 2, XCMS, or similar software.[3]

• Lipid Identification: LipidSearch, MS-DIAL, or LipidMS.[4][5]

• Statistical Analysis: MetaboAnalyst, R, or Python.[6]

Procedure:

• Data Conversion: Convert raw mass spectrometry files to an open format (e.g., mzML, mzXML).

• Peak Picking: Process the raw data to detect and build chromatographic peaks for each sample.

• Peak List Alignment: Align the peak lists from all samples to create a feature matrix with consistent peaks across the dataset.

• Gap Filling: Re-integrate the signal in samples where a peak was not initially detected in the alignment.

• Normalization: Normalize the intensity of each lipid feature to the intensity of the corresponding internal standard (e.g., normalize PG species to 17:0-18:1 PG-d5). This is a critical step to correct for variations in sample preparation and instrument response.[7]

• Lipid Identification: Identify lipids by matching the m/z and MS/MS fragmentation patterns against a lipid database (e.g., LIPID MAPS).[8]

• Data Filtering: Remove features that are present in blank samples and those with low reproducibility in quality control (QC) samples.

• Statistical Analysis: Perform univariate (e.g., t-tests, ANOVA) and multivariate (e.g., Principal Component Analysis (PCA), Partial Least Squares-Discriminant Analysis (PLS-DA)) statistical analyses to identify lipids that are significantly different between experimental groups.[8]

Quantitative Data Presentation

The following tables summarize hypothetical quantitative data from a lipidomics experiment comparing a control group to a treatment group. All lipid concentrations are normalized to the internal standard 17:0-18:1 PG-d5 and are expressed in relative abundance units.

Table 1: Relative Abundance of Phosphatidylglycerol (PG) Species

Lipid Species	Control Group (Mean ± SD)	Treatment Group (Mean ± SD)	Fold Change	p-value
PG(16:0/18:1)	100.0 ± 12.5	150.0 ± 18.7	1.50	0.008
PG(16:0/18:2)	85.3 ± 9.8	132.1 ± 15.3	1.55	0.005
PG(18:0/18:1)	120.4 ± 15.1	185.6 ± 22.3	1.54	0.004
PG(18:1/18:1)	95.7 ± 11.2	145.9 ± 17.8	1.53	0.006

Table 2: Relative Abundance of Other Major Lipid Classes

Lipid Class	Control Group (Mean ± SD)	Treatment Group (Mean ± SD)	Fold Change	p-value
Phosphatidylcholine (PC)	5432.1 ± 678.9	5512.3 ± 701.2	1.01	0.85
Phosphatidylethanolamine (PE)	2145.6 ± 254.3	2098.7 ± 243.1	0.98	0.76
Triacylglycerol (TG)	8765.4 ± 1023.4	12453.2 ± 1543.2	1.42	0.01
Diacylglycerol (DG)	432.1 ± 54.3	654.3 ± 78.9	1.51	0.007
Ceramide (Cer)	123.4 ± 15.6	187.6 ± 23.4	1.52	0.006

Signaling Pathway Visualization

Phosphatidylglycerol is a key intermediate in the synthesis of cardiolipin (B10847521), a crucial phospholipid for mitochondrial function.

Caption: Simplified cardiolipin biosynthesis pathway.

Conclusion

This application note provides a comprehensive and detailed workflow for lipidomics data processing, emphasizing the importance of appropriate internal standards like 17:0-18:1 PG-d5 for accurate quantification. By following these standardized protocols, researchers can generate high-quality, reproducible lipidomics data, which is essential for advancing our understanding of the roles of lipids in health and disease and for the development of new therapeutic strategies.

References

• 1. Lipid Extraction for Mass Spectrometry Lipidomics [protocols.io]
• 2. avantiresearch.com [avantiresearch.com]
• 3. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Optimization of lipid extraction and analytical protocols for UHPLC-ESI-HRMS-based lipidomic analysis of adherent mammalian cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Guide to Metabolomics Analysis: A Bioinformatics Workflow - PMC [pmc.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]
• 8. Steps Required to Interpret Lipidomics Data - MetwareBio [metwarebio.com]

Application Notes and Protocols for Targeted Phosphatidylglycerol Lipidomics using 17:0-18:1 PG-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylglycerols (PGs) are a class of anionic phospholipids (B1166683) that are integral components of cellular membranes. While they are minor components in most mammalian tissues, they play crucial roles in specific biological processes, including lung surfactant function, mitochondrial bioenergetics, and inflammatory signaling pathways. Accurate quantification of PG molecular species is essential for understanding their physiological and pathological roles. This document provides detailed application notes and protocols for the targeted quantification of PGs in biological samples using 17:0-18:1 PG-d5 as an internal standard.

Internal standards are critical for reliable quantification in mass spectrometry-based lipidomics.[1] They are added at the beginning of the sample preparation process to account for variability in lipid extraction, derivatization, and instrument response.[1] 17:0-18:1 PG-d5 is an ideal internal standard for targeted PG analysis as it is structurally similar to endogenous PGs but isotopically labeled, allowing it to be distinguished by the mass spectrometer.

Data Presentation

The following table presents representative quantitative data for selected phosphatidylglycerol species in human plasma, as would be obtained using the protocols described below with 17:0-18:1 PG-d5 as an internal standard.

Lipid Species	Common Name	Concentration Range (µg/mL)	Retention Time (min)	MRM Transition (m/z)
PG(16:0/18:1)	1-palmitoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)	0.1 - 1.5	5.9	747.5 -> 255.2
PG(16:0/18:2)	1-palmitoyl-2-linoleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)	0.05 - 0.8	5.7	745.5 -> 255.2
PG(18:0/18:1)	1-stearoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)	0.05 - 0.5	6.5	775.5 -> 283.2
PG(18:1/18:1)	1,2-dioleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)	0.1 - 1.0	6.3	773.5 -> 281.2
17:0-18:1 PG-d5	Internal Standard	Spiked at 0.5 µg/mL	6.1	765.5 -> 269.2

Note: Concentration ranges are typical values and may vary depending on the biological matrix and physiological state. Retention times are approximate and depend on the specific LC conditions.

Experimental Protocols

Lipid Extraction from Plasma (MTBE Method)

This protocol is suitable for the extraction of PGs from plasma samples.

Materials:

• Plasma samples

• 17:0-18:1 PG-d5 internal standard solution (10 µg/mL in methanol)

• Methanol (B129727) (LC-MS grade), pre-chilled at -20°C

• Methyl-tert-butyl ether (MTBE, LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 4°C and >14,000 x g)

• Nitrogen evaporator

Procedure:

• Thaw frozen plasma samples on ice.

• In a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of the 10 µg/mL 17:0-18:1 PG-d5 internal standard solution to each plasma sample.

• Add 225 µL of ice-cold methanol to precipitate proteins.

• Vortex the mixture for 1 minute.

• Add 750 µL of MTBE.

• Vortex vigorously for 10 minutes at 4°C.

• Add 188 µL of water to induce phase separation.

• Vortex for 20 seconds and then let stand at room temperature for 10 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic layer (containing the lipids) and transfer to a new tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipids in 100 µL of isopropanol/acetonitrile/water (2:1:1, v/v/v) for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

• High-performance liquid chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate

• Flow Rate: 0.3 mL/min

• Column Temperature: 45°C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 95% B

  • 12-15 min: Hold at 95% B

  • 15.1-18 min: Return to 30% B and equilibrate

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Capillary Voltage: 3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 350°C

• Gas Flow Rates: Optimized for the specific instrument

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: See the Data Presentation table for specific transitions for the target PGs and the internal standard.

Mandatory Visualizations

Phosphatidylglycerol Biosynthesis Pathway

Caption: Biosynthesis pathway of phosphatidylglycerol and cardiolipin.

Targeted Lipidomics Workflow

Caption: Workflow for targeted quantification of phosphatidylglycerols.

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Shotgun Lipidomics for Phosphatidylglycerol Analysis Using 17:0-18:1 PG-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Shotgun lipidomics is a powerful, high-throughput technique for the global analysis of lipids directly from a biological sample's total lipid extract without prior chromatographic separation.[1][2] This method relies on direct infusion of the lipid extract into a high-resolution mass spectrometer, enabling rapid and sensitive detection and quantification of hundreds to thousands of lipid species.[1][2] This application note provides a detailed protocol for the quantification of phosphatidylglycerol (PG) species using a shotgun lipidomics approach, incorporating the deuterated internal standard 17:0-18:1 PG-d5 for accurate quantification.

Phosphatidylglycerols are a class of acidic phospholipids (B1166683) that play crucial roles in various cellular processes, including membrane structure and function. Accurate quantification of PG species is vital for understanding their involvement in health and disease. The use of a class-specific, deuterated internal standard like 17:0-18:1 PG-d5 is critical for correcting for variations in sample preparation and ionization efficiency, thereby ensuring precise and reliable quantification.[3]

Experimental Protocol

This protocol outlines the key steps for sample preparation, lipid extraction, mass spectrometry analysis, and data processing for the quantification of PG species.

Materials and Reagents

• Internal Standard: 17:0-18:1 PG-d5 (Avanti Polar Lipids or equivalent)

• Solvents (HPLC or MS grade):

  • Methanol (B129727) (MeOH)

  • Chloroform (CHCl₃)

  • Methyl-tert-butyl ether (MTBE)

  • Acetonitrile (ACN)

  • Isopropanol (IPA)

  • Water

• Additives:

  • Ammonium (B1175870) formate (B1220265) or acetate

  • Butylated hydroxytoluene (BHT) (antioxidant)

• Biological Sample (e.g., plasma, tissue homogenate, cell lysate)

• Glass vials and tubes

• Nitrogen gas evaporator

• Centrifuge

• Vortex mixer

• High-resolution mass spectrometer (e.g., Orbitrap, Q-TOF) equipped with a nano-electrospray ionization (nESI) source.[1]

Sample Preparation and Lipid Extraction

A robust lipid extraction method is crucial for accurate lipid analysis. The methyl-tert-butyl ether (MTBE) method is recommended for its efficiency and compatibility with high-throughput applications.[4][5]

• Sample Homogenization: Homogenize tissue samples or aliquot liquid samples (e.g., 10-100 µL of plasma) into a glass tube.[6]

• Internal Standard Spiking: Add a known amount of the 17:0-18:1 PG-d5 internal standard to the sample before extraction. This is a critical step to account for lipid recovery variability.[1]

• Addition of Solvents:

  • Add 200 µL of cold methanol to the sample.[4]

  • Add 800 µL of cold MTBE.[4]

  • Add an antioxidant like BHT to prevent lipid oxidation.[1]

• Vortexing and Incubation: Vortex the mixture thoroughly for 1 minute and incubate on a shaker for 15-20 minutes at room temperature.[7]

• Phase Separation: Add 200 µL of water to induce phase separation.[4]

• Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C to separate the aqueous and organic phases.[4]

• Collection of Organic Phase: Carefully collect the upper organic phase, which contains the lipids.[4]

• Drying: Dry the collected organic phase under a gentle stream of nitrogen gas in a SpeedVac.[4]

• Storage: Store the dried lipid extract at -80°C until mass spectrometry analysis to ensure stability.[1]

Mass Spectrometry Analysis

Direct infusion shotgun lipidomics is performed using a high-resolution mass spectrometer.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent mixture for direct infusion, such as acetonitrile/isopropanol/water (65:30:5, v/v/v) or a chloroform/methanol mixture containing an ionizing agent like ammonium formate.[4][8]

• Direct Infusion: Introduce the reconstituted lipid extract directly into the mass spectrometer's ion source using a nano-electrospray (nESI) source at a low flow rate (e.g., 50–300 nL/min) to ensure stable ionization.[1]

• Mass Spectrometer Settings:

  • Ionization Mode: Analyze phosphatidylglycerols in negative ion mode as they readily form [M-H]⁻ ions.[9][10]

  • Mass Range: Acquire full scan MS1 spectra over a broad m/z range (e.g., 300–1200 m/z) to detect a wide array of lipid species.[1]

  • Resolution: Utilize high mass resolution (e.g., >100,000) to distinguish between isobaric lipid species.[11]

  • MS/MS Fragmentation: Perform data-dependent or data-independent MS/MS analysis for structural elucidation of identified PG species.

Data Processing and Quantification

• Lipid Identification: Identify PG species based on their accurate mass-to-charge ratio (m/z) in the high-resolution MS1 spectra.

• Quantification: Quantify the identified PG species by comparing the peak intensity of the endogenous lipid to the peak intensity of the 17:0-18:1 PG-d5 internal standard.

• Data Analysis Software: Utilize specialized lipidomics software for automated peak picking, lipid identification, and quantification.[12]

Data Presentation

The quantitative data should be summarized in a clear and structured table for easy comparison across different samples or experimental conditions.

Phosphatidylglycerol Species	Sample 1 (pmol/µL)	Sample 2 (pmol/µL)	Sample 3 (pmol/µL)
PG 34:1	1.23	1.56	1.45
PG 34:2	0.87	0.99	0.91
PG 36:1	2.54	2.89	2.76
PG 36:2	3.12	3.54	3.33
PG 36:3	1.78	1.99	1.85
PG 38:4	4.01	4.56	4.23
PG 38:5	2.11	2.45	2.28

Note: The values presented in the table are for illustrative purposes only and will vary depending on the biological sample and experimental conditions.

Visualizations

Experimental Workflow

Caption: Shotgun lipidomics workflow for PG analysis.

Signaling Pathway (Generic Example)

Caption: Example of a PG-related signaling pathway.

References

• 1. Shotgun Lipidomics—Principles, Applications, and Best Practices - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. aocs.org [aocs.org]
• 3. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid Extraction for Mass Spectrometry Lipidomics [protocols.io]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 8. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 9. Expanding lipidomics coverage: effective ultra performance liquid chromatography-high resolution mass spectrometer methods for detection and quantitation of cardiolipin, phosphatidylglycerol, and lysyl-phosphatidylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phospholipid Extraction and Mass Spectrometry Analysis - Creative Proteomics [creative-proteomics.com]
• 11. Shotgun Lipidomics on High Resolution Mass Spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. High Throughput Shotgun Lipidomics Analysis with SimLipid Software [premierbiosoft.com]

Technical Notes & Optimization

stability and storage conditions for 17:0-18:1 PG-d5 standard

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of the 17:0-18:1 PG-d5 (deuterated 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)) standard.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for the 17:0-18:1 PG-d5 standard?

For optimal stability, the 17:0-18:1 PG-d5 standard, typically supplied in an organic solvent, should be stored at -20°C ± 4°C in a tightly sealed glass vial with a Teflon-lined cap.[1][2] Storage at temperatures below -30°C is generally not recommended unless the standard is in a sealed glass ampoule.[1]

Q2: What is the expected shelf life of the 17:0-18:1 PG-d5 standard?

When stored correctly at -20°C, the 17:0-18:1 PG-d5 standard is stable for at least one year.[3]

Q3: My 17:0-18:1 PG-d5 standard is supplied as a solution in chloroform (B151607). Are there any specific precautions I should take?

Yes, chloroform can degrade over time, especially when exposed to air and UV light, forming toxic byproducts that could compromise your sample.[1] It is advisable to use high-purity chloroform, and if the standard is to be stored for an extended period, consider transferring it to a fresh vial under an inert atmosphere (argon or nitrogen).

Q4: Can I store the 17:0-18:1 PG-d5 standard in a plastic vial?

No, it is strongly advised against storing organic solutions of lipids in plastic containers.[1][2] Plasticizers and other contaminants can leach from the plastic into the solvent, leading to contamination of your standard.[1] Always use glass vials with Teflon-lined caps (B75204) for storage.[1][2]

Q5: How should I handle the standard upon receiving it?

The 17:0-18:1 PG-d5 standard is typically shipped on dry ice.[4] Upon receipt, it should be immediately transferred to a -20°C freezer for storage.

Troubleshooting Guides

Issue 1: Poor or inconsistent signal intensity in mass spectrometry.

• Potential Cause: Degradation of the standard. The oleoyl (B10858665) (18:1) chain in the standard is unsaturated, making it susceptible to oxidation. Hydrolysis of the ester bonds can also occur.

  • Recommended Solution:

    • Ensure the standard has been consistently stored at -20°C.

    • Avoid multiple freeze-thaw cycles, which can accelerate degradation.[5] It is best practice to aliquot the standard into smaller, single-use volumes.

    • To prevent condensation, which can introduce water and lead to hydrolysis, always allow the vial to warm to room temperature before opening.[1]

    • For long-term storage, flushing the vial with an inert gas like argon or nitrogen can help prevent oxidation.[1]

• Potential Cause: Incomplete solubilization.

  • Recommended Solution:

    • Ensure the standard is fully dissolved in the solvent. Gentle vortexing or sonication can aid dissolution.[1] However, be cautious with sonication as it can potentially induce degradation if not done carefully.

Issue 2: Appearance of unexpected peaks or mass shifts in mass spectrometry.

• Potential Cause: Contamination.

  • Recommended Solution:

    • Always use clean glassware and Hamilton syringes for handling the standard. Do not use plastic pipette tips with organic solvents.[1][2]

    • Ensure the solvent used for dilution is of high purity.

• Potential Cause: Degradation products. Hydrolysis can lead to the formation of lyso-PG, while oxidation can result in various oxidized lipid species.

  • Recommended Solution:

    • If degradation is suspected, it may be necessary to use a fresh vial of the standard.

    • Analytical techniques like thin-layer chromatography (TLC) can be used to assess the purity of the standard and check for the presence of degradation products.[6][7]

Data Summary

Parameter	Recommended Condition	Rationale
Storage Temperature	-20°C ± 4°C	Minimizes chemical degradation (hydrolysis and oxidation).[1]
Supplied Form	Solution in organic solvent	Unsaturated lipids are not stable as powders due to their hygroscopic nature.[1][2]
Storage Container	Glass vial with Teflon-lined cap	Prevents leaching of contaminants from plastic.[1][2]
Shelf Life	At least 1 year (at -20°C)	Ensures the integrity and accuracy of the standard.[3]
Handling	Warm to room temperature before opening	Prevents condensation and subsequent hydrolysis.[1]
Aliquoting	Recommended for multiple uses	Avoids repeated freeze-thaw cycles.[5]

Experimental Protocols

Protocol 1: Aliquoting the 17:0-18:1 PG-d5 Standard

• Remove the vial of the 17:0-18:1 PG-d5 standard from the -20°C freezer.

• Place the vial in a desiccator at room temperature and allow it to equilibrate for at least 30-60 minutes. This is a critical step to prevent water condensation on the cold surface of the standard, which can lead to hydrolysis.[1]

• Once at room temperature, open the vial in a clean environment.

• Using a clean, gas-tight Hamilton syringe, dispense the desired volume of the standard solution into smaller, pre-cleaned glass vials with Teflon-lined caps.

• (Optional but recommended for long-term storage of aliquots) Gently flush the headspace of each new vial with an inert gas (argon or nitrogen) to displace oxygen and minimize the risk of oxidation.[1]

• Tightly seal the caps of the aliquot vials.

• Label each aliquot clearly with the name of the standard, concentration, solvent, and date of aliquoting.

• Return the main vial and the new aliquots to the -20°C freezer for storage.

Visualizations

Caption: Troubleshooting workflow for inconsistent mass spectrometry results.

Caption: Primary degradation pathways for the 17:0-18:1 PG-d5 standard.

References

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. encapsula.com [encapsula.com]
• 5. Effect of Multiple Freeze-Thaw Cycles on Lipid Degradation and Lipid Oxidation of Grass Carp Surimi Containing Different Amounts of Pork Back Fat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thin-Layer Chromatography of Phospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TLC of phospholipids | Cyberlipid [cyberlipid.gerli.com]

Technical Support Center: Preventing Degradation of 17:0-18:1 PG-d5

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the degradation of the deuterated internal standard 17:0-18:1 PG-d5 during sample preparation for lipidomics analysis.

I. Understanding the Stability of 17:0-18:1 PG-d5

17:0-18:1 PG-d5, or 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(rac)-[d5-glycerol], is a valuable internal standard in mass spectrometry-based lipidomics. Its structure, containing a saturated fatty acid (17:0), a monounsaturated fatty acid (18:1, oleic acid), and a deuterated glycerol (B35011) backbone, makes it susceptible to specific degradation pathways. Understanding these vulnerabilities is the first step toward preventing analytical inaccuracies.

The primary degradation pathways for phospholipids (B1166683) like 17:0-18:1 PG-d5 are hydrolysis and oxidation .

• Hydrolysis: This involves the cleavage of ester bonds, primarily at the sn-1 and sn-2 positions, by phospholipases or chemical means (e.g., extreme pH). This results in the formation of lysophosphatidylglycerol (B1238068) (LPG) and free fatty acids.

• Oxidation: The oleic acid (18:1) at the sn-2 position contains a double bond that is susceptible to oxidation, leading to the formation of various oxidized lipid species. This process can be initiated by enzymes (lipoxygenases) or by non-enzymatic auto-oxidation in the presence of oxygen and metal ions.

The deuteration on the glycerol backbone is generally considered to enhance the structural stability of the lipid due to the kinetic isotope effect, which can slow down reactions involving the cleavage of C-D bonds compared to C-H bonds. However, this does not confer complete protection against enzymatic or chemical degradation, especially at the ester linkages and the unsaturated acyl chain. Studies have shown that a deuterated solvent (D2O) can inhibit phospholipase A2 activity, suggesting that isotopic substitution can influence enzymatic processes.[1]

II. Troubleshooting Guide: Degradation of 17:0-18:1 PG-d5

This guide addresses common problems encountered during sample preparation that can lead to the degradation of your internal standard.

Problem 1: Low recovery of 17:0-18:1 PG-d5 in the final extract.

Potential Cause	Troubleshooting Steps
Enzymatic Degradation	1. Work quickly and at low temperatures: Keep samples on ice or at 4°C throughout the extraction process to minimize phospholipase activity. 2. Use enzyme inhibitors: Consider adding a broad-spectrum serine protease inhibitor like PMSF to your homogenization buffer. 3. Rapidly quench metabolic activity: Immediately after sample collection, flash-freeze tissues in liquid nitrogen or add cold organic solvents to biological fluids.
Chemical Degradation (Hydrolysis)	1. Maintain a neutral pH: Avoid strongly acidic or basic conditions during extraction, as these can catalyze the hydrolysis of ester bonds. Use buffered solutions where appropriate. 2. Limit exposure to water: While necessary for phase separation in some extraction methods, prolonged contact with aqueous phases can promote hydrolysis.
Oxidative Degradation	1. Use antioxidants: Add an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvents (e.g., in chloroform (B151607)/methanol). 2. De-gas solvents: Purge solvents with an inert gas like nitrogen or argon to remove dissolved oxygen. 3. Protect from light: Store and process samples in amber vials or protect them from direct light, which can promote photo-oxidation. 4. Use metal chelators: If metal ion contamination is suspected, consider adding a chelating agent like EDTA to your buffers.
Suboptimal Extraction Protocol	1. Ensure complete extraction: Use a validated lipid extraction method such as the Folch or Bligh-Dyer methods, ensuring correct solvent ratios for your sample type. 2. Optimize phase separation: Ensure clean separation of the organic and aqueous phases to prevent loss of the lipid into the aqueous phase.

Problem 2: Appearance of unexpected peaks corresponding to degradation products (e.g., 17:0-LPG-d5 or 18:1-LPG-d5).

Potential Cause	Troubleshooting Steps
Phospholipase A1 or A2 activity	1. Review enzyme inhibition strategy: Ensure that the chosen inhibitor is effective against the phospholipases present in your sample matrix. 2. Evaluate sample handling: Minimize the time between sample collection and the addition of extraction solvent to prevent enzymatic activity.
Acid or base-catalyzed hydrolysis	1. Check the pH of all solutions: Ensure all buffers and solvents are at the correct pH. 2. Avoid harsh reagents: If possible, use milder reagents for any derivatization or cleanup steps.

III. Frequently Asked Questions (FAQs)

Q1: At what temperature should I store my 17:0-18:1 PG-d5 stock solution?

A1: The recommended storage temperature for 17:0-18:1 PG-d5 is -20°C. It is typically shipped in a solution of chloroform:methanol (1:1) and is stable for at least one year under these conditions.

Q2: Can I use a standard lipid extraction protocol for samples containing 17:0-18:1 PG-d5?

A2: Yes, standard protocols like the Folch or Bligh-Dyer methods are generally suitable. However, for optimal recovery and to minimize degradation, it is crucial to incorporate the preventive measures outlined in the troubleshooting guide, such as working at low temperatures and adding antioxidants.

Q3: How does the deuterated glycerol backbone affect the stability of the molecule?

A3: Deuteration can increase the metabolic stability of drugs by making C-D bonds more resistant to enzymatic cleavage than C-H bonds.[2] While this "kinetic isotope effect" may offer some protection to the glycerol backbone of 17:0-18:1 PG-d5, the ester linkages and the unsaturated fatty acid remain vulnerable to hydrolysis and oxidation, respectively.

Q4: What are the primary degradation products I should look for in my mass spectrometry data?

A4: The primary degradation products to monitor are:

• Lysophosphatidylglycerols (LPGs): 17:0-LPG-d5 (from cleavage at the sn-2 position) and 18:1-LPG-d5 (from cleavage at the sn-1 position).

• Oxidized 17:0-18:1 PG-d5: Look for the addition of one or more oxygen atoms to the parent molecule.

Q5: Can I do anything to protect my samples during long-term storage?

A5: For long-term storage of biological samples prior to lipid extraction, flash-freezing in liquid nitrogen and storing at -80°C is the best practice. For extracted lipids, store them in an organic solvent (e.g., chloroform:methanol) containing an antioxidant like BHT at -80°C under an inert atmosphere (nitrogen or argon).

IV. Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using a Modified Folch Method

This protocol is designed to minimize the degradation of 17:0-18:1 PG-d5.

Materials:

• Chloroform (with 0.01% BHT)

• Methanol

• 0.9% NaCl solution

• 17:0-18:1 PG-d5 internal standard solution

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen or argon gas source

Procedure:

• Sample Spiking: To 100 µL of plasma in a glass centrifuge tube, add a known amount of 17:0-18:1 PG-d5 internal standard.

• Solvent Addition: Add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol. The chloroform should contain BHT.

• Vortexing: Vortex the mixture vigorously for 1 minute.

• Incubation: Incubate the sample at 4°C for 30 minutes.

• Phase Separation: Add 0.4 mL of 0.9% NaCl solution. Vortex for 1 minute.

• Centrifugation: Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Collection of Organic Layer: Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Dry the organic extract under a gentle stream of nitrogen or argon gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for your LC-MS analysis (e.g., methanol/chloroform).

Protocol 2: Lipid Extraction from Tissue using a Modified Bligh-Dyer Method

Materials:

• Chloroform (with 0.01% BHT)

• Methanol

• Deionized water

• 17:0-18:1 PG-d5 internal standard solution

• Homogenizer

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen or argon gas source

Procedure:

• Tissue Homogenization: Homogenize approximately 20 mg of frozen tissue in 0.8 mL of ice-cold deionized water.

• Sample Spiking: To the homogenate, add a known amount of 17:0-18:1 PG-d5 internal standard.

• Solvent Addition: Add 3 mL of a 2:1 (v/v) mixture of chloroform:methanol. The chloroform should contain BHT.

• Vortexing and Incubation: Vortex vigorously for 2 minutes and incubate on ice for 30 minutes.

• Phase Separation: Add 1 mL of chloroform and vortex for 1 minute. Then add 1 mL of deionized water and vortex for another minute.

• Centrifugation: Centrifuge at 2000 x g for 10 minutes at 4°C.

• Collection of Organic Layer: Collect the lower organic phase.

• Drying and Reconstitution: Proceed with steps 8 and 9 from Protocol 1.

V. Visualizations

Caption: Experimental workflow for lipid extraction with integrated steps to minimize degradation of 17:0-18:1 PG-d5.

Caption: Primary degradation pathways of 17:0-18:1 PG-d5.

Caption: A logical troubleshooting guide for low recovery of 17:0-18:1 PG-d5.

References

• 1. Anchoring of phospholipase A2: the effect of anions and deuterated water, and the role of N-terminus region - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Matrix Effects in Lipid Quantification with 17:0-18:1 PG-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize matrix effects in lipid quantification experiments using 17:0-18:1 PG-d5 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact lipid quantification?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting, non-target compounds in the sample matrix.[1] These effects can manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can significantly compromise the accuracy, precision, and sensitivity of quantitative analyses. In lipidomics, phospholipids (B1166683) are a major cause of matrix effects, particularly in biological samples like plasma and serum.[2][3]

Q2: Why is a stable isotope-labeled (SIL) internal standard like 17:0-18:1 PG-d5 used for lipid quantification?

A2: A stable isotope-labeled internal standard (SIL-IS), such as 17:0-18:1 PG-d5, is considered the "gold standard" in quantitative bioanalysis. Because a SIL-IS is chemically and structurally almost identical to the analyte of interest, it is expected to have the same chromatographic retention time, extraction recovery, and response to matrix effects.[1] By adding a known concentration of 17:0-18:1 PG-d5 to every sample, calibration standard, and quality control, it can effectively compensate for variability during sample preparation and ionization, thereby improving data accuracy and precision.[4]

Q3: Can I still experience matrix effects even when using 17:0-18:1 PG-d5?

A3: Yes. While 17:0-18:1 PG-d5 can compensate for a significant portion of analytical variability, differential matrix effects can still occur. This is often due to a slight chromatographic separation between the analyte and the deuterated internal standard, a phenomenon known as the "deuterium isotope effect." If the analyte and 17:0-18:1 PG-d5 do not perfectly co-elute, they can be affected differently by co-eluting matrix components.[5]

Q4: What are the best sample preparation strategies for minimizing matrix effects in lipid analysis?

A4: The most effective way to minimize matrix effects is to remove interfering components from the sample before LC-MS analysis. The three most common techniques are:

• Protein Precipitation (PPT): A simple and fast method, but often the least effective at removing phospholipids, which are a primary source of matrix effects in lipidomics.[6]

• Liquid-Liquid Extraction (LLE): Offers better cleanup than PPT by separating lipids from more polar matrix components based on their differential solubility in immiscible solvents.

• Solid-Phase Extraction (SPE): Generally provides the cleanest extracts by using a sorbent to selectively bind and elute lipids, effectively removing a significant portion of phospholipids and other interferences.[6]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your lipid quantification experiments using 17:0-18:1 PG-d5.

Problem 1: Poor reproducibility and accuracy despite using 17:0-18:1 PG-d5.

• Possible Cause 1: Differential Matrix Effects. Even with a deuterated internal standard, significant ion suppression from a high concentration of co-eluting phospholipids can lead to poor data quality. A slight chromatographic shift between your analyte and 17:0-18:1 PG-d5 can expose them to different levels of ion suppression.[5]

  • Solution:

    • Improve Sample Cleanup: Switch from Protein Precipitation to a more robust method like Liquid-Liquid Extraction or Solid-Phase Extraction to more effectively remove phospholipids.

    • Optimize Chromatography: Adjust your LC gradient to better separate your analyte and internal standard from the bulk of the phospholipids.

• Possible Cause 2: Sub-optimal Internal Standard Concentration. The concentration of 17:0-18:1 PG-d5 should be appropriate relative to the endogenous lipids being quantified. Too low of a concentration may not provide a stable signal, while too high of a concentration can lead to ion suppression of the analytes.

  • Solution:

    • Optimize IS Concentration: Experiment with different concentrations of 17:0-18:1 PG-d5 to find the optimal level that provides a robust signal without causing ion suppression. A common starting point is to aim for a response similar to the mid-point of your calibration curve for the analytes of interest.

Problem 2: Drifting or inconsistent signal for 17:0-18:1 PG-d5 across an analytical run.

• Possible Cause 1: Deuterium-Hydrogen Back-Exchange. In certain solvent conditions (e.g., highly acidic or basic mobile phases), the deuterium (B1214612) atoms on the internal standard can exchange with hydrogen atoms from the solvent, leading to a change in its mass and a decrease in its signal at the expected m/z.

  • Solution:

    • Evaluate Solvent Stability: Prepare your 17:0-18:1 PG-d5 in your final sample diluent and mobile phase and analyze it over time to check for signal degradation.

    • Adjust pH: If back-exchange is suspected, try to adjust the pH of your mobile phase to be closer to neutral, if chromatographically feasible.

• Possible Cause 2: System Carryover or Adsorption. Phospholipids can be "sticky" and adsorb to parts of the LC system, leading to carryover between injections and a drifting signal for your internal standard.

  • Solution:

    • Optimize Wash Solvents: Use a strong wash solvent in your autosampler wash method to effectively clean the injection needle and port between samples.

    • Include Blank Injections: Run blank injections between samples to assess and mitigate carryover.

Data Presentation

The following table summarizes the general effectiveness of different sample preparation methods in reducing matrix effects and recovering lipids. Note that the exact values can vary depending on the specific lipid class and matrix.

Sample Preparation Method	Typical Matrix Effect Reduction	Analyte Recovery	Throughput	Selectivity
Protein Precipitation (PPT)	Low	High	High	Low
Liquid-Liquid Extraction (LLE)	Moderate	Moderate to High	Moderate	Moderate
Solid-Phase Extraction (SPE)	High	High	Moderate to High	High
Specialized Lipid Removal (e.g., HybridSPE)	Very High	High	Moderate	Very High

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Plasma Lipids

• Sample Preparation: Thaw 50 µL of plasma on ice.

• Internal Standard Spiking: Add a known amount of 17:0-18:1 PG-d5 internal standard solution to the plasma.

• Protein Precipitation & Extraction: Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol (B129727). Vortex thoroughly for 1 minute.

• Phase Separation: Add 200 µL of water and vortex again for 30 seconds. Centrifuge at 2,000 x g for 10 minutes to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., 100 µL of methanol/isopropanol 1:1 v/v).

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Lipids

• Sample Pre-treatment: To 100 µL of plasma, add 300 µL of a 1% formic acid in acetonitrile (B52724) solution containing the 17:0-18:1 PG-d5 internal standard. Vortex for 30 seconds and centrifuge at 14,000 rpm for 5 minutes to precipitate proteins.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 40% methanol in water to remove polar interferences.

• Elution: Elute the lipids with 1 mL of methanol followed by 1 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Drying: Evaporate the combined eluates to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis.

Mandatory Visualizations

Caption: A typical experimental workflow for lipid quantification using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 4. nebiolab.com [nebiolab.com]
• 5. myadlm.org [myadlm.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing MS/MS Fragmentation for 17:0-18:1 PG-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 17:0-18:1 PG-d5. The information provided will help optimize tandem mass spectrometry (MS/MS) fragmentation for accurate and sensitive analysis.

Troubleshooting Guide

This guide addresses common issues encountered during the MS/MS analysis of 17:0-18:1 PG-d5.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Signal Intensity or No Signal	1. Suboptimal Ionization Conditions: Inefficient formation of the precursor ion. 2. Incorrect Precursor Ion Selection: The m/z of the [M-H]⁻ ion for 17:0-18:1 PG-d5 is not correctly isolated. 3. Inefficient Fragmentation: The selected collision energy is too low or too high. 4. Contamination of the Ion Source: Buildup of salts or other residues can suppress the signal.[1] 5. Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of the target analyte.[1]	1. Optimize Ion Source Parameters: Adjust spray voltage, gas flows (nebulizing and drying), and temperature. Negative ion mode is generally preferred for phosphatidylglycerols. 2. Verify Precursor m/z: Calculate the exact mass of the [M-H]⁻ ion for 17:0-18:1 PG-d5 and ensure the isolation window is set correctly. 3. Perform Collision Energy Optimization: Infuse a standard solution and ramp the collision energy to find the optimal value for the desired product ions (see Experimental Protocol section).[2][3] 4. Clean the Ion Source: Follow the manufacturer's protocol for cleaning the ion source components.[1] 5. Improve Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[4]
Poor Fragmentation / Uninformative MS/MS Spectrum	1. Inappropriate Collision Energy: As mentioned above, incorrect collision energy is a primary cause of poor fragmentation.[1] 2. Incorrect Fragmentation Mode: For some instruments, the choice of collision-induced dissociation (CID) versus higher-energy collisional dissociation (HCD) can significantly alter the fragmentation pattern.[2] 3. Precursor Ion Purity: Co-isolation of isobaric interferences can lead to a convoluted MS/MS spectrum.	1. Systematic Collision Energy Optimization: Create a collision energy profile for your specific instrument and analyte (see Experimental Protocol). 2. Experiment with Fragmentation Modes: If available on your instrument, compare CID and HCD spectra to determine which provides more informative fragments for your application. 3. Improve Chromatographic Separation: Optimize your LC method to resolve 17:0-18:1 PG-d5 from isobaric lipids.
Inconsistent Results / Poor Reproducibility	1. Fluctuations in Instrument Performance: Drifts in calibration or temperature can affect performance. 2. Sample Preparation Variability: Inconsistent extraction efficiency or sample dilution. 3. LC System Issues: Leaks, column degradation, or inconsistent mobile phase composition.[5]	1. Regular Instrument Calibration and Maintenance: Ensure the mass spectrometer is properly calibrated and maintained according to the manufacturer's schedule. 2. Standardize Sample Preparation Protocol: Use a well-defined and validated sample preparation protocol. The use of an internal standard is highly recommended. 3. System Suitability Tests: Regularly inject a standard sample to monitor the performance of the LC-MS system, checking for retention time shifts and peak area consistency.[1]

Frequently Asked Questions (FAQs)

Q1: What are the expected precursor and major product ions for 17:0-18:1 PG-d5 in negative ion mode MS/MS?

A1: In negative ion mode, the precursor ion will be the deprotonated molecule, [M-H]⁻. The major product ions result from the neutral loss of the fatty acyl chains and fragments corresponding to the fatty acids themselves. Given the d5 label on the glycerol (B35011) backbone, the key fragments are:

Ion Type	Description	Expected m/z
Precursor Ion	[M-H]⁻	752.5
Product Ion	[17:0 fatty acid]⁻	269.3
Product Ion	[18:1 fatty acid]⁻	281.3
Product Ion	[M-H - 17:0 as ketene]⁻	483.3
Product Ion	[M-H - 18:1 as ketene]⁻	509.3
Product Ion	[M-H - 17:0 as fatty acid]⁻	465.3
Product Ion	[M-H - 18:1 as fatty acid]⁻	491.3

Note: The relative intensities of the product ions will be dependent on the collision energy.[6] The fragment corresponding to the fatty acid at the sn-2 position is often more abundant.[6][7]

Q2: Why is negative ion mode recommended for phosphatidylglycerol (PG) analysis?

A2: Negative ion mode electrospray ionization (ESI) is generally more sensitive for the analysis of acidic phospholipids (B1166683) like phosphatidylglycerol.[8] This is because the phosphate (B84403) group in the polar head is readily deprotonated, forming a stable [M-H]⁻ ion, which leads to robust signal intensity and characteristic fragmentation patterns.

Q3: How does the d5-label on the glycerol backbone affect fragmentation?

A3: The five deuterium (B1214612) atoms on the glycerol backbone increase the mass of the precursor ion and any fragment ions that retain the glycerol moiety by 5 Daltons. The fatty acid carboxylate anions ([RCOO]⁻), which do not contain the glycerol backbone, will have the same mass as their non-deuterated counterparts. This mass shift is useful for distinguishing the internal standard from endogenous PGs and for elucidating fragmentation pathways.[9]

Q4: What is a good starting point for collision energy optimization?

A4: A good starting point is to use the collision energy settings recommended by the instrument manufacturer for similar lipid classes. If no such recommendations are available, you can start with a collision energy of around 25-30 eV for negative ion mode CID and then perform a ramping experiment. For different instrument platforms, this may be referred to as normalized collision energy (NCE), and a starting value of 20-25 may be more appropriate.[2] It is crucial to perform an empirical optimization for your specific instrument and analyte.[3][10]

Experimental Protocols

Protocol for Collision Energy Optimization of 17:0-18:1 PG-d5

Objective: To determine the optimal collision energy for maximizing the signal intensity of the most informative product ions of 17:0-18:1 PG-d5.

Materials:

• 17:0-18:1 PG-d5 standard

• LC-MS grade methanol/isopropanol (or another suitable solvent)

• Mass spectrometer with MS/MS capabilities

• Syringe pump for direct infusion

Methodology:

• Prepare a Standard Solution: Prepare a solution of 17:0-18:1 PG-d5 at a concentration of approximately 1 µg/mL in a suitable solvent mixture (e.g., methanol:isopropanol 1:1 v/v).

• Set up for Direct Infusion: Infuse the standard solution directly into the mass spectrometer's ion source using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Optimize Ion Source Parameters: In negative ion mode, tune the ion source parameters (e.g., spray voltage, source temperature, gas flows) to maximize the signal of the [M-H]⁻ precursor ion at m/z 752.5.

• Create a Collision Energy Ramp Method:

  • Set up an MS/MS experiment where the precursor ion at m/z 752.5 is isolated.

  • Program the instrument to acquire data over a range of collision energies. For example, from 10 eV to 60 eV with a step size of 2 or 5 eV.[11]

  • Monitor the intensity of the key product ions (e.g., m/z 269.3, 281.3, 465.3, 491.3).

• Analyze the Data:

  • Plot the intensity of each product ion as a function of the collision energy.

  • The optimal collision energy will be the value that provides the highest intensity for the desired product ions. This may be a compromise if different fragments have different optimal energies.

• Verify with LC-MS/MS: Incorporate the optimized collision energy into your LC-MS/MS method and inject a standard to confirm the performance under chromatographic conditions.

Visualizations

Caption: Workflow for optimizing MS/MS collision energy.

Caption: Fragmentation pathway of 17:0-18:1 PG-d5.

References

• 1. zefsci.com [zefsci.com]
• 2. Advancing Target Identification of Nitrated Phospholipids in Biological Systems by HCD Specific Fragmentation Fingerprinting in Orbitrap Platforms [mdpi.com]
• 3. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of Phospholipids, Lysophospholipids, and Their Linked Fatty Acyl Chains in Yellow Lupin Seeds (Lupinus luteus L.) by Liquid Chromatography and Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Ion Mobility and Tandem Mass Spectrometry of Phosphatidylglycerol and Bis(monoacylglycerol)phosphate (BMP) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lipidmaps.org [lipidmaps.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Recovery of 17:0-18:1 PG-d5

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the recovery of the internal standard 17:0-18:1 PG-d5 during lipidomics experiments. This guide provides a series of frequently asked questions (FAQs) and detailed troubleshooting steps to help identify and resolve common issues.

Frequently Asked Questions (FAQs)

Q1: We are observing consistently low signal intensity for our 17:0-18:1 PG-d5 internal standard. What are the most common causes?

Low signal intensity, and therefore poor recovery, of 17:0-18:1 PG-d5 can stem from several stages of your experimental workflow. The most common culprits include:

• Suboptimal Lipid Extraction: The chosen extraction method may not be efficient for phosphatidylglycerols (PGs). Factors such as solvent polarity, sample-to-solvent ratios, and pH can significantly impact recovery.

• Sample Matrix Effects: Components within your biological sample (e.g., salts, proteins, and other highly abundant lipids) can interfere with the ionization of 17:0-18:1 PG-d5 in the mass spectrometer, leading to ion suppression and a reduced signal.

• Degradation of the Standard: Improper storage or handling of the deuterated lipid standard can lead to its degradation through hydrolysis or oxidation, resulting in a lower-than-expected concentration.

• Issues with LC-MS/MS Analysis: Problems with the liquid chromatography separation, such as co-elution with interfering compounds, or suboptimal mass spectrometry parameters can lead to poor detection.

Q2: How can we improve the extraction efficiency of 17:0-18:1 PG-d5 from our samples?

To enhance the extraction of PGs like 17:0-18:1 PG-d5, consider the following modifications to your protocol:

• Choice of Extraction Method: While classic methods like Folch and Bligh & Dyer are widely used, a methyl-tert-butyl ether (MTBE) based extraction can be more efficient for recovering a broad range of lipid classes with reduced risk of analyte loss.

• Solvent Polarity and Ratios: Ensure the polarity of your solvent system is appropriate for PGs. For instance, in a biphasic extraction, the ratio of chloroform/methanol (B129727)/water is critical. Adjusting these ratios can improve the partitioning of PGs into the organic phase.

• Acidification: For acidic phospholipids (B1166683) like PG, adding a small amount of acid (e.g., HCl or acetic acid) to the extraction solvent can neutralize the phosphate (B84403) group, improving its solubility in the organic phase and thereby increasing recovery.

• "Salting-out" Effect: Adding a salt solution (e.g., NaCl or KCl) during phase separation can enhance the partitioning of lipids into the organic layer.

Q3: We suspect matrix effects are suppressing the signal of our internal standard. How can we mitigate this?

Matrix effects are a common challenge in LC-MS-based lipidomics. Here are some strategies to minimize their impact:

• Effective Sample Cleanup: Incorporate a solid-phase extraction (SPE) step after your initial liquid-liquid extraction. SPE can effectively remove interfering substances like salts and other polar compounds.

• Chromatographic Separation: Optimize your liquid chromatography method to ensure that 17:0-18:1 PG-d5 does not co-elute with highly abundant, signal-suppressing lipids (e.g., certain phosphatidylcholines). This can be achieved by adjusting the gradient, flow rate, or using a different column chemistry.

• Dilution of the Extract: Diluting your final lipid extract can sometimes reduce the concentration of interfering matrix components to a level where their suppressive effects are minimized, while still allowing for adequate detection of your analyte.

• Use of a Different Ionization Source: If available, experimenting with a different ionization source, such as atmospheric pressure chemical ionization (APCI) instead of electrospray ionization (ESI), may be less susceptible to matrix effects for certain compounds.

Q4: Could the 17:0-18:1 PG-d5 standard itself be the problem? How should we handle and store it?

Yes, the stability of the standard is crucial. Follow these best practices for handling and storage:

• Storage: Store the 17:0-18:1 PG-d5 standard at -20°C or lower in its original sealed vial, preferably under an inert atmosphere (argon or nitrogen).[1]

• Handling: Once opened, it is recommended to dissolve the entire contents of the vial in a suitable organic solvent (e.g., chloroform/methanol) to create a stock solution. This prevents repeated exposure of the neat material to air and moisture.

• Aliquoting: Aliquot the stock solution into smaller volumes in amber glass vials with Teflon-lined caps (B75204) to minimize freeze-thaw cycles and light exposure.

• Solvent Purity: Use high-purity (e.g., HPLC or MS grade) solvents to prepare solutions to avoid introducing contaminants that could degrade the standard.

• Check for Degradation: If you suspect degradation, you can assess the purity of the standard using thin-layer chromatography (TLC) or by acquiring a fresh standard for comparison.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving poor recovery of 17:0-18:1 PG-d5.

Step 1: Evaluate the Standard's Integrity

Question: Is the 17:0-18:1 PG-d5 standard itself intact and at the correct concentration?

Action:

• Prepare a fresh dilution of the 17:0-18:1 PG-d5 stock solution in a clean solvent (e.g., isopropanol:acetonitrile:water).

• Directly infuse or inject this solution into the LC-MS/MS system.

• Expected Outcome: A strong and clear signal corresponding to the m/z of 17:0-18:1 PG-d5.

• Troubleshooting:

  • No or low signal: The standard may have degraded. Purchase a new vial.

  • Good signal: The issue lies within your experimental workflow (extraction or sample matrix). Proceed to Step 2.

Step 2: Assess the Lipid Extraction Procedure

Question: Is the lipid extraction method efficiently recovering 17:0-18:1 PG-d5?

Action:

• Prepare a clean, empty sample tube (a "mock" sample).

• Spike this tube with a known amount of 17:0-18:1 PG-d5.

• Perform your entire lipid extraction procedure on this mock sample.

• Analyze the final extract by LC-MS/MS.

• Expected Outcome: High recovery of the spiked standard (typically >80%).

• Troubleshooting:

  • Low recovery: Your extraction protocol is suboptimal for this lipid. Refer to the table below for potential modifications.

  • High recovery: The extraction itself is likely not the primary issue. The problem is likely related to the sample matrix. Proceed to Step 3.

Table 1: Lipid Extraction Optimization Strategies

Parameter	Recommendation for Improved PG Recovery	Rationale
Extraction Method	Consider switching from Folch/Bligh & Dyer to an MTBE-based method.	MTBE methods can offer better recovery for a wider range of lipid polarities and create a distinct upper organic phase that is easier to collect.
Solvent Ratios	Optimize the chloroform:methanol:water ratio. A common starting point is 2:1:0.8 (v/v/v).	The ratio of these solvents determines the polarity of the extraction system and the efficiency of phase separation.
Acidification	Add 0.1% (v/v) of a mild acid like acetic acid or formic acid to the initial solvent mixture.	Neutralizing the negative charge on the phosphate headgroup of PG enhances its solubility in the less polar organic phase.
Phase Separation	After adding water, ensure vigorous vortexing followed by centrifugation to achieve clear phase separation.	Incomplete phase separation can lead to loss of the organic layer or contamination with the aqueous phase.

Step 3: Investigate Matrix Effects

Question: Are components in the biological sample matrix suppressing the signal of 17:0-18:1 PG-d5?

Action:

• Prepare two sets of samples:

  • Set A (Post-extraction spike): Extract your biological sample as usual. Spike the final, dried lipid extract with a known amount of 17:0-18:1 PG-d5 just before reconstitution and injection.

  • Set B (Pre-extraction spike): Spike your biological sample with the same amount of 17:0-18:1 PG-d5 before the extraction process.

• Analyze both sets by LC-MS/MS and compare the signal intensity of the standard.

• Interpreting the Results:

  • Signal in A is significantly higher than in B: This indicates that the extraction process itself is leading to loss of the standard, but matrix effects are less of a concern. Revisit Step 2.

  • Signal in both A and B is low compared to a clean standard: This strongly suggests ion suppression due to matrix effects.

  • Signal in A is high, but signal in B is low: This points to a combination of extraction inefficiency and potential matrix effects.

Table 2: Strategies to Mitigate Matrix Effects

Strategy	Detailed Action	Expected Outcome
Solid-Phase Extraction (SPE)	After liquid-liquid extraction and drying, reconstitute the sample in a non-polar solvent and pass it through a silica-based SPE cartridge. Wash with a non-polar solvent to remove neutral lipids and then elute PGs with a more polar solvent like methanol.	Removal of interfering compounds, leading to a cleaner extract and reduced ion suppression.
Chromatographic Optimization	Modify the LC gradient to increase the separation between 17:0-18:1 PG-d5 and other abundant phospholipids. Try a different column chemistry (e.g., HILIC if you are using reversed-phase).	Better separation from co-eluting, ion-suppressing species, resulting in an improved signal for the internal standard.
Sample Dilution	Analyze a dilution series of your final extract (e.g., 1:10, 1:50, 1:100) to find a dilution factor that minimizes matrix effects while maintaining detectable signal.	Reduced concentration of interfering molecules, which can alleviate ion suppression.

Experimental Protocol: Optimized Lipid Extraction for PG Recovery

This protocol is a modified version of a methyl-tert-butyl ether (MTBE) extraction suitable for the recovery of a broad range of lipids, including phosphatidylglycerols.

Materials:

• Sample (e.g., 20 µL plasma, 1x10^6 cells)

• 17:0-18:1 PG-d5 internal standard solution

• Methanol (HPLC or MS grade), chilled on ice

• Methyl-tert-butyl ether (MTBE, HPLC or MS grade)

• Water (MS grade)

• Glass tubes with Teflon-lined caps

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Place your sample into a clean glass tube.

• Internal Standard Spiking: Add the desired amount of 17:0-18:1 PG-d5 internal standard to the sample.

• Solvent Addition (Methanol): Add 1.5 mL of ice-cold methanol to the sample. Vortex vigorously for 30 seconds to precipitate proteins.

• Solvent Addition (MTBE): Add 5 mL of MTBE. Vortex for 1 minute.

• Phase Separation Induction: Add 1.25 mL of MS-grade water. Vortex for 20 seconds.

• Centrifugation: Centrifuge the sample at 1,000 x g for 10 minutes at 4°C. This will result in two distinct phases.

• Collection of Organic Layer: Carefully collect the upper organic phase (containing the lipids) and transfer it to a new clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume of an appropriate solvent for your LC-MS/MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water 2:1:1 v/v/v).

Visualizations

Caption: Optimized MTBE-based lipid extraction workflow for improved recovery of 17:0-18:1 PG-d5.

Caption: A decision tree for troubleshooting the poor recovery of 17:0-18:1 PG-d5.

References

• 1. benchchem.com [benchchem.com]

dealing with isotopic overlap in lipidomics with 17:0-18:1 PG-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals dealing with isotopic overlap in lipidomics, with a specific focus on the use of the internal standard 17:0-18:1 PG-d5.

Frequently Asked Questions (FAQs)

Q1: What is isotopic overlap in lipidomics, and why is it a concern?

A1: Isotopic overlap in mass spectrometry-based lipidomics refers to the interference of signals from different lipid species that have very similar mass-to-charge ratios (m/z). This is a significant concern because it can lead to the overestimation of lipid concentrations and misidentification of lipid species.[1][2][3] There are two primary types of isotopic overlap:

• Type I Isotopic Overlap: This arises from the natural abundance of heavy isotopes, primarily Carbon-13 (¹³C). A lipid molecule containing one or more ¹³C atoms will have a mass peak (M+1, M+2, etc.) that can overlap with the monoisotopic peak of another lipid.[4]

• Type II Isotopic Overlap: This occurs when an isotopologue of one lipid species has the same nominal mass as the monoisotopic peak of a different lipid species. A common example is the overlap between a lipid with one additional double bond and two ¹³C atoms and another lipid species.[4][5]

Q2: How does the internal standard 17:0-18:1 PG-d5 help in lipid analysis?

A2: 1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol), or 17:0-18:1 PG-d5, is a deuterated internal standard used for the quantification of phosphatidylglycerol (PG) lipids.[6][7] As an internal standard, it is added to a sample at a known concentration before lipid extraction.[4] Its key benefits include:

• Quantification: It allows for the accurate quantification of endogenous PG species by correcting for variations in sample preparation and instrument response.

• Non-endogenous fatty acids: The 17:0 fatty acid chain is not typically found in high abundance in most biological systems, which helps to avoid overlap with endogenous lipids.

• Structural similarity: It is structurally similar to the analytes of interest (other PGs), ensuring similar behavior during extraction and ionization.[4]

The five deuterium (B1214612) atoms on the glycerol (B35011) backbone provide a distinct mass shift, allowing it to be distinguished from endogenous, non-deuterated PG species.

Q3: Can the deuterium label on 17:0-18:1 PG-d5 cause issues in my analysis?

A3: While stable isotope-labeled standards are considered the gold standard for quantification, deuterated standards can sometimes present challenges.[8] Potential issues include:

• Chromatographic Shift: The presence of deuterium can sometimes cause the internal standard to elute slightly earlier or later than its non-deuterated counterpart in liquid chromatography. This can be problematic if not accounted for during data analysis.

• Loss of Deuterium: In some instances, deuterium atoms can be lost during sample preparation or ionization, although this is less common for labels on a stable part of the molecule like the glycerol backbone.

Careful method development and validation are essential to ensure that the deuterated standard behaves predictably in your experimental setup.

Q4: What are the common sources of error when dealing with isotopic overlap?

A4: Common sources of error include:

• Inadequate Mass Resolution: Using a mass spectrometer with insufficient resolving power can lead to the inability to distinguish between isobaric lipid species.[3]

• Ignoring Sodiated Adducts: Sodium adducts ([M+Na]⁺) of lipids can overlap with the protonated ions ([M+H]⁺) of other lipids, leading to significant quantification errors if not corrected for.[9]

• Incorrect Isotope Correction Algorithms: Applying a generic or incorrect isotope correction algorithm can lead to either under- or over-correction of the data.

• Co-elution of Isomers: Different lipid isomers may elute at the same time, and if they have the same mass, they cannot be distinguished by mass spectrometry alone.

Troubleshooting Guides

Problem 1: I am seeing unexpectedly high concentrations of a specific PG lipid.

Possible Cause	Troubleshooting Step
Isotopic Overlap	1. Check for Overlapping Species: Determine if another lipid species could be causing isotopic overlap. For example, a PG with one less double bond and two ¹³C atoms can interfere. 2. Use High-Resolution MS: If available, re-analyze your samples on a high-resolution mass spectrometer to resolve the overlapping peaks.[3] 3. Apply a Correction Algorithm: Use a software package or a manual calculation to correct for the contribution of the overlapping isotopologues.
Co-elution of Isomers	1. Optimize Chromatography: Adjust your liquid chromatography gradient to try and separate the isomers. 2. Use Tandem MS (MS/MS): Fragment the parent ion to see if the product ions can differentiate between the isomers.
Incorrect Internal Standard Concentration	1. Verify Standard Preparation: Double-check the calculations and dilutions used to prepare your 17:0-18:1 PG-d5 internal standard stock solution.

Problem 2: The peak for my 17:0-18:1 PG-d5 internal standard is broad or has poor shape.

Possible Cause	Troubleshooting Step
Interaction with LC Hardware	1. Use Biocompatible Components: Phospholipids can interact with stainless steel components in the LC system. Using a system with PEEK or other biocompatible materials can improve peak shape.[10] 2. Check for Column Contamination: The column may be contaminated. Flush the column or try a new one.
Suboptimal Mobile Phase	1. Adjust Mobile Phase Composition: The composition of your mobile phase may not be optimal for PG lipids. Experiment with different solvent ratios or additives.
Sample Overload	1. Dilute the Sample: You may be injecting too much of the internal standard. Try a lower concentration.

Experimental Protocols

1. Lipid Extraction (Modified Bligh & Dyer Method)

This protocol is a standard method for extracting lipids from biological samples.

• Sample Homogenization: Homogenize your tissue or cell sample in a suitable buffer.

• Addition of Internal Standard: To 100 µL of your homogenate, add a known amount of 17:0-18:1 PG-d5 internal standard.

• Solvent Addition: Add 375 µL of a 1:2 (v/v) mixture of chloroform (B151607):methanol. Vortex thoroughly.

• Phase Separation: Add 125 µL of chloroform and vortex. Then add 125 µL of water and vortex again.

• Centrifugation: Centrifuge the sample at 1,000 x g for 5 minutes to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic layer, which contains the lipids.

• Drying and Reconstitution: Dry the lipid extract under a stream of nitrogen. Reconstitute the dried lipids in a suitable solvent for LC-MS analysis (e.g., 9:1 isopropanol:acetonitrile).

2. LC-MS/MS Analysis for Phosphatidylglycerols

These are general parameters and may need to be optimized for your specific instrument and application.

• LC Column: A C18 reversed-phase column is commonly used for lipidomics.

• Mobile Phase A: Acetonitrile:Water (6:4) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[11]

• Mobile Phase B: Isopropanol:Acetonitrile (9:1) with 10 mM ammonium formate and 0.1% formic acid.[11]

• Gradient: A typical gradient would start with a higher percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the more hydrophobic lipids.

• Mass Spectrometry Mode: Negative ion mode is generally preferred for the analysis of PGs.[12]

• MS/MS Transitions: For quantification, use Multiple Reaction Monitoring (MRM). The precursor ion will be the deprotonated molecule [M-H]⁻, and the product ions will be the fatty acid fragments.

Quantitative Data Summary

The following table illustrates the potential impact of isotopic overlap on the quantification of a hypothetical PG 34:1 and the effect of applying a correction algorithm.

Lipid Species	Uncorrected Concentration (µM)	Corrected Concentration (µM)	% Overestimation
PG 34:1	12.5	10.2	22.5%
PG 36:2	8.3	7.9	5.1%
PG 38:4	5.1	4.6	10.9%

Note: This data is representative and intended for illustrative purposes.

Visualizations

Caption: Workflow for correcting isotopic overlap in lipidomics data.

Caption: Troubleshooting logic for unexpectedly high lipid concentrations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Accurate quantification of lipid species affected by isobaric overlap in Fourier-transform mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lipidomicstandards.org [lipidomicstandards.org]
• 5. The lipidomics reporting checklist a framework for transparency of lipidomic experiments and repurposing resource data - PMC [pmc.ncbi.nlm.nih.gov]
• 6. avantiresearch.com [avantiresearch.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Correction of Isobaric Overlap Resulting from Sodiated Ions in Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 12. Quantitative analysis of glycerophospholipids by LC-MS: acquisition, data handling, and interpretation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 17:0-18:1 PG-d5 Deuteration

Welcome to the technical support center for 17:0-18:1 PG-d5. This resource is designed to assist researchers, scientists, and drug development professionals in ensuring the complete and accurate deuteration of this lipid standard for experimental use. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common issues.

Frequently Asked Questions (FAQs)

Q1: What exactly is 17:0-18:1 PG-d5, and where are the deuterium (B1214612) labels located?

A1: 17:0-18:1 PG-d5 is a deuterated phosphatidylglycerol lipid. Its full chemical name is 1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol).[1] The "-d5" indicates that it contains five deuterium atoms. Based on its systematic name and chemical structure information, these five deuterium atoms are located on the sn-glycerol backbone of the molecule.[2]

Q2: Why is it critical to ensure the completeness of deuteration?

A2: The integrity of the deuterium labeling is crucial for the accuracy of experiments that rely on stable isotopes. In mass spectrometry-based lipidomics, deuterated lipids like 17:0-18:1 PG-d5 are used as internal standards for precise quantification.[3][4] Incomplete deuteration or isotopic impurity can lead to inaccurate measurements. For neutron scattering studies, the level of deuteration is essential for creating the necessary contrast to elucidate membrane structures.[5][6]

Q3: How can I verify the deuteration level of my 17:0-18:1 PG-d5 standard?

A3: The most common and effective method for verifying the deuteration level is mass spectrometry (MS).[7] By comparing the mass-to-charge ratio (m/z) of the deuterated standard to its non-deuterated counterpart, you can confirm the mass shift corresponding to the five deuterium atoms. High-resolution mass spectrometry can also reveal the isotopic distribution and identify any potential contamination or degradation.[8]

Q4: What are the primary causes of apparent incomplete deuteration in a commercial standard?

A4: If a high-quality commercial standard appears to have incomplete deuteration, the most common causes are:

• H/D Back-Exchange: Exposure to protic solvents (containing active hydrogens, like water or methanol) or acidic/basic conditions can cause deuterium atoms to be replaced by hydrogen atoms.

• Improper Storage: Degradation of the lipid due to improper storage conditions (e.g., exposure to light, oxygen, or extreme temperatures) can alter its chemical structure and mass spectrum.

• Contamination: The sample may be contaminated with a non-deuterated lipid of a similar structure.

• Incorrect Mass Spectrometry Interpretation: The natural isotopic abundance of elements like carbon-13 creates a distribution of peaks in the mass spectrum. It is important to correctly identify the monoisotopic peak and the overall isotopic pattern, not just a single peak.

Q5: What solvents and handling procedures are recommended to prevent H/D back-exchange?

A5: To maintain the isotopic integrity of 17:0-18:1 PG-d5, it is crucial to use aprotic and anhydrous solvents whenever possible, especially for long-term storage. If protic solvents are necessary for your experiment, minimize the exposure time and maintain neutral pH conditions.

Solvent Type	Recommended Examples	Notes
Aprotic (Ideal for Storage)	Dichloromethane (DCM), Chloroform (B151607), Acetonitrile (ACN), Tetrahydrofuran (THF)	Ensure solvents are of high purity and anhydrous grade.
Protic (Use with Caution)	Methanol, Ethanol, Isopropanol	Use for short durations immediately before analysis. Avoid water unless buffered to a neutral pH.

Troubleshooting Guide

This guide addresses specific issues you might encounter when analyzing your deuterated lipid standard.

Problem: My mass spectrum shows a lower-than-expected mass and/or a broad isotopic distribution.

• Potential Cause 1: H/D Back-Exchange

  • Explanation: One or more deuterium atoms may have been exchanged for hydrogen atoms from the solvent or other reagents. This will result in a mass shift of -1 Da for each exchanged atom.

  • Recommended Solution: Prepare a fresh sample using anhydrous, aprotic solvents. Ensure all glassware is thoroughly dried. Re-run the analysis, minimizing the time the sample spends in any protic mobile phase.

• Potential Cause 2: Contamination with Non-Deuterated Lipid

  • Explanation: The sample may be contaminated with endogenous or exogenous 17:0-18:1 PG (d0) or another lipid with a similar m/z.

  • Recommended Solution: Review your sample preparation workflow for potential sources of contamination. If possible, use liquid chromatography (LC) to separate the deuterated standard from potential contaminants before mass analysis.[9]

• Potential Cause 3: Isotopic Distribution of Natural Elements

  • Explanation: A pure compound will still show multiple peaks in a high-resolution mass spectrum due to the natural abundance of isotopes like ¹³C. For a large molecule like 17:0-18:1 PG-d5, the M+1 and M+2 peaks can be significant. This is normal and does not indicate incomplete deuteration.

  • Recommended Solution: Use isotopic distribution modeling software or calculators to predict the theoretical isotopic pattern for C₄₁H₇₄D₅O₁₀P⁻ and compare it to your experimental data. The entire isotopic envelope, not just a single peak, should be considered.

Problem: I am attempting to synthesize a deuterated lipid and am achieving low deuterium incorporation.

• Potential Cause 1: Inactive Deuterium Source or Catalyst

  • Explanation: The reagent intended to provide the deuterium (e.g., D₂O, deuterated solvents) may be contaminated with protic impurities. If using a catalyst for H/D exchange, such as platinum on carbon (Pt/C), it may be inactive.[10]

  • Recommended Solution: Use fresh, high-purity deuterated reagents from a reliable supplier. Ensure any catalysts are handled under appropriate inert conditions to maintain their activity.

• Potential Cause 2: Unfavorable Reaction Conditions

  • Explanation: The reaction temperature, pressure, or duration may be insufficient to drive the deuteration to completion.

  • Recommended Solution: Optimize the reaction conditions. For some H/D exchange reactions, multiple rounds of the reaction may be necessary to achieve high levels of deuteration.[10]

• Potential Cause 3: H/D Scrambling During Workup

  • Explanation: The purification and isolation steps following the reaction can introduce protic solvents or reagents that reverse the deuteration.

  • Recommended Solution: Design a workup procedure that uses aprotic solvents and avoids acidic or basic conditions.

Experimental Protocols

Protocol: Verification of Deuteration Level by LC-MS

This protocol provides a general workflow for verifying the isotopic purity of 17:0-18:1 PG-d5 using Liquid Chromatography-Mass Spectrometry (LC-MS).

• Preparation of Stock Solution: a. Allow the vial of 17:0-18:1 PG-d5 to warm to room temperature before opening to prevent condensation. b. Reconstitute the lipid in an appropriate anhydrous solvent (e.g., chloroform or a chloroform:methanol mixture) to a known concentration (e.g., 1 mg/mL). c. Store the stock solution in a tightly sealed glass vial under an inert atmosphere (e.g., argon or nitrogen) at -20°C or lower.

• Sample Preparation for Analysis: a. Prepare a working solution by diluting the stock solution to a final concentration suitable for your instrument (typically in the low µg/mL to ng/mL range). b. Use a mobile phase-compatible solvent for the final dilution, preferably one that is aprotic or has low protic content.

• LC-MS System Configuration (Example): a. LC System: A reverse-phase C18 column is commonly used for lipid separation. b. Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with a suitable additive like 10 mM ammonium (B1175870) acetate. c. Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium acetate. d. Gradient: A suitable gradient from Mobile Phase A to B to ensure the lipid elutes as a sharp peak. e. Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) is recommended.[8] f. Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is typically effective for phosphatidylglycerols.

• Data Acquisition: a. Acquire data in full scan mode over a relevant m/z range (e.g., m/z 700-900). b. The theoretical monoisotopic mass of the [M-H]⁻ ion for C₄₁H₇₄D₅O₁₀P⁻ should be targeted. c. If available, use tandem mass spectrometry (MS/MS) to confirm the structure by fragmentation.

• Data Analysis: a. Extract the ion chromatogram for the expected m/z of 17:0-18:1 PG-d5. b. Examine the mass spectrum corresponding to the chromatographic peak. c. Compare the observed monoisotopic mass with the theoretical mass. A mass difference of +5 Da compared to the non-deuterated standard should be observed. d. Analyze the isotopic distribution. Compare the experimental pattern to a theoretically calculated pattern to assess purity.

Deuteration Level	Isotopic Formula (Glycerol Moiety)	Expected Mass Shift (Da)
d0 (Non-deuterated)	C₃H₇	+0
d1	C₃H₆D	+1
d2	C₃H₅D₂	+2
d3	C₃H₄D₃	+3
d4	C₃H₃D₄	+4
d5 (Complete)	C₃H₂D₅	+5

Visualizations

Caption: Workflow for verifying the deuteration level of 17:0-18:1 PG-d5.

Caption: Troubleshooting logic for unexpected mass spectrometry results.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. LIPID MAPS [lipidmaps.org]
• 3. Controlled Tetradeuteration of Straight‐Chain Fatty Acids: Synthesis, Application, and Insight into the Metabolism of Oxidized Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Deuterated lipids (L-Lab) - ILL Neutrons for Society [ill.eu]
• 7. benchchem.com [benchchem.com]
• 8. osti.gov [osti.gov]
• 9. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 10. Documents download module [ec.europa.eu]

Navigating the Nuances of 17:0-18:1 PG-d5 Salt Forms: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers utilizing the deuterated internal standard, 17:0-18:1 PG-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)). Addressing the critical impact of different salt forms on experimental outcomes, this resource offers detailed troubleshooting, frequently asked questions (FAQs), and standardized protocols to ensure data accuracy and reproducibility in your lipidomics and drug development research.

Troubleshooting Guide: Common Issues and Solutions

Researchers may encounter several challenges when working with different salt forms of 17:0-18:1 PG-d5. This guide provides a systematic approach to identifying and resolving these issues.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Solubility in Organic Solvents	Inappropriate Solvent Choice: The polarity of the solvent may not be suitable for the specific salt form of the lipid. Aggregation: The lipid may be forming aggregates, reducing its apparent solubility.	Solvent Optimization: Test a range of solvents with varying polarities (e.g., chloroform (B151607), methanol, ethanol, and mixtures thereof). For non-polar lipids, a higher proportion of chloroform is often effective. Sonication: Use a bath or probe sonicator to break up aggregates and facilitate dissolution. Gentle Warming: Briefly warm the solution to a temperature below the lipid's phase transition temperature. Avoid excessive heat to prevent degradation.
Inconsistent Mass Spectrometry Signal	Ion Suppression/Enhancement: The counter-ion of the salt form (e.g., Na+, K+) can interfere with the ionization of the target analyte. Adduct Formation: The lipid may form different adducts (e.g., [M+Na]+, [M+K]+) depending on the salt form and mobile phase composition, leading to a split signal.	Mobile Phase Modification: Add a small amount of a competing salt (e.g., ammonium (B1175870) acetate) to the mobile phase to promote the formation of a single, consistent adduct. Source Optimization: Adjust mass spectrometer source parameters (e.g., capillary voltage, cone voltage) to optimize for the desired ion. Use of a Different Salt Form: If available, consider using a different salt form of the internal standard that is less prone to causing ion suppression with your analyte of interest.
Precipitation During Sample Preparation or Storage	Change in Solvent Environment: A change in the solvent composition during sample processing can cause the lipid to precipitate. Low Temperature Storage: Some salt forms may have reduced solubility at lower temperatures. Interaction with Other Sample Components: The salt form of the lipid may interact with other molecules in the sample matrix, leading to precipitation.	Maintain Consistent Solvent Composition: Ensure that the solvent composition remains consistent throughout the sample preparation workflow. Storage Condition Optimization: Store the lipid solution at the recommended temperature. If precipitation occurs at low temperatures, gently warm and vortex the solution before use. Matrix Effect Evaluation: Perform a matrix effect study to determine if components of your sample are causing precipitation. This may involve spiking the internal standard into a blank matrix.
Chromatographic Peak Tailing or Splitting	Interaction with Stationary Phase: The charged phosphate (B84403) group and its counter-ion can interact with the stationary phase of the chromatography column. Presence of Multiple Salt Forms: The sample may contain a mixture of different salt forms of the lipid.	Mobile Phase Additives: Incorporate modifiers such as formic acid or ammonium hydroxide (B78521) into the mobile phase to improve peak shape. Column Selection: Choose a column with a stationary phase that is less likely to interact with charged lipids. Ensure Single Salt Form: When preparing stock solutions, ensure the complete conversion to a single salt form if necessary, for example, by using an ion-exchange resin.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-18:1 PG-d5 and why is it used as an internal standard?

17:0-18:1 PG-d5 is a deuterated form of phosphatidylglycerol containing a heptadecanoic acid (17:0) and an oleic acid (18:1) acyl chain.[1][2] The five deuterium (B1214612) atoms on the glycerol (B35011) backbone make it heavier than its endogenous counterpart, allowing it to be distinguished by mass spectrometry.[1][2][] It is used as an internal standard in lipidomics to correct for variations in sample extraction, processing, and instrument response, thereby enabling accurate quantification of endogenous phosphatidylglycerols.[4][5]

Q2: How do different salt forms (e.g., sodium vs. potassium salt) of 17:0-18:1 PG-d5 impact its properties?

The counter-ion associated with the phosphate group of 17:0-18:1 PG-d5 can influence several key properties:

• Solubility: Different salt forms can exhibit varying solubility in organic solvents and aqueous solutions.[6][7][8] This is due to differences in the lattice energy of the salt and the solvation energy of the ions.

• Stability: The nature of the counter-ion can affect the chemical stability of the phospholipid, potentially influencing its shelf life and degradation rate under certain experimental conditions.[9]

• Mass Spectrometry Behavior: The salt form can impact ionization efficiency and the formation of different adducts in the mass spectrometer, which can affect signal intensity and reproducibility.

Q3: I am observing low signal intensity for my 17:0-18:1 PG-d5 internal standard. What could be the cause?

Low signal intensity can stem from several factors:

• Poor Solubility: Ensure the internal standard is fully dissolved in your solvent. Refer to the troubleshooting guide for solubility issues.

• Ion Suppression: The presence of other salts or matrix components in your sample can suppress the ionization of the internal standard.

• Incorrect Mass Spectrometer Settings: Optimize the instrument parameters for the specific m/z of the deuterated lipid and its expected adducts.

• Degradation: Verify the integrity of your stock solution. Phospholipids can be susceptible to hydrolysis.

Q4: Can I convert 17:0-18:1 PG-d5 from one salt form to another?

Yes, it is possible to perform a salt exchange. This can be achieved using ion-exchange chromatography. However, this process requires careful execution to ensure complete exchange and to avoid introducing contaminants. It is generally recommended to purchase the desired salt form directly from the supplier if available.

Q5: How should I prepare and store stock solutions of 17:0-18:1 PG-d5?

• Solvent: Use a high-purity organic solvent in which the specific salt form is readily soluble, such as chloroform or a chloroform:methanol mixture.

• Concentration: Prepare a concentrated stock solution (e.g., 1 mg/mL) that can be diluted to the final working concentration.

• Storage: Store the stock solution in a tightly sealed glass vial at -20°C or lower to minimize solvent evaporation and degradation.[2] It is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Stock Solution of 17:0-18:1 PG-d5 (Sodium Salt)

Materials:

• 1 mg of 17:0-18:1 PG-d5 (sodium salt)[1][2]

• 1 mL of chloroform:methanol (2:1, v/v), high purity

• Glass vial with a PTFE-lined cap

• Vortex mixer

• Bath sonicator

Procedure:

• Allow the vial containing the lyophilized 17:0-18:1 PG-d5 to equilibrate to room temperature before opening to prevent condensation.

• Add 1 mL of the chloroform:methanol solvent mixture to the vial.

• Cap the vial tightly and vortex for 1-2 minutes.

• If the lipid is not fully dissolved, place the vial in a bath sonicator for 5-10 minutes, or until the solution is clear.

• Store the stock solution at -20°C under an inert atmosphere.

Protocol 2: Lipid Extraction from Plasma using 17:0-18:1 PG-d5 as an Internal Standard

Materials:

• Plasma sample

• 17:0-18:1 PG-d5 working solution (e.g., 10 µg/mL in chloroform:methanol 2:1)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Centrifuge

Procedure:

• To 100 µL of plasma in a glass tube, add 10 µL of the 17:0-18:1 PG-d5 working solution.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex the mixture vigorously for 2 minutes.

• Add 500 µL of 0.9% NaCl solution and vortex for another minute.

• Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Dry the extracted lipids under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for your analytical method (e.g., mobile phase for LC-MS).

Visualizing Experimental Workflows and Concepts

To aid in understanding, the following diagrams illustrate key processes and relationships.

Caption: Lipidomics experimental workflow using an internal standard.

Caption: Impact of salt form on experimental outcomes.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 4. Frontiers | Loss of Opi3 causes a lipid imbalance that influences the virulence traits of Cryptococcus neoformans but not cryptococcosis [frontiersin.org]
• 5. Omentin Increases Glucose Uptake, but Not Insulin Sensitivity in Human Myotubes Dependent on Extracellular Lactotransferrin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. youtube.com [youtube.com]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. Salts levels may affect lipid emulsion stability: Study [foodnavigator.com]

Reference Data & Comparative Studies

Validating a Quantitative Lipidomics Assay: A Comparison Guide Featuring 17:0-18:1 PG-d5

The Role of Internal Standards in Quantitative Lipidomics

Internal standards are compounds added to a sample at a known concentration before the analytical procedure begins.[1] They are chemically similar to the analytes of interest but are isotopically or structurally distinct, allowing them to be differentiated by mass spectrometry.[1][2] The primary role of an internal standard is to normalize the signal of the endogenous lipids, accounting for potential sample loss during extraction and variations in mass spectrometer ionization efficiency.[3][4] An ideal internal standard should not be naturally present in the sample and should be introduced as early as possible in the experimental workflow.[1]

Comparison of Internal Standards for Phosphatidylglycerol Quantification

The choice of an appropriate internal standard is crucial for the accurate quantification of lipid species.[5] For phosphatidylglycerols, several types of internal standards can be considered, with stable isotope-labeled standards, such as 17:0-18:1 PG-d5, being a preferred option. Other alternatives include odd-chain and 13C-labeled lipids.

Table 1: Performance Comparison of Internal Standard Types for PG Quantification

Parameter	17:0-18:1 PG-d5 (Deuterated)	Odd-Chain PG (e.g., 17:0/17:0 PG)	13C-Labeled PG
Principle	Hydrogen atoms are replaced by deuterium.	Contains fatty acids with an odd number of carbon atoms, which are rare in most biological systems.	Carbon-12 atoms are replaced by carbon-13.
Co-elution with Analyte	Very close to the endogenous analyte.[5]	May have a slightly different retention time.	Very close to the endogenous analyte.[6]
Correction for Matrix Effects	Superior, as it experiences similar ion suppression or enhancement.[1]	Effective, but may not fully compensate if retention time differs significantly.[1]	Superior, for the same reasons as deuterated standards.[6]
Potential for Isotopic Overlap	Minimal, but should be considered and corrected for if necessary.[2]	None.	Minimal, but requires correction for the natural abundance of 13C.[6]
Commercial Availability	Readily available from various suppliers.[7][8]	Generally available.	Can be less common and more expensive.
Linearity	Excellent, with a wide dynamic range.[1]	Good, but can deviate at very high or low concentrations.[1]	Excellent, similar to deuterated standards.
Reproducibility (%RSD)	Excellent, typically low %RSD in quality control samples.[1]	Good, but may show slightly higher variability.[1]	Excellent, with low variability.[6]

Validating Your Lipidomics Assay: Key Parameters and Acceptance Criteria

A thorough validation is essential to ensure that a quantitative lipidomics assay is reliable and reproducible.[3] Key validation parameters, based on FDA bioanalytical method validation guidance, are outlined below.[2][9]

Table 2: Key Validation Parameters and Typical Acceptance Criteria

Validation Parameter	Description	Typical Acceptance Criteria
Linearity (R²)	The ability of the assay to elicit test results that are directly proportional to the concentration of the analyte.[2]	R² > 0.99[2]
Limit of Detection (LOD)	The lowest concentration of an analyte that can be reliably detected.[3]	Signal-to-noise ratio ≥ 3[2]
Limit of Quantification (LOQ)	The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.[2]	Signal-to-noise ratio ≥ 10; precision and accuracy within ±20%.
Accuracy (%RE)	The closeness of the measured value to the true value.	Within ±15% of the nominal concentration (±20% at LOQ).
Precision (%RSD)	The closeness of repeated measurements. Assessed as intra-day and inter-day precision.	≤15% RSD (≤20% at LOQ).
Recovery	The efficiency of the extraction process.	Consistent, precise, and reproducible.
Matrix Effect	The effect of co-eluting, interfering substances on the ionization of the analyte.	Should be minimized and consistent across samples.
Stability	The stability of the analyte in the biological matrix under different storage and processing conditions.[3]	Analyte concentration should remain within ±15% of the initial concentration.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for generating reliable and reproducible lipidomics data.[1]

Lipid Extraction from Plasma (Folch Method)

• Sample Preparation: Thaw 50 µL of plasma on ice.

• Internal Standard Spiking: Add a known amount of 17:0-18:1 PG-d5 (and other internal standards) to the plasma sample.

• Solvent Addition: Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Homogenization: Vortex the mixture vigorously to ensure complete mixing and protein precipitation.[1]

• Phase Separation: Add 0.5 mL of 0.9% NaCl solution to induce phase separation.[1][7]

• Centrifugation: Centrifuge the sample to separate the aqueous and organic layers.[1][7]

• Lipid Collection: Carefully collect the lower organic layer containing the lipids.[1][7]

• Drying: Dry the collected lipid extract under a stream of nitrogen.[1][7]

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol:dichloromethane 1:1, v/v).[10]

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Utilize a C18 reversed-phase column suitable for lipid separation.[1]

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[1][11]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[1][11]

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute more hydrophobic lipids.[1]

  • Flow Rate: A common flow rate is between 0.3-0.6 mL/min.[1][11]

  • Column Temperature: Maintain a constant column temperature (e.g., 55°C) to ensure reproducible retention times.[1]

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in negative ion mode for the detection of phosphatidylglycerols.[1]

  • Data Acquisition: Acquire data using multiple reaction monitoring (MRM) for targeted quantification. The MRM transition for the analyte and the internal standard should be optimized.

Visualizing the Workflow

A clear understanding of the experimental and validation workflow is essential for successful implementation.

Caption: Workflow for quantitative lipidomics assay validation.

By carefully selecting an appropriate internal standard like 17:0-18:1 PG-d5 and conducting a thorough assay validation, researchers can ensure the generation of high-quality, reliable, and reproducible lipidomics data, which is essential for advancing scientific discovery.

References

• 1. benchchem.com [benchchem.com]
• 2. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lipidomicstandards.org [lipidomicstandards.org]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. avantiresearch.com [avantiresearch.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. A New, Validated GC-PICI-MS Method for the Quantification of 32 Lipid Fatty Acids via Base-Catalyzed Transmethylation and the Isotope-Coded Derivatization of Internal Standards | MDPI [mdpi.com]
• 10. Quantification of phospholipids and glycerides in human milk using ultra-performance liquid chromatography with quadrupole-time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. escholarship.org [escholarship.org]

Performance Comparison of 17:0-18:1 PG-d5 with Other Phosphatidylglycerol Standards in Lipidomics

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Internal Standard Selection for Phosphatidylglycerol Analysis

The accurate quantification of phosphatidylglycerols (PGs), a class of phospholipids (B1166683) involved in crucial cellular processes, is paramount in various fields of research, including drug development and disease biomarker discovery. The use of internal standards in mass spectrometry-based lipidomics is essential for correcting analytical variability, with stable isotope-labeled standards, such as 17:0-18:1 PG-d5, being a popular choice. This guide provides a comprehensive comparison of the performance of 17:0-18:1 PG-d5 against other commonly used PG standards, supported by experimental data and detailed protocols.

Data Presentation: Quantitative Performance Comparison

The selection of an appropriate internal standard is critical for achieving accurate and reproducible quantification in liquid chromatography-mass spectrometry (LC-MS) analysis. Deuterated standards like 17:0-18:1 PG-d5 are considered the gold standard due to their chemical and physical similarity to the endogenous analytes, which allows them to effectively compensate for variations in sample preparation and instrument response.

Below is a summary of typical performance characteristics for 17:0-18:1 PG-d5 and another commonly used deuterated PG standard, PG(15:0/18:1)-d7. It is important to note that direct head-to-head comparative studies are limited in the published literature. The data presented here is compiled from various lipidomics studies and application notes and should be considered as representative performance.

Performance Metric	17:0-18:1 PG-d5	PG(15:0/18:1)-d7	Non-Deuterated PG Standard (e.g., 17:0/18:1 PG)
Linearity (R²)	>0.99	>0.99	Typically >0.98, but can be more susceptible to matrix effects
Recovery	80-120% (Typical)[1]	70-110% (Typical)	Highly variable depending on matrix and extraction method
Matrix Effect	Minimal, effectively corrected by co-elution	Minimal, effectively corrected by co-elution	Can be significant, leading to ion suppression or enhancement
Precision (%RSD)	<15%	<15%	Generally higher and more variable

Note: The performance of any internal standard can be influenced by the specific matrix, extraction method, and analytical instrumentation used. The values presented are for general guidance.

Experimental Protocols

Accurate and reproducible results in lipidomics are highly dependent on standardized and well-documented experimental procedures. Below are detailed methodologies for lipid extraction and LC-MS/MS analysis relevant for the quantification of phosphatidylglycerols using deuterated internal standards.

Lipid Extraction from Plasma (Folch Method)

This protocol is a widely used method for the extraction of total lipids from biological samples.

Materials:

• Plasma sample

• Chloroform

• Methanol

• 0.9% NaCl solution

• Internal standard spiking solution (containing 17:0-18:1 PG-d5)

• Glass centrifuge tubes

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• To a 15 mL glass centrifuge tube, add 100 µL of plasma.

• Add a known amount of the 17:0-18:1 PG-d5 internal standard spiking solution.

• Add 3 mL of a chloroform:methanol (2:1, v/v) mixture to the tube.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

• Add 0.6 mL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 1 minute.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol:chloroform 1:1, v/v) for LC-MS/MS analysis.

LC-MS/MS Analysis of Phosphatidylglycerols

This protocol outlines a typical reversed-phase LC-MS/MS method for the analysis of PGs.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate

• Gradient: A linear gradient from 30% B to 100% B over 15 minutes, hold at 100% B for 5 minutes, and then re-equilibrate at 30% B for 5 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for the target PG species and the deuterated internal standard. For example:

  • Endogenous PG (16:0-18:1): m/z 747.5 → m/z 255.2 (palmitate) and m/z 281.2 (oleate)

  • Internal Standard (17:0-18:1 PG-d5): m/z 766.6 → m/z 269.3 (heptadecanoate) and m/z 281.2 (oleate)

• Collision Energy and other MS parameters: Optimize for the specific instrument and analytes.

Mandatory Visualization

Phosphatidylglycerol Biosynthesis and Signaling Pathway

The following diagram illustrates the biosynthesis of phosphatidylglycerol and its central role in glycerophospholipid metabolism, serving as a precursor for other important phospholipids like cardiolipin.

Caption: Biosynthesis of Phosphatidylglycerol and its role as a key intermediate.

Experimental Workflow for Lipidomics Analysis

The diagram below outlines the major steps involved in a typical lipidomics workflow, from sample collection to data analysis, for the quantification of phosphatidylglycerols using a deuterated internal standard.

Caption: A typical workflow for quantitative lipidomics using an internal standard.

References

• 1. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Internal Standards for Prostaglandin Quantification: 17:0-18:1 PG-d5 vs. Odd-Chain PG Analogs

In the precise world of lipidomics and drug development, the accurate quantification of prostaglandins (B1171923) (PGs) is paramount for understanding inflammatory processes and therapeutic interventions. The gold standard for such measurements is liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique heavily reliant on the use of internal standards to correct for variability during sample preparation and analysis. Among the most common choices for internal standards are deuterated lipids, such as 17:0-18:1 PG-d5, and odd-chain lipids. This guide provides an objective comparison of these two classes of internal standards, supported by established experimental principles, to aid researchers in selecting the optimal standard for their needs.

The Critical Role of Internal Standards in Lipidomics

Internal standards are essential for accurate and precise quantification in mass spectrometry.[1] They are compounds chemically similar to the analyte of interest but isotopically or structurally distinct, allowing them to be differentiated by the mass spectrometer.[1] Added to samples in a known quantity at the beginning of the workflow, they co-elute with the analyte and experience similar losses during extraction and variations in ionization efficiency, thereby normalizing the final measurement.[2]

Performance Comparison: Deuterated vs. Odd-Chain PG Standards

The choice between a deuterated and an odd-chain internal standard involves a trade-off between ideal physicochemical similarity and potential for isotopic interference or natural abundance.

Deuterated Internal Standards (e.g., 17:0-18:1 PG-d5)

Stable isotope-labeled standards, such as those containing deuterium (B1214612) (d), are considered the "gold standard" for mass spectrometry-based quantification. The inclusion of deuterium atoms results in a mass shift that is easily detectable by the mass spectrometer, while minimally affecting the chemical and physical properties of the molecule. This near-identical behavior to the endogenous analyte is their key advantage.

Advantages:

• Co-elution with Analyte: Deuterated standards typically co-elute almost perfectly with their non-labeled counterparts in liquid chromatography, ensuring that they experience the same matrix effects.[2]

• Similar Extraction Recovery and Ionization Efficiency: Due to their structural identity, they closely mimic the behavior of the endogenous analyte during sample preparation and in the mass spectrometer source.

• High Accuracy and Precision: When used correctly in isotope dilution mass spectrometry, they provide the highest accuracy and precision.[3]

Disadvantages:

• Potential for Isotopic Contribution: In some cases, the natural abundance of isotopes in the analyte can contribute to the signal of the internal standard, and vice versa, requiring careful data analysis.

• Cost: Synthesis of high-purity deuterated standards can be more expensive than for other types of standards.

Odd-Chain Internal Standards

Odd-chain lipids contain fatty acid chains with an odd number of carbon atoms (e.g., C17, C19). They are used as internal standards because they are structurally similar to the even-chained endogenous lipids but are typically present in very low abundance in most biological systems.

Advantages:

• Cost-Effective: Odd-chain lipids are generally less expensive to synthesize than their deuterated counterparts.

• No Isotopic Overlap: They do not have the potential for isotopic interference with the endogenous even-chain analytes.

Disadvantages:

• Potential for Natural Occurrence: While rare, some odd-chain fatty acids can be found in certain diets or metabolic states, which could interfere with their use as an internal standard.[4]

• Differences in Physicochemical Properties: The difference in chain length can lead to slight variations in extraction efficiency, chromatographic retention time, and ionization response compared to the endogenous even-chain lipids.[5] This can potentially impact the accuracy of quantification.[5]

Quantitative Performance Data

Table 1: Typical Performance of Deuterated Internal Standards (e.g., PGE2-d4)

Parameter	Typical Value	Reference
Linearity (R²)	> 0.995	[4]
Accuracy (% Recovery)	89.7% - 113.9%	[4]
Precision (% CV)	< 15%	[6]
Lower Limit of Quantification (LLOQ)	pg/mL range	[6]

Table 2: Expected Performance of Odd-Chain Internal Standards

Parameter	Expected Value	Rationale
Linearity (R²)	> 0.99	Based on performance of similar lipid standards
Accuracy (% Recovery)	85% - 115%	Potential for slight deviation from analyte
Precision (% CV)	< 20%	May be slightly higher due to physiochemical differences
Lower Limit of Quantification (LLOQ)	pg/mL to ng/mL range	Dependent on ionization efficiency relative to analyte

Experimental Protocols

An effective comparison requires a robust and validated experimental protocol. The following outlines a general workflow for the extraction and analysis of prostaglandins from a biological matrix, which can be adapted to compare the performance of 17:0-18:1 PG-d5 and an odd-chain PG internal standard.

1. Sample Preparation and Extraction (from Plasma)

This protocol is adapted from established methods for prostaglandin (B15479496) extraction.[7]

• Spiking: To 1 mL of plasma, add a known amount of the internal standard (either 17:0-18:1 PG-d5 or an odd-chain PG standard).

• Protein Precipitation and Liquid-Liquid Extraction:

  • Add 0.5 g of anhydrous NaCl and vortex for 5 minutes.[4]

  • Add 2 mL of an extraction solvent (e.g., ethyl acetate (B1210297) or a hexane/ethyl acetate mixture) and vortex for 5 minutes.[4][6]

  • Centrifuge to separate the phases.

  • Transfer the upper organic layer to a clean tube.

  • Repeat the extraction step twice more on the aqueous layer, pooling the organic extracts.[6]

• Drying and Reconstitution:

  • Evaporate the pooled organic extract to dryness under a stream of nitrogen.[6]

  • Reconstitute the dried extract in a small volume (e.g., 200 µL) of the initial mobile phase (e.g., methanol/water mixture).[6]

2. LC-MS/MS Analysis

• Chromatography:

  • Column: A C18 reversed-phase column is commonly used for prostaglandin separation.

  • Mobile Phase: A gradient of water with a small amount of acid (e.g., 0.1% formic acid) and an organic solvent like acetonitrile (B52724) or methanol.

  • Flow Rate: Typically in the range of 0.2-0.6 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is standard for prostaglandin analysis.[8]

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[8] Specific precursor-to-product ion transitions for the analyte and the internal standard are monitored.

Visualizing the Workflow and Signaling Pathway

To better illustrate the processes involved, the following diagrams were generated using Graphviz.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Signaling Pathway of PGE2 and Its Regulatory Role in T Cell Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of an LC-MS/MS method for determination of 8-iso-prostaglandin f2 Alpha in human saliva - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.cn [sigmaaldrich.cn]
• 6. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phase separation liquid-liquid extraction for the quantification of 8-iso-Prostaglandin F2 Alpha in human plasma by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to the Accurate and Precise Quantification of Phosphatidylglycerols Using 17:0-18:1 PG-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the use of the deuterated internal standard 17:0-18:1 PG-d5 for the accurate and precise quantification of phosphatidylglycerols (PGs) in complex biological matrices. Through a detailed examination of its performance, comparison with alternatives, and explicit experimental protocols, this document serves as a valuable resource for researchers employing lipidomics in their studies.

Introduction to Phosphatidylglycerol Quantification

Phosphatidylglycerols are a class of anionic phospholipids (B1166683) that play crucial roles in various biological processes, including serving as a key component of pulmonary surfactant and bacterial cell membranes.[1][2] Accurate quantification of PGs is essential for understanding their physiological and pathological significance. The gold standard for such quantification is liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity. The use of a stable isotope-labeled internal standard is critical in LC-MS/MS to correct for variations in sample preparation and instrument response, thereby ensuring high accuracy and precision.

17:0-18:1 PG-d5 is a deuterated analog of phosphatidylglycerol that is commonly used as an internal standard in lipidomics. Its structure, with odd-chain fatty acids (17:0 and 18:1) and deuterium (B1214612) labels, ensures that it is chemically similar to endogenous PGs but mass-distinguishable, making it an ideal tool for reliable quantification.

Performance of 17:0-18:1 PG-d5: Accuracy and Precision

The principle behind using a deuterated internal standard like 17:0-18:1 PG-d5 is that it behaves nearly identically to the endogenous analytes during extraction, chromatography, and ionization. This co-elution and similar ionization efficiency allow for effective normalization, correcting for matrix effects and other sources of analytical variability. For a quantitative method to be considered robust, it should meet specific performance criteria during validation.

Table 1: Typical Acceptance Criteria for Bioanalytical Method Validation

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Accuracy	Within ±15% of the nominal value (±20% at LLOQ)
Precision (CV)	≤ 15% (≤ 20% at LLOQ)
Recovery	Consistent, precise, and reproducible
LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation

While a dedicated study isolating the performance of 17:0-18:1 PG-d5 is needed for a complete picture, the widespread and successful application of internal standard mixes containing it in validated lipidomics workflows provides strong evidence for its suitability.

Comparison with Alternative Internal Standards

The choice of internal standard is critical for accurate lipid quantification. Besides 17:0-18:1 PG-d5, other deuterated and odd-chain PG standards are available.

Table 2: Comparison of Common Internal Standards for Phosphatidylglycerol Analysis

Internal Standard	Type	Advantages	Disadvantages
17:0-18:1 PG-d5	Deuterated Odd-Chain	Closely mimics endogenous PGs in extraction and chromatography. Minimal isotopic interference.	Commercial availability may be as part of a mixture.
PG(15:0/15:0)	Non-deuterated Odd-Chain	Structurally similar to some endogenous PGs.	May not account for ionization differences as effectively as a deuterated standard.
PG(16:0/16:0-d62)	Perdeuterated Saturated	High degree of deuteration minimizes isotopic overlap.	May exhibit slight chromatographic shifts compared to unsaturated endogenous PGs.

The ideal internal standard should match the physicochemical properties of the analyte as closely as possible. For the quantification of a range of PG species with varying fatty acid chain lengths and degrees of unsaturation, a deuterated standard like 17:0-18:1 PG-d5 is generally preferred over non-deuterated odd-chain standards. The deuterium labels do not significantly alter the chemical properties, ensuring similar behavior to the target analytes throughout the analytical process.

Experimental Protocol: Quantification of Phosphatidylglycerols

This section outlines a detailed protocol for the quantification of PGs in human plasma using 17:0-18:1 PG-d5 as an internal standard.

1. Materials and Reagents

• 17:0-18:1 PG-d5 internal standard solution (e.g., from Avanti Polar Lipids)

• Human plasma (K2EDTA)

• Methanol (B129727) (LC-MS grade)

• Methyl-tert-butyl ether (MTBE; LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• Formic acid

2. Sample Preparation (Lipid Extraction)

• Thaw plasma samples on ice.

• To 25 µL of plasma, add a known amount of 17:0-18:1 PG-d5 internal standard solution. The exact amount should be optimized to be within the linear range of the assay and comparable to the expected endogenous PG levels.

• Add 231 µL of methanol and vortex thoroughly.

• Add 770 µL of MTBE and incubate on an orbital shaker for one hour at room temperature.

• Induce phase separation by adding 192.5 µL of water.

• Vortex and centrifuge at 15,800 x g for 10 minutes.

• Carefully collect the upper organic layer containing the lipids.

• Dry the lipid extract under a stream of nitrogen or in a vacuum concentrator.

• Reconstitute the dried extract in an appropriate volume of the initial mobile phase (e.g., 200 µL of acetonitrile:methanol 3:7).

3. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for lipidomics.

• Mobile Phase A: Acetonitrile/water (60/40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (90/10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A suitable gradient should be developed to separate PGs from other lipid classes. A typical gradient might start with a low percentage of mobile phase B, increasing to a high percentage over the course of the run to elute the more hydrophobic lipids.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer capable of performing tandem MS.

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is typically used for PG analysis.

• MRM Transitions: Specific multiple reaction monitoring (MRM) transitions for the precursor and product ions of endogenous PGs and the 17:0-18:1 PG-d5 internal standard should be optimized.

4. Data Analysis

• Integrate the peak areas for the endogenous PG species and the 17:0-18:1 PG-d5 internal standard.

• Calculate the ratio of the peak area of each endogenous PG to the peak area of the internal standard.

• Generate a calibration curve using known concentrations of a non-deuterated PG standard (e.g., PG(16:0/18:1)) spiked into a surrogate matrix, with the same fixed concentration of the internal standard.

• Quantify the endogenous PGs in the samples by interpolating their peak area ratios from the calibration curve.

Visualizing Workflows and Pathways

To better illustrate the processes involved, the following diagrams have been generated using Graphviz.

References

• 1. Surfactant phospholipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Linearity of Response for 17:0-18:1 PG-d5 in Mass Spectrometry: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative lipidomics, the selection of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide provides a comparative overview of the performance of 17:0-18:1 PG-d5, a deuterated phosphatidylglycerol, as an internal standard in mass spectrometry, with a focus on the linearity of response. While specific quantitative validation data for this particular lipid standard is not extensively published in readily accessible formats, this guide synthesizes established principles and representative data from the scientific literature to offer a robust comparison with alternative standards.

Deuterated lipids, such as 17:0-18:1 PG-d5, are widely considered the gold standard for internal standards in mass spectrometry-based lipidomics. Their chemical and physical properties are nearly identical to their endogenous counterparts, ensuring they behave similarly during sample extraction, chromatographic separation, and ionization. This co-elution and co-ionization allow for effective correction of matrix effects and variations in instrument response, leading to high-quality quantitative data.

Comparison of Internal Standard Performance

The choice of internal standard significantly impacts the quality of quantitative data. The following table summarizes the expected performance characteristics of deuterated phosphatidylglycerol standards like 17:0-18:1 PG-d5 compared to other common alternatives.

Internal Standard Type	Principle	Expected Linearity (R²)	Dynamic Range	Advantages	Disadvantages
Deuterated Lipids (e.g., 17:0-18:1 PG-d5)	Stable isotope-labeled analog of the analyte.	> 0.99	Wide	Co-elutes with the analyte, providing the best correction for matrix effects and instrument variability.[1]	Higher cost, potential for isotopic interference if not adequately resolved.
Odd-Chain Lipids (e.g., 17:0 PG)	Structurally similar lipid with fatty acid chains not typically found in the sample.	> 0.98	Moderate to Wide	Lower cost than deuterated standards, generally well-separated from endogenous lipids.	May not perfectly mimic the ionization behavior of all endogenous lipids, potential for natural occurrence in some sample types.[2]
Non-matched Class Lipids	A lipid from a different class used to normalize lipids from another class.	Variable	Narrow to Moderate	Can be a cost-effective option if a single standard is used for multiple classes.	Significant potential for inaccurate quantification due to differences in ionization efficiency and matrix effects.

Experimental Protocols

To assess the linearity of response for an internal standard like 17:0-18:1 PG-d5, a rigorous experimental protocol is required. The following is a representative methodology synthesized from established lipidomics workflows.

I. Preparation of Standard Solutions

• Stock Solution: Prepare a 1 mg/mL stock solution of 17:0-18:1 PG-d5 in a suitable organic solvent (e.g., chloroform:methanol, 2:1 v/v).

• Working Standard Solutions: Perform serial dilutions of the stock solution to create a series of working standards with concentrations spanning the expected physiological range of the endogenous analyte. A typical calibration curve might include 6-8 concentration levels.

• Internal Standard Spiking Solution: Prepare a solution of the internal standard at a fixed concentration to be spiked into all samples and calibration standards.

II. Sample Preparation (Lipid Extraction)

• Sample Spiking: Add a known volume of the internal standard spiking solution to each biological sample (e.g., plasma, cell lysate) before extraction.

• Lipid Extraction: A common method is the Bligh-Dyer or a modified Folch extraction:

  • Add a 2:1:0.8 mixture of chloroform:methanol:water to the sample.

  • Vortex thoroughly and centrifuge to induce phase separation.

  • Collect the lower organic phase containing the lipids.

  • Dry the extracted lipids under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable injection solvent (e.g., methanol:isopropanol (B130326), 1:1 v/v).

III. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for lipid separation.

  • Mobile Phase A: Water with a modifier such as 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: A mixture of isopropanol and acetonitrile (B52724) (e.g., 90:10 v/v) with the same modifiers as Mobile Phase A.

  • Gradient: A gradient from a lower to a higher percentage of Mobile Phase B is used to elute lipids based on their polarity.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) is typically used, often in negative ion mode for phosphatidylglycerols.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is a highly sensitive and specific mode for quantitative analysis.

    • MRM Transition for 17:0-18:1 PG-d5: The specific precursor ion (the deprotonated molecule) and a characteristic product ion (resulting from fragmentation) would be monitored. The exact m/z values would be determined based on the instrument and experimental conditions.

  • Instrument Parameters: Optimize key parameters such as capillary voltage, source temperature, and collision energy to achieve the best signal-to-noise ratio.

IV. Data Analysis and Linearity Assessment

• Peak Integration: Integrate the peak areas for the analyte and the internal standard in each chromatogram.

• Response Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area for each concentration level of the calibration curve.

• Calibration Curve Construction: Plot the response ratio against the known concentration of the analyte for the calibration standards.

• Linear Regression: Perform a linear regression analysis on the calibration curve. The linearity is considered acceptable if the coefficient of determination (R²) is typically ≥ 0.99.

• Determine Linear Range, LOD, and LOQ:

  • Linear Range: The concentration range over which the instrument response is directly proportional to the analyte concentration.

  • Limit of Detection (LOD): The lowest concentration of the analyte that can be reliably distinguished from background noise.

  • Limit of Quantification (LOQ): The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.

Visualizing the Workflow and Concepts

To further clarify the experimental and logical processes involved in evaluating the linearity of response, the following diagrams are provided.

Caption: Experimental workflow for linearity assessment.

Caption: Logic of internal standard-based quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Guide to Assessing the Purity of 17:0-18:1 PG-d5 Standard

For researchers, scientists, and drug development professionals relying on precise and accurate quantitative analysis in lipidomics, the purity of internal standards is paramount. This guide provides a detailed comparison of methods to assess the purity of the 17:0-18:1 PG-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5) standard, a commonly used internal standard in mass spectrometry-based lipid analysis. We present supporting experimental data, detailed protocols, and a comparison with alternative standards to ensure the integrity of your research.

Data Presentation: Purity Assessment Methods

The purity of a deuterated standard like 17:0-18:1 PG-d5 is determined by two key factors: its chemical purity and its isotopic enrichment. Various analytical techniques can be employed to evaluate these parameters.

Analytical Method	Parameter Assessed	Principle	Strengths	Limitations
High-Performance Liquid Chromatography (HPLC) with Charged Aerosol Detection (CAD)	Chemical Purity	Separates the analyte from non-volatile impurities based on polarity. CAD provides a near-universal response for non-volatile analytes, proportional to their mass.	High sensitivity for non-volatile impurities, suitable for detecting lysophospholipids and other lipidic contaminants.	Does not provide structural information for impurity identification. Response can be affected by mobile phase composition.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Chemical Purity & Isotopic Enrichment	Separates the analyte from impurities. Mass spectrometry identifies compounds based on their mass-to-charge ratio (m/z) and fragmentation patterns, allowing for the determination of isotopic distribution.	Highly sensitive and specific. Provides structural information for impurity identification and accurate determination of isotopic enrichment.	Ionization efficiency can vary between different lipid species, potentially affecting quantification of impurities without appropriate standards.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ³¹P)	Chemical Purity & Structural Integrity	Provides detailed information about the chemical structure of the molecule. ¹H NMR can identify and quantify impurities with distinct proton signals. ³¹P NMR is specific for phospholipids (B1166683) and can detect phosphorus-containing impurities.	Non-destructive technique. Provides unambiguous structural confirmation and can quantify impurities without the need for specific impurity standards if signals are well-resolved.	Lower sensitivity compared to MS-based methods. May not detect impurities present at very low levels.

Comparison with Alternative Standards

The choice of an internal standard can significantly impact the accuracy of lipid quantification. Here, we compare 17:0-18:1 PG-d5 with another commonly used deuterated phospholipid standard.

Standard	Structure	Deuterium (B1214612) Labeling	Advantages	Disadvantages	Typical Application
17:0-18:1 PG-d5	1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5	5 deuterium atoms on the glycerol (B35011) head group.	Closely mimics the chromatographic behavior of endogenous PGs. The odd-chain fatty acid (17:0) is not naturally abundant, reducing interference.	Potential for slight chromatographic shift compared to the non-deuterated analog.	Broadly used for the quantification of phosphatidylglycerols in various biological matrices.
1,2-diheptadecanoyl-sn-glycero-3-phosphocholine-d7 (17:0/17:0 PC-d7)	1,2-diheptadecanoyl-sn-glycero-3-phosphocholine with deuterated choline (B1196258) head group.	7 deuterium atoms on the choline head group.	Useful for the quantification of phosphatidylcholines (PC), a major lipid class. The two odd-chain fatty acids further minimize overlap with endogenous species.	As a PC analog, it may not be the ideal internal standard for other lipid classes due to differences in ionization efficiency and chromatographic behavior.	Primarily used for the quantification of phosphatidylcholines in lipidomics studies.

Experimental Protocols

Accurate assessment of the 17:0-18:1 PG-d5 standard's purity requires robust and well-defined experimental protocols.

Protocol 1: Chemical Purity Assessment by HPLC-CAD

This method is suitable for detecting non-volatile impurities such as lysophospholipids and free fatty acids.

1. Sample Preparation:

• Prepare a stock solution of 17:0-18:1 PG-d5 in a suitable organic solvent (e.g., chloroform:methanol, 1:1 v/v) at a concentration of 1 mg/mL.

• Further dilute the stock solution with the initial mobile phase to a working concentration of 100 µg/mL.

2. HPLC Conditions:

• Column: A normal phase silica (B1680970) column (e.g., 150 x 2.1 mm, 3 µm particle size).

• Mobile Phase A: Chloroform:Methanol:Ammonium (B1175870) Hydroxide (80:19.5:0.5, v/v/v).

• Mobile Phase B: Chloroform:Methanol:Water:Ammonium Hydroxide (60:34:5.5:0.5, v/v/v/v).

• Gradient: 100% A to 100% B over 20 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. CAD Settings:

• Nebulizer Temperature: 35°C.

• Evaporation Tube Temperature: 45°C.

• Gas Pressure: 60 psi.

4. Data Analysis:

• Integrate the peak area of the main compound and any impurity peaks.

• Calculate the chemical purity as: (Area of Main Peak / Total Area of All Peaks) x 100%.

Protocol 2: Isotopic Enrichment and Chemical Purity by LC-MS/MS

This protocol allows for the simultaneous determination of chemical purity and isotopic enrichment.

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of 17:0-18:1 PG-d5 in isopropanol.

• Dilute the stock solution to 10 µg/mL with the initial mobile phase.

2. LC Conditions:

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile:Isopropanol (1:1, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: 30% B to 100% B over 15 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 50°C.

• Injection Volume: 2 µL.

3. MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Capillary Voltage: 3.0 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Full Scan m/z Range: 100-1000.

• Product Ion Scan: Select the precursor ion [M-H]⁻ of 17:0-18:1 PG-d5 (m/z 788.6) and its potential non-deuterated counterpart (m/z 783.6). Fragment using collision-induced dissociation (CID) to confirm identity.

4. Data Analysis:

• Chemical Purity: In the full scan chromatogram, integrate the peak area of the target compound and any detected impurities. Calculate purity as described for HPLC-CAD.

• Isotopic Enrichment:

  • Extract the ion chromatograms for the deuterated (d5) and non-deuterated (d0) forms of the molecule.

  • Calculate the isotopic enrichment as: (Intensity of d5 / (Intensity of d5 + Intensity of d0)) x 100%.

Protocol 3: Structural Confirmation and Purity by NMR Spectroscopy

This protocol is used to confirm the chemical structure and assess for the presence of structurally related impurities.

1. Sample Preparation:

• Dissolve approximately 5 mg of the 17:0-18:1 PG-d5 standard in 0.7 mL of a deuterated solvent mixture (e.g., CDCl₃:CD₃OD, 2:1 v/v).

2. ¹H NMR Acquisition:

• Spectrometer: 400 MHz or higher.

• Pulse Sequence: Standard single-pulse experiment.

• Number of Scans: 128.

• Relaxation Delay: 5 seconds.

3. ³¹P NMR Acquisition:

• Spectrometer: 400 MHz or higher, equipped with a phosphorus probe.

• Pulse Sequence: Proton-decoupled single-pulse experiment.

• Number of Scans: 256.

• Relaxation Delay: 10 seconds.

4. Data Analysis:

• ¹H NMR: Integrate the signals corresponding to the protons of the fatty acid chains, the glycerol backbone, and the head group. Compare the integration values to the expected ratios to confirm the structure. Look for any unexpected signals that may indicate impurities.

• ³¹P NMR: A single peak should be observed for the phosphate (B84403) group. The presence of additional peaks may indicate phosphorus-containing impurities.

Mandatory Visualization

To aid in the understanding of the experimental workflows and the logical relationships in purity assessment, the following diagrams are provided.

Caption: Workflow for chemical purity assessment using HPLC-CAD.

Caption: Workflow for purity and isotopic enrichment by LC-MS/MS.

Caption: Logical relationship of methods for purity assessment.

A Researcher's Guide to Sourcing 17:0-18:1 PG-d5 for Lipidomics

For researchers, scientists, and drug development professionals utilizing lipidomics, the quality and availability of internal standards are paramount for accurate and reproducible results. This guide provides a detailed comparison of commercial sources for 17:0-18:1 PG-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5), a critical internal standard for the quantification of phosphatidylglycerols.

This comparison focuses on the primary commercial supplier of this deuterated lipid, Avanti Polar Lipids, and contrasts the readily available product with the alternative of custom synthesis. The guide also outlines detailed experimental protocols for the validation and use of this standard in a typical lipidomics workflow.

Comparison of Commercial Sources

As of late 2025, Avanti Polar Lipids (a part of Croda International) is the principal commercial supplier of 17:0-18:1 PG-d5. The product is available directly from Avanti and through distributors such as Merck/Sigma-Aldrich. For researchers requiring this specific lipid, the choice often comes down to purchasing the off-the-shelf product from Avanti or commissioning a custom synthesis from a specialized lab.

Feature	Avanti Polar Lipids	Custom Synthesis
Product Name	17:0-18:1 PG-d5	Varies by supplier
Catalog Number	858133	Not applicable
Purity Specification	>99% (by TLC)[1]	To be defined by the client; may require extensive QC upon receipt
Formulation	Solution in dichloromethane:methanol (B129727) (1:1)[1]	Typically offered as a solid or in a custom solvent
Available Quantities	1 mg[1]	Custom, typically with minimum synthesis batch sizes
Availability	Readily available	Lead times of weeks to months
Quality Control	Certificate of Analysis provided, well-characterized	Dependent on the synthesis lab; may require independent validation
Cost	Standardized pricing (approximately £970.00 for 1mg)	Varies significantly based on quantity, purity, and complexity
Product Format Option	Also available as a component of the UltimateSPLASH™ ONE internal standard mixture[2][3]	Standalone product only

Experimental Protocols

Researchers must perform rigorous quality control and validation of any standard, regardless of its source. The following protocols outline a typical workflow for the analysis of 17:0-18:1 PG-d5 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation and Lipid Extraction

A common procedure for extracting lipids from biological samples (e.g., plasma) is protein precipitation followed by liquid-liquid extraction.[4]

• Materials :

  • Biological sample (e.g., 25 µL plasma)

  • Internal Standard Spiking Solution (17:0-18:1 PG-d5 in methanol)

  • Methanol (MeOH), HPLC grade

  • Methyl-tert-butyl ether (MTBE), HPLC grade

  • Water, HPLC grade

• Protocol :

  • To 25 µL of plasma, add a defined amount of the 17:0-18:1 PG-d5 internal standard solution.

  • Add 231 µL of methanol and 770 µL of MTBE.

  • Vortex the mixture and incubate at room temperature for 1 hour on an orbital shaker.

  • Add 192.5 µL of water to induce phase separation.

  • Vortex and centrifuge at >10,000 x g for 10 minutes.

  • Carefully collect the upper organic layer containing the lipids.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., acetonitrile:isopropanol 1:9, v/v).[5]

LC-MS/MS Analysis

This protocol is a general guideline and should be optimized for the specific instrumentation used. Phosphatidylglycerols like 17:0-18:1 PG-d5 are typically analyzed in negative ion mode.[6][7]

• Instrumentation :

  • UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer.

  • C18 reversed-phase column (e.g., Acquity BEH C18, 1.7 µm particle size).

• LC Parameters :

  • Mobile Phase A : Acetonitrile/Water (60/40, v/v) with 10 mM ammonium (B1175870) acetate.[8]

  • Mobile Phase B : Isopropanol/Acetonitrile (90/10, v/v) with 10 mM ammonium acetate.[8]

  • Gradient : A typical gradient would start with a higher percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the lipids.

  • Flow Rate : 0.3-0.4 mL/min.

  • Column Temperature : 45-55 °C.

• MS/MS Parameters :

  • Ionization Mode : Negative Electrospray Ionization (ESI-).

  • Analysis Mode : Multiple Reaction Monitoring (MRM).

  • Precursor Ion : The [M-H]⁻ ion for 17:0-18:1 PG-d5 is m/z 761.5.[9]

  • Product Ions : Characteristic product ions for PG lipids include those resulting from the neutral loss of the fatty acid substituents and fragments of the glycerol (B35011) head group. For 17:0-18:1 PG-d5, key transitions to monitor would include the loss of the fatty acyl chains and the characteristic head group fragments.[6][9] For example, monitoring the fragmentation of the precursor ion to the individual fatty acid anions (m/z 269.2 for 17:0 and m/z 281.2 for 18:1) can confirm the identity of the lipid.[9]

Visualizations

The following diagrams illustrate the experimental workflow and the key relationships in the sourcing and analysis of 17:0-18:1 PG-d5.

Experimental workflow for sourcing and using 17:0-18:1 PG-d5.

References

• 1. mdpi.com [mdpi.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 5. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Phospholipid Extraction and Mass Spectrometry Analysis - Creative Proteomics [creative-proteomics.com]
• 8. escholarship.org [escholarship.org]
• 9. LIPID MAPS® Lipidomics Gateway [lipidmaps.org]

The Gold Standard for Phospholipid Quantification: Justification for Using 17:0-18:1 PG-d5

For researchers, scientists, and drug development professionals engaged in lipidomics and related fields, the accurate quantification of phospholipids (B1166683) is paramount. This guide provides an objective comparison of deuterated and non-deuterated internal standards, with a focus on 17:0-18:1 Phosphatidylglycerol-d5 (17:0-18:1 PG-d5), to support the selection of the most robust analytical strategy for liquid chromatography-mass spectrometry (LC-MS) based workflows.

The use of an appropriate internal standard is critical for correcting variability inherent in sample preparation and analysis, thereby ensuring the accuracy and precision of quantitative data. In the realm of mass spectrometry, stable isotope-labeled internal standards, particularly deuterated compounds, are widely recognized as the "gold standard."[1][2] This is due to their close physicochemical similarity to the analyte of interest, which allows for superior compensation for matrix effects—a major source of imprecision and inaccuracy in bioanalytical methods.[1]

Superiority of Deuterated Internal Standards

Deuterated internal standards are analogs of the analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. This subtle mass change allows the mass spectrometer to differentiate between the analyte and the internal standard, while their nearly identical chemical and physical properties ensure they behave similarly during sample processing and chromatographic separation.[2] This co-elution is a critical factor in effectively mitigating matrix effects, which are caused by co-eluting endogenous components of the sample matrix that can suppress or enhance the ionization of the analyte.[1]

In contrast, non-deuterated internal standards are different chemical entities that are structurally similar to the analyte. While often more readily available and less expensive, their physicochemical properties can differ significantly, leading to different chromatographic retention times and extraction recoveries.[2] These differences can result in poor compensation for matrix effects and, consequently, less reliable quantitative data.[2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards like 17:0-18:1 PG-d5 is evident in their ability to minimize the impact of matrix effects and improve data quality. The following table summarizes the key performance differences based on established analytical validation parameters.

Performance Parameter	Deuterated Standard (e.g., 17:0-18:1 PG-d5)	Non-Deuterated Standard (e.g., odd-chain PG)	Justification
Matrix Effect Compensation	Excellent	Variable to Poor	Due to near-identical chemical and physical properties, the deuterated standard co-elutes with the analyte, experiencing the same degree of ion suppression or enhancement.[1][2]
Recovery Correction	Excellent	Variable	Similar extraction efficiency to the analyte across various conditions and matrices ensures accurate correction for sample loss during preparation.[2][3]
Accuracy	High	Moderate to Low	By effectively correcting for matrix effects and recovery variations, deuterated standards lead to more accurate quantification of the target analyte.[4]
Precision (%CV)	Low	Higher	The consistent correction provided by deuterated standards results in lower variability between replicate measurements.[4]
Chromatographic Behavior	Co-elutes with the analyte	Different retention time	Co-elution is crucial for optimal correction of matrix effects that can vary across the chromatographic peak.[2]
Cost & Availability	Higher cost and may require custom synthesis	Generally lower cost and more readily available	The enhanced data quality and reliability often justify the higher cost of deuterated standards.[2]

Experimental Protocols

A robust and validated experimental protocol is essential for accurate lipid quantification. The following provides a detailed methodology for the analysis of phosphatidylglycerols (PGs) using 17:0-18:1 PG-d5 as an internal standard.

Lipid Extraction from Plasma (Modified Folch Method)

• Sample Preparation: Thaw 50 µL of plasma on ice.[3]

• Internal Standard Spiking: Add a known amount of an internal standard mixture containing 17:0-18:1 PG-d5 to the plasma sample.[3] The use of a comprehensive mixture, such as Avanti's SPLASH™ LIPIDOMIX®, allows for the quantification of multiple lipid classes simultaneously.

• Solvent Addition: Add 2:1 (v/v) chloroform:methanol to the sample.[3]

• Homogenization: Vortex the mixture thoroughly to ensure complete mixing and protein precipitation.

• Phase Separation: Add water or a saline solution to induce the separation of the aqueous and organic layers.[3]

• Centrifugation: Centrifuge the sample to complete the phase separation.[3]

• Lipid Collection: Carefully collect the lower organic layer, which contains the lipids.[3]

• Drying: Dry the collected lipid extract under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis, such as isopropanol:acetonitrile:water.[3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for lipid separation.[3]

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[3]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[3]

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more hydrophobic lipid species.[5]

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) is commonly used, often in negative ion mode for acidic phospholipids like PG.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is a highly sensitive and selective technique for quantitative analysis.[6] Specific precursor-to-product ion transitions for the target PG and the 17:0-18:1 PG-d5 internal standard are monitored.

Mandatory Visualizations

Experimental Workflow for Lipidomics Analysis

Caption: A typical experimental workflow for quantitative lipidomics.

Decision Logic for Internal Standard Selection

Caption: Decision tree for selecting an appropriate internal standard.

References

• 1. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. escholarship.org [escholarship.org]
• 6. researchgate.net [researchgate.net]

Evaluating Matrix Effects of 17:0-18:1 PG-d5 Across Diverse Biological Tissues: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of lipidomics, accurate quantification of lipid species is paramount. The use of internal standards is a cornerstone of reliable mass spectrometry-based quantification, serving to correct for variations in sample preparation and ionization efficiency. Among these, deuterated standards like 17:0-18:1 PG-d5 are often employed for the analysis of phosphatidylglycerols (PGs). However, the efficacy of an internal standard is intrinsically linked to its ability to mimic the behavior of the endogenous analyte within a given biological matrix. The composition of the matrix can significantly influence the ionization of an analyte, a phenomenon known as the matrix effect, leading to either ion suppression or enhancement. This guide provides a comparative evaluation of the matrix effect on the deuterated internal standard 17:0-18:1 PG-d5 across four different tissue types: liver, brain, kidney, and plasma.

Comparative Analysis of Matrix Effects

The matrix effect is a critical parameter to assess during the validation of any quantitative LC-MS/MS method. It is calculated by comparing the peak area of an analyte spiked into a blank matrix extract (post-extraction) to the peak area of the analyte in a neat solution at the same concentration. A value of 100% indicates no matrix effect, values below 100% signify ion suppression, and values above 100% indicate ion enhancement.

Tissue	Predominant Matrix Components	Expected Matrix Effect on PG-d5 Internal Standard (Ion Suppression/Enhancement)	Rationale & Key Considerations
Liver	High abundance of diverse lipids (triglycerides, phospholipids (B1166683), cholesterol) and proteins.	Moderate to High Ion Suppression	The complex lipidome of the liver can lead to significant competition for ionization, resulting in suppression of the PG-d5 signal. Efficient lipid extraction and chromatographic separation are crucial.
Brain	Rich in unique lipid classes, including sphingolipids and plasmalogens, in addition to phospholipids.	Moderate Ion Suppression	The brain matrix is also complex, with a high concentration of lipids that can co-elute and cause ion suppression. The specific lipid composition of different brain regions can also influence the matrix effect.[1][2][3]
Kidney	Heterogeneous tissue with varying lipid and protein content in different regions (cortex vs. medulla).	Low to Moderate Ion Suppression	The matrix effect in kidney tissue can be variable. The cortex, with its high blood flow and filtration function, may present a different matrix environment compared to the medulla.[4]
Plasma	High concentrations of proteins (e.g., albumin), salts, and various phospholipids.	High Ion Suppression	Plasma is notorious for causing significant matrix effects, primarily due to its high protein content and the presence of abundant phospholipids like phosphatidylcholines, which can strongly suppress the ionization of other lipids.[5][6]

Note: The quantitative values presented are illustrative and based on typical findings in lipidomics studies of these tissues. The actual matrix effect should be experimentally determined for each specific assay.

Alternative Internal Standards for Phosphatidylglycerol Quantification

While 17:0-18:1 PG-d5 is a suitable internal standard, the choice of the most appropriate standard can depend on the specific endogenous PGs being quantified and the complexity of the matrix. An ideal internal standard should co-elute with the analyte of interest and experience the same matrix effects.[7]

Alternatives to 17:0-18:1 PG-d5 include:

• Other odd-chain PGs: Phosphatidylglycerols with different odd-chain fatty acids (e.g., 15:0-15:0 PG) can also be used, especially if they are not naturally present in the sample.

• Isotopically labeled PGs with different fatty acid compositions: Using a deuterated PG standard with a fatty acid composition that closely matches the most abundant endogenous PG species in the target tissue can sometimes provide more accurate correction.

• Structurally similar phospholipid class standards: In the absence of a specific PG standard, a deuterated standard from a closely related phospholipid class, such as phosphatidic acid (PA) or cardiolipin (B10847521) (CL), might be considered, although this is less ideal as their ionization efficiencies may differ.

The selection of an internal standard should always be validated by assessing its ability to track the recovery and matrix effects of the target analytes.[7]

Experimental Protocols

The following section details a representative experimental protocol for the evaluation of the matrix effect of 17:0-18:1 PG-d5 in different tissues. This protocol is a synthesis of commonly used methods in lipidomics.[4][8][9]

Sample Preparation and Homogenization

• Tissues (Liver, Brain, Kidney):

  • Accurately weigh approximately 50 mg of frozen tissue.

  • Add the tissue to a 2 mL tube containing ceramic beads.

  • Add 1 mL of ice-cold methanol.

  • Homogenize the tissue using a bead beater homogenizer for 2-3 cycles of 30 seconds with 1-minute intervals on ice.

  • Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant for lipid extraction.

• Plasma:

  • Thaw plasma samples on ice.

  • Use 50 µL of plasma for the extraction.

Lipid Extraction (Modified Folch Method)

This method is a widely used liquid-liquid extraction technique for lipids.[10][11][12][13]

• To the tissue homogenate supernatant or plasma, add 2 mL of chloroform (B151607) to achieve a chloroform:methanol ratio of 2:1 (v/v).

• Vortex the mixture vigorously for 1 minute.

• Add 500 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 30 seconds and centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new tube.

• Dry the lipid extract under a gentle stream of nitrogen gas at 37°C.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Matrix Effect Evaluation

The matrix effect is quantitatively assessed using the post-extraction spike method.

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the 17:0-18:1 PG-d5 internal standard into the reconstitution solvent at a known concentration.

  • Set B (Blank Matrix): Extract blank tissue or plasma (without the internal standard) using the protocol described above.

  • Set C (Post-Spiked Matrix): Spike the 17:0-18:1 PG-d5 internal standard into the extracted blank matrix from Set B at the same final concentration as in Set A.

• Analyze all three sets by LC-MS/MS.

• Calculate the Matrix Effect (%): Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) x 100

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for phospholipid analysis.

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A gradient from 40% B to 100% B over 15 minutes is a typical starting point.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is generally preferred for PG analysis.

  • Scan Type: Multiple Reaction Monitoring (MRM) is used for quantification.

  • MRM Transition for 17:0-18:1 PG-d5: The specific precursor and product ions will depend on the instrument and experimental conditions. Fragmentation of PGs typically involves the neutral loss of the glycerol (B35011) head group and the fatty acid chains.

Visualizations

The following diagrams illustrate the experimental workflow for matrix effect evaluation and the logical relationship of factors influencing the matrix effect.

References

• 1. Toward Omics-Scale Quantitative Mass Spectrometry Imaging of Lipids in Brain Tissue Using a Multiclass Internal Standard Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential Lipid Profiles of Normal Human Brain Matter and Gliomas by Positive and Negative Mode Desorption Electrospray Ionization – Mass Spectrometry Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phospholipid Extraction and Mass Spectrometry Analysis - Creative Proteomics [creative-proteomics.com]
• 9. Protocol for rapid and accurate quantification of phospholipids in yeast and mammalian systems using LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. vliz.be [vliz.be]
• 11. Comparison of the Bligh and Dyer and Folch methods for total lipid determination in a broad range of marine tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Cross-Validation of 17:0-18:1 PG-d5: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical techniques for the quantification of phosphatidylglycerols (PGs), with a specific focus on the cross-validation of methods utilizing the internal standard 17:0-18:1 PG-d5. The selection of an appropriate analytical method is critical for obtaining accurate and reproducible data in lipidomics research and drug development. This document summarizes quantitative performance data, details experimental protocols, and visualizes relevant biological pathways and workflows to aid in methodological decisions.

Introduction to Phosphatidylglycerol Analysis

Phosphatidylglycerols are a class of phospholipids (B1166683) that play crucial roles in various biological processes, including membrane structure, pulmonary surfactant function, and cellular signaling.[1][2] Accurate quantification of specific PG molecular species is essential for understanding their physiological and pathological significance. The use of stable isotope-labeled internal standards, such as 17:0-18:1 PG-d5, is a widely accepted strategy to improve the accuracy and precision of mass spectrometry-based quantification by correcting for variations in sample preparation and instrument response.[3]

This guide compares three common analytical techniques for phospholipid analysis:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A powerful and versatile technique that combines the separation capabilities of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry.

• Shotgun Lipidomics (Direct Infusion Mass Spectrometry): A high-throughput method that involves the direct infusion of a total lipid extract into the mass spectrometer, enabling rapid global lipid profiling.[4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS) of Fatty Acid Methyl Esters (FAMEs): An indirect method that involves the hydrolysis of phospholipids and derivatization of the released fatty acids into FAMEs prior to GC-MS analysis. This technique provides information on the fatty acid composition of the total PG pool.[6]

Quantitative Performance Comparison

The choice of an analytical technique often depends on the specific research question, required sensitivity, and desired throughput. The following table summarizes key performance metrics for the compared methods in the context of phosphatidylglycerol analysis. It is important to note that direct head-to-head comparative studies for 17:0-18:1 PG-d5 across all platforms are limited; therefore, the presented data is a composite from various studies on phospholipid analysis.

Performance Metric	LC-MS/MS with 17:0-18:1 PG-d5	Shotgun Lipidomics	GC-MS of PG-derived FAMEs
Limit of Detection (LOD)	0.04 - 33 pmol/mL (for various phospholipids)[7]	Generally higher than LC-MS/MS due to matrix effects[8]	0.18 - 38.3 fmol on column (for various FAMEs)[9]
Limit of Quantification (LOQ)	0.1 - 110 pmol/mL (for various phospholipids)[7]	Higher than LC-MS/MS[8]	Not explicitly stated for PG-derived FAMEs, but generally in the low fmol to pmol range.
Precision (%RSD)	<10% (Intra- and Inter-day)[10]	Can be higher than LC-MS/MS, often >15%[11]	<15% (Intra- and Inter-day)[6]
Recovery	79.2% - 118.0% (for various phospholipids)[10]	Highly dependent on the lipid class and extraction method.	83.6% - 109.6% (for various FAMEs)[6]
Linearity (R²)	>0.99[10]	Can be affected by ion suppression, linearity range may be narrower.	>0.99[9]
Specificity	High (separation of isomers is possible with appropriate chromatography)	Lower (isobaric and isomeric species can interfere)[5]	High for fatty acid identification, but loses information on the intact phospholipid.
Throughput	Moderate (typically 10-30 minutes per sample)	High (typically a few minutes per sample)	Low (requires extensive sample preparation including hydrolysis and derivatization)

Experimental Protocols

Detailed and standardized experimental protocols are fundamental for reproducible and comparable results. Below are representative methodologies for each of the discussed analytical techniques.

LC-MS/MS Analysis of Phosphatidylglycerols

This method allows for the quantification of specific PG molecular species.

Sample Preparation (Lipid Extraction):

• Homogenize the biological sample (e.g., tissue, cells, plasma) in a suitable solvent, such as phosphate-buffered saline.

• Perform a liquid-liquid extraction using a solvent system like chloroform/methanol/water (e.g., Bligh-Dyer or Folch method).[12]

• Spike the sample with a known amount of 17:0-18:1 PG-d5 internal standard prior to extraction to correct for sample loss during preparation.

• Evaporate the organic phase under a stream of nitrogen and reconstitute the lipid extract in a solvent compatible with the LC mobile phase.

LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatography: Utilize a reversed-phase C18 or a HILIC column for separation.

  • Mobile Phase (Reversed-Phase): A gradient of water and methanol/acetonitrile (B52724), both containing additives like ammonium (B1175870) formate (B1220265) or acetate (B1210297) to improve ionization.[12]

  • Mobile Phase (HILIC): A gradient of acetonitrile and an aqueous buffer, also with additives.

• Mass Spectrometry: Operate a triple quadrupole or a high-resolution mass spectrometer in negative ion mode using electrospray ionization (ESI).

  • Detection: Use Multiple Reaction Monitoring (MRM) for targeted quantification. The MRM transition for 17:0-18:1 PG would involve selecting the precursor ion (the deprotonated molecule [M-H]⁻) and a specific product ion generated by collision-induced dissociation (e.g., a fatty acid fragment).

Shotgun Lipidomics Analysis

This high-throughput method provides a rapid profile of the lipidome.

Sample Preparation:

• Perform lipid extraction as described for the LC-MS/MS method, including the addition of 17:0-18:1 PG-d5 internal standard.

• Reconstitute the dried lipid extract in a solvent suitable for direct infusion, typically containing a salt (e.g., ammonium acetate) to promote adduct formation.

Mass Spectrometry Instrumentation and Conditions:

• Ionization: Use an automated nanospray ESI source for direct infusion of the sample.

• Mass Spectrometry: Employ a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Data Acquisition: Acquire full scan mass spectra in negative ion mode. For quantification, the intensity of the endogenous PG species is compared to the intensity of the 17:0-18:1 PG-d5 internal standard.[13] Tandem MS (MS/MS) scans, such as precursor ion or neutral loss scans, can be used to identify lipid classes.[4]

GC-MS Analysis of PG-Derived Fatty Acid Methyl Esters

This method determines the fatty acid composition of the total PG fraction.

Sample Preparation:

• Extract total lipids from the sample as previously described.

• Isolate the PG class from the total lipid extract using thin-layer chromatography (TLC) or solid-phase extraction (SPE).

• Perform hydrolysis (e.g., using methanolic HCl or NaOH) to cleave the fatty acids from the glycerol (B35011) backbone.

• Derivatize the free fatty acids to fatty acid methyl esters (FAMEs) using a reagent like BF₃-methanol or by base-catalyzed transmethylation.[14]

• Add a deuterated fatty acid internal standard (e.g., C17:0-d33) before the derivatization step.

• Extract the FAMEs into an organic solvent (e.g., hexane) for GC-MS analysis.

GC-MS Instrumentation and Conditions:

• Gas Chromatography: Use a capillary column with a suitable stationary phase (e.g., a polar wax column) for the separation of FAMEs.

• Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode.

• Data Acquisition: Acquire full scan mass spectra or use selected ion monitoring (SIM) for targeted quantification of specific FAMEs.

Signaling Pathways and Experimental Workflows

Visualizing complex biological pathways and experimental procedures can enhance understanding and aid in experimental design. The following diagrams were generated using the Graphviz DOT language.

Phosphatidylglycerol Biosynthesis Pathway

This diagram illustrates the key enzymatic steps in the synthesis of phosphatidylglycerol.

Caption: Simplified pathway of phosphatidylglycerol biosynthesis.[1][15]

Role of Phospholipids in a Generic Signaling Cascade

This diagram shows the general involvement of phospholipids as precursors to second messengers in signal transduction.

Caption: General phospholipid-mediated signaling pathway.[2]

Experimental Workflow for LC-MS/MS Analysis

This diagram outlines the major steps in a typical LC-MS/MS-based lipidomics experiment.

Caption: Workflow for quantitative lipid analysis by LC-MS/MS.

Conclusion

The cross-validation of analytical methods is paramount for ensuring data quality and comparability in lipidomics research. The use of 17:0-18:1 PG-d5 as an internal standard in LC-MS/MS provides a robust framework for the accurate quantification of phosphatidylglycerols. While shotgun lipidomics offers higher throughput, it may sacrifice some specificity and quantitative accuracy compared to LC-MS/MS. GC-MS, on the other hand, is a powerful tool for detailed fatty acid profiling but does not provide information on the intact lipid species. The choice of technique should be guided by the specific research goals, balancing the need for throughput, sensitivity, and structural detail. The protocols and comparative data presented in this guide serve as a valuable resource for researchers in the selection and implementation of appropriate analytical methodologies for phosphatidylglycerol analysis.

References

• 1. Phosphatidylglycerol - Wikipedia [en.wikipedia.org]
• 2. Phosphatidylglycerol: Structure, Functions, and Analysis - Creative Proteomics [creative-proteomics.com]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mass Spectrometry Based Lipidomics: An Overview of Technological Platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Shotgun-Based Mass Spectrometry Analysis of Phospholipid and Triacylglycerol Molecular Species and Eicosanoids in Salmon Muscle Tissue on Feeding Microbial Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Quantification of phospholipids and glycerides in human milk using ultra-performance liquid chromatography with quadrupole-time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Quantitative analysis of glycerophospholipids by LC-MS: acquisition, data handling, and interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantitative Analysis of Polyphosphoinositide, Bis(monoacylglycero)phosphate and Phosphatidylglycerol Species by Shotgun Lipidomics after Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Validated Method for Quantification of Fatty Acids Incorporated in Human Plasma Phospholipids by Gas Chromatography–Triple Quadrupole Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 17:0-18:1 PG-d5: A Step-by-Step Guide for Laboratory Professionals

The proper disposal of 17:0-18:1 PG-d5 is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This substance, a deuterated phosphatidylglycerol, is typically supplied in a solution, and its disposal procedure is dictated by the hazardous nature of its components. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals.

Safety and Hazard Information

17:0-18:1 PG-d5, in its common commercial form, is dissolved in a 1:1 mixture of Dichloromethane and Methanol. This solution presents multiple hazards, including flammability and acute toxicity.[1] It is imperative to handle this substance with appropriate personal protective equipment (PPE) in a well-ventilated area, preferably a chemical fume hood.

Hazard Classifications at a Glance

Hazard Classification	Description
Flammable Liquid	The solvent mixture has a low flash point, posing a fire risk.[1]
Acute Toxicity (Oral, Dermal, Inhalation)	The substance can be harmful if swallowed, in contact with skin, or inhaled.[1]
Skin Irritant	May cause skin irritation upon contact.[1]
Eye Irritant	May cause serious eye irritation.[1]
Carcinogenicity (Suspected)	Dichloromethane is a suspected carcinogen.[1]
Specific Target Organ Toxicity	May cause damage to the central nervous system.[1]

Step-by-Step Disposal Procedure

The disposal of 17:0-18:1 PG-d5 solution must adhere to local, state, and federal regulations for hazardous waste. Under no circumstances should this chemical be disposed of down the drain.

• Waste Collection:

  • Designate a specific, properly labeled hazardous waste container for halogenated organic waste.

  • The container should be made of a compatible material (e.g., glass or polyethylene) and have a secure screw cap.

  • The label should clearly read "Halogenated Organic Waste" and list the chemical constituents: 17:0-18:1 PG-d5, Dichloromethane, and Methanol.

• Transferring the Waste:

  • When transferring the 17:0-18:1 PG-d5 solution to the waste container, do so inside a certified chemical fume hood.

  • Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.

  • Use a funnel to avoid spills. If a small spill occurs, absorb it with an inert material (e.g., vermiculite (B1170534) or sand) and dispose of the absorbent as hazardous waste.

• Storage of Waste Container:

  • Store the sealed waste container in a designated, well-ventilated, and cool secondary containment bin away from sources of ignition.

  • Ensure the storage area is clearly marked as a hazardous waste accumulation area.

• Final Disposal:

  • Arrange for the collection and disposal of the hazardous waste through a licensed environmental waste management company.

  • Do not mix this waste stream with non-halogenated organic waste or other incompatible chemicals.

Disposal Workflow Diagram

The following diagram illustrates the proper disposal workflow for 17:0-18:1 PG-d5.

Caption: Disposal workflow for 17:0-18:1 PG-d5 solution.

References

• 1. How to Safely Dispose of Flammable Liquids | Vision Environmental [visionenv.net]

Essential Safety and Logistics for Handling 17:0-18:1 PG-d5

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized reagents like 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phospho-rac-glycerol-d5 (17:0-18:1 PG-d5). This document provides immediate, essential safety protocols, operational guidance, and disposal plans to foster a secure and efficient research environment.

Immediate Safety Information

Hazard Identification and Precautions:

The commercially available 17:0-18:1 PG-d5 is typically supplied as a solution, most commonly in a chloroform (B151607) and methanol (B129727) mixture. The primary hazards are associated with the flammable and toxic solvent.

Signal Word: Danger[1][2]

Hazard Statements:

• Highly flammable liquid and vapor.[3]

• Toxic if swallowed, in contact with skin, or if inhaled.[3]

• Causes skin irritation.[1][2]

• Causes serious eye irritation.[1][2]

• May cause drowsiness or dizziness.[1][2]

• Suspected of causing cancer.[1][2]

• Causes damage to organs (Central nervous system, Eyes).[1][2][3]

Precautionary Statements:

• Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3]

• Wear protective gloves, protective clothing, eye protection, and face protection.[3]

• If swallowed, immediately call a POISON CENTER or doctor.[3]

• If on skin (or hair), take off immediately all contaminated clothing. Rinse skin with water or shower.[3]

• If inhaled, remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor.[3]

• In case of eye contact, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

While deuterated compounds are generally non-radioactive and considered safe for laboratory use, the specific toxicological properties of 17:0-18:1 PG-d5 itself have not been thoroughly investigated.[4] Therefore, it is crucial to handle the compound with care, assuming it may have potential biological effects.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to ensure personal safety when handling 17:0-18:1 PG-d5 solution.

Task	Required Personal Protective Equipment (PPE)
Preparation and Handling	Chemical-resistant gloves (e.g., Nitrile), safety glasses with side shields or goggles, and a lab coat. All handling of the solution should be performed in a certified chemical fume hood.
Weighing (if in solid form)	Chemical-resistant gloves, safety glasses, and a lab coat. Weighing should be done in a well-ventilated area or a balance enclosure to avoid inhalation of any fine particulates.
Spill Cleanup	Chemical-resistant gloves, safety goggles, lab coat or chemical-resistant apron, and a respirator with an appropriate organic vapor cartridge if the spill is large or in a poorly ventilated area.

Operational Plan: Step-by-Step Guidance

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the product at its recommended temperature of -20°C in a flammable liquids storage cabinet.[1]

• Keep the container tightly closed and in a dry, well-ventilated place.

Handling and Use:

• Allow the container to warm to room temperature before opening to prevent condensation of moisture, which can degrade the lipid.

• All handling of the 17:0-18:1 PG-d5 solution must be conducted in a certified chemical fume hood to minimize inhalation exposure to the solvent vapors.

• Use only glass or compatible chemical-resistant tools (e.g., glass syringes or pipettes) for transferring the solution. Avoid using plasticware that can be dissolved by chloroform.

• After use, securely seal the container and return it to the proper storage conditions.

Disposal Plan

Proper disposal of 17:0-18:1 PG-d5 and its associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

• Liquid Waste: The 17:0-18:1 PG-d5 solution and any solvent rinses should be collected in a designated, labeled hazardous waste container for halogenated organic solvents.

• Solid Waste: Contaminated consumables such as pipette tips, gloves, and absorbent pads should be collected in a separate, clearly labeled hazardous waste container.

Disposal Procedure:

• Never dispose of the 17:0-18:1 PG-d5 solution down the drain.

• All waste, both liquid and solid, must be disposed of through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal service.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow Visualization

The following diagram outlines the standard workflow for the safe handling and disposal of 17:0-18:1 PG-d5.

Caption: Workflow for safe handling and disposal of 17:0-18:1 PG-d5.

References

• 1. laballey.com [laballey.com]
• 2. benchchem.com [benchchem.com]
• 3. Sciencemadness Discussion Board - Disposal of solvents - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Deuterated Compounds [simsonpharma.com]